3,4,5-Trifluorophenylacetic acid

• CAS: 209991-62-8

Core Science & Biosynthesis

3,4,5-Trifluorophenylacetic acid physical properties

An In-depth Technical Guide to the Physical Properties of 3,4,5-Trifluorophenylacetic Acid

This technical guide provides a comprehensive overview of the known physical and chemical properties of 3,4,5-Trifluorophenylacetic acid, a fluorinated aromatic compound of interest to researchers in medicinal chemistry and materials science. The information is compiled for an audience of researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties

3,4,5-Trifluorophenylacetic acid is an organic compound with the chemical formula C8H5F3O2.[1][2] It presents as a colorless or white crystalline solid.[1][2] Its fluorinated phenyl ring structure contributes to its unique chemical characteristics and reactivity.

Data Summary

The fundamental physicochemical properties of 3,4,5-Trifluorophenylacetic acid are summarized in the table below. This data is essential for its handling, storage, and application in experimental settings.

Property	Value	Source(s)
CAS Number	209991-62-8	[2][3]
Molecular Formula	C8H5F3O2	[1][2]
Molecular Weight	190.12 g/mol	[2]
Appearance	Colorless or white crystal/solid	[1][2]
Melting Point	70-73 °C	[1]
Boiling Point	~196 °C	[1]
254.6 °C at 760 mmHg	[4]
Solubility	Slightly soluble in water; Soluble in organic solvents (e.g., ethanol, ether)	[1]

Experimental Protocols

While the provided sources do not detail the specific experimental conditions used to determine the properties of 3,4,5-Trifluorophenylacetic acid, the following are standard methodologies for such characterizations.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of purity and is typically determined using one of two primary methods:

• Capillary Tube Method: A small, powdered sample of the compound is packed into a thin-walled capillary tube. The tube is heated in a calibrated apparatus (such as a Melt-Temp or Büchi melting point apparatus) with a controlled temperature ramp. The melting point range is recorded from the temperature at which the first liquid droplet appears to the temperature at which the entire sample becomes a clear liquid.

• Differential Scanning Calorimetry (DSC): DSC measures the difference in the amount of heat required to increase the temperature of a sample and a reference. The sample is heated at a constant rate, and the heat flow is monitored. The melting point is identified as the onset temperature of the endothermic peak corresponding to the solid-to-liquid phase transition.

Boiling Point Determination

Boiling point is determined for liquids and can be adapted for solids with relatively low boiling points.

• Distillation Method: For larger sample quantities, the boiling point is measured during distillation. It is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure, observed as a stable temperature plateau on a thermometer placed at the vapor-liquid equilibrium point. For high-boiling-point substances, vacuum distillation is employed to prevent decomposition, and the boiling point is reported at a specific pressure.

• Siwoloboff Method (Microscale): A small amount of the substance is placed in a fusion tube, and a sealed capillary tube is inverted within it. The assembly is heated, and the boiling point is the temperature at which a rapid and continuous stream of bubbles emerges from the inner capillary, and upon slight cooling, the liquid is drawn back into the capillary.

Solubility Assessment

Solubility is determined by systematically testing the dissolution of the compound in various solvents.

• Qualitative Assessment: A small, measured amount of the solute (e.g., 10 mg) is added to a specific volume of the solvent (e.g., 1 mL) in a test tube. The mixture is agitated at a controlled temperature. Observations are categorized as "soluble," "partially soluble," or "insoluble" based on visual inspection for any remaining solid.

• Quantitative Measurement (e.g., HPLC-based): A saturated solution is prepared by adding excess solute to a solvent and allowing it to equilibrate. The solution is then filtered to remove undissolved solid, and the concentration of the solute in the filtrate is determined analytically, often using High-Performance Liquid Chromatography (HPLC) with a calibration curve.

Workflow Visualization

The following diagram illustrates a typical workflow for the physicochemical characterization of a newly synthesized chemical compound like 3,4,5-Trifluorophenylacetic acid.

Caption: A logical workflow for the synthesis and characterization of a chemical compound.

References

• 1. chembk.com [chembk.com]
• 2. (3,4,5-Trifluorophenyl)acetic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. 3,4,5-Trifluorophenylacetic acid | 209991-62-8 [sigmaaldrich.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 2,4,5-Trifluorophenylacetic acid CAS#: 209995-38-0 [m.chemicalbook.com]
• 6. 2,4,5-Trifluorophenylacetic acid | 209995-38-0 [chemicalbook.com]

In-Depth Technical Guide: 3,4,5-Trifluorophenylacetic Acid (CAS 209991-62-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4,5-Trifluorophenylacetic acid, with the CAS number 209991-62-8, is a fluorinated aromatic carboxylic acid. This white crystalline solid serves as a crucial intermediate in the synthesis of various pharmacologically active compounds. Its significance is particularly noted in the development of inhibitors for dipeptidyl peptidase-4 (DPP-4) and epidermal growth factor receptor (EGFR)/ErbB-2 kinases, which are prominent targets in the treatment of type 2 diabetes and various cancers, respectively. This technical guide provides a comprehensive overview of its physicochemical properties, synthesis methodologies, and its role in the synthesis of key therapeutic agents, including detailed signaling pathways of its downstream targets.

Physicochemical Properties

The accurate characterization of 3,4,5-Trifluorophenylacetic acid is fundamental for its application in research and development. The following table summarizes its key physicochemical properties.

Property	Value	Reference
CAS Number	209991-62-8	[1]
Molecular Formula	C₈H₅F₃O₂	[2][3]
Molecular Weight	190.12 g/mol	[2][3]
Appearance	White crystalline powder	[4]
Melting Point	98-101 °C	[4][5]
Boiling Point	254.6 ± 35.0 °C (Predicted)	[4]
Solubility	Soluble in organic solvents like ethanol and ether; slightly soluble in water.	[4]
Density	1.468 ± 0.06 g/cm³ (Predicted)	[4]
pKa	3.86 ± 0.10 (Predicted)	[4]

Synthesis Protocols

General Synthetic Approach:

A plausible synthetic route for 3,4,5-Trifluorophenylacetic acid could involve the following conceptual steps:

Conceptual Synthesis Workflow

Note: This represents a general, plausible synthetic strategy. Specific reaction conditions, including reagents, solvents, temperatures, and purification methods, would require experimental optimization.

Spectroscopic Data

Definitive spectroscopic data for 3,4,5-Trifluorophenylacetic acid is not widely published. The following represents predicted and expected spectral characteristics based on its structure.

3.1. ¹H NMR Spectroscopy

The proton NMR spectrum is expected to be relatively simple. The methylene protons (-CH₂-) adjacent to the carboxylic acid and the aromatic ring would appear as a singlet. The protons on the aromatic ring would appear as a multiplet, with its chemical shift influenced by the fluorine substituents.

3.2. ¹³C NMR Spectroscopy

The carbon NMR spectrum would show distinct signals for the carboxylic acid carbon, the methylene carbon, and the aromatic carbons. The carbon atoms directly bonded to fluorine will exhibit C-F coupling.

3.3. Infrared (IR) Spectroscopy

The IR spectrum would be characterized by a broad O-H stretching band for the carboxylic acid group, a sharp C=O stretching band, and C-F stretching bands in the fingerprint region.

3.4. Mass Spectrometry

The mass spectrum would show the molecular ion peak (M⁺) at m/z 190. The fragmentation pattern would likely involve the loss of the carboxyl group (-COOH) and other characteristic fragments.

Biological Significance and Applications in Drug Development

3,4,5-Trifluorophenylacetic acid is a key building block in the synthesis of targeted therapies. Its primary applications are in the development of inhibitors for two critical enzyme families: Dipeptidyl Peptidase-4 (DPP-4) and Epidermal Growth Factor Receptor (EGFR)/ErbB-2 kinases.

4.1. Intermediate for DPP-4 Inhibitors (e.g., Sitagliptin)

The 2,4,5-isomer of trifluorophenylacetic acid is a well-documented intermediate in the synthesis of Sitagliptin, a potent and selective DPP-4 inhibitor used for the treatment of type 2 diabetes.[6][7] The synthesis involves coupling the trifluorophenylacetic acid derivative with other precursors to form the final drug molecule.

4.1.1. DPP-4 Signaling Pathway

DPP-4 is a transmembrane glycoprotein that inactivates incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-4, drugs like Sitagliptin increase the levels of active incretins, which in turn stimulate insulin secretion and suppress glucagon release in a glucose-dependent manner.

DPP-4 Inhibition Pathway

4.2. Intermediate for EGFR/ErbB-2 Kinase Inhibitors

Trifluorophenylacetic acid derivatives are also utilized in the synthesis of inhibitors targeting the EGFR/ErbB family of receptor tyrosine kinases.[6] These kinases are often overexpressed or mutated in various cancers, leading to uncontrolled cell proliferation and survival. Inhibitors developed from this scaffold can block the signaling pathways driven by these receptors.

4.2.1. EGFR/ErbB-2 Signaling Pathway

EGFR (ErbB1) and ErbB2 (HER2) are members of the epidermal growth factor receptor family. Ligand binding to EGFR leads to receptor dimerization (homodimerization with another EGFR or heterodimerization with ErbB2) and activation of the intracellular tyrosine kinase domain. This triggers a cascade of downstream signaling events, primarily through the RAS/RAF/MEK/ERK (MAPK) and PI3K/AKT pathways, promoting cell growth, proliferation, and survival.[1][5]

EGFR/ErbB2 Signaling Pathway

Safety and Handling

3,4,5-Trifluorophenylacetic acid is classified as an irritant.[4][8] It may cause skin, eye, and respiratory irritation.[8] Standard laboratory safety precautions should be observed when handling this compound, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat.[8] It should be handled in a well-ventilated area, and formation of dust should be avoided.[8] Store in a cool, dry place away from incompatible materials.

Conclusion

3,4,5-Trifluorophenylacetic acid is a valuable synthetic intermediate with significant applications in medicinal chemistry and drug development. Its role as a precursor to potent inhibitors of DPP-4 and EGFR/ErbB-2 underscores its importance in the development of treatments for major diseases like type 2 diabetes and cancer. Further research into its synthesis, characterization, and application will continue to be of high interest to the scientific community. This guide provides a foundational understanding for researchers and professionals working with this compound.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. scbt.com [scbt.com]
• 3. CN105254519A - Synthesizing method of sitagliptin key intermediate - Google Patents [patents.google.com]
• 4. chembk.com [chembk.com]
• 5. 149865-84-9 Cas No. | 5 | Matrix Scientific [matrix.staging.1int.co.uk]
• 6. CN110128258B - Synthetic method of sitagliptin intermediate 2,4, 5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 7. Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemicalbook.com [chemicalbook.com]

An In-depth Technical Guide to 3,4,5-Trifluorophenylacetic Acid

This technical guide provides a comprehensive overview of the molecular structure, properties, and a plausible synthetic route for 3,4,5-Trifluorophenylacetic acid. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Molecular Structure and Properties

3,4,5-Trifluorophenylacetic acid is a halogenated derivative of phenylacetic acid. The presence of three fluorine atoms on the phenyl ring significantly influences its chemical and physical properties.

Molecular Formula: C₈H₅F₃O₂

Molecular Weight: 190.12 g/mol

CAS Number: 209991-62-8

The structural representation of 3,4,5-Trifluorophenylacetic acid is a benzene ring substituted with three fluorine atoms at the 3, 4, and 5 positions, and an acetic acid group at the 1 position.

Quantitative Data Summary

The following table summarizes the key quantitative data for 3,4,5-Trifluorophenylacetic acid.

Property	Value	Source
Molecular Formula	C₈H₅F₃O₂
Molecular Weight	190.12 g/mol
CAS Number	209991-62-8
Appearance	Colorless or white crystal	[1]
Melting Point	70-73 °C	[1]
Boiling Point	~196 °C	[1]
Solubility	Soluble in organic solvents (e.g., ethanol, ether), slightly soluble in water.	[1]

Experimental Protocols: Synthesis of 3,4,5-Trifluorophenylacetic Acid

Proposed Synthetic Pathway:

A viable approach involves the formation of a Grignard reagent from 1-bromo-3,4,5-trifluorobenzene, followed by carboxylation to yield 3,4,5-trifluorobenzoic acid. Subsequent reduction to the corresponding alcohol, followed by conversion to a halide and then a nitrile, and finally hydrolysis would yield the target molecule. A more direct, albeit still hypothetical, two-step process is outlined below.

Step 1: Synthesis of (3,4,5-Trifluorophenyl)magnesium bromide

This protocol is adapted from a known procedure for a similar Grignard reagent formation.

• Materials: 1-bromo-3,4,5-trifluorobenzene, magnesium turnings, anhydrous diethyl ether, iodine crystal.

• Procedure:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium surface.

  • Add anhydrous diethyl ether to cover the magnesium turnings.

  • Dissolve 1-bromo-3,4,5-trifluorobenzene in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small amount of the bromide solution to initiate the reaction, which is indicated by the disappearance of the iodine color and the start of bubbling.

  • Once the reaction has started, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue stirring the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

Step 2: Carboxylation of (3,4,5-Trifluorophenyl)magnesium bromide followed by conversion to 3,4,5-Trifluorophenylacetic acid

This part of the protocol is a standard method for converting Grignard reagents to carboxylic acids with an additional homologation step.

• Materials: (3,4,5-Trifluorophenyl)magnesium bromide solution, dry ice (solid CO₂), diethyl ether, hydrochloric acid, lithium aluminum hydride (LAH), thionyl chloride, sodium cyanide, sulfuric acid.

• Procedure:

  • Cool the Grignard reagent solution in an ice-salt bath.

  • Carefully add crushed dry ice to the cooled solution with vigorous stirring. An excess of dry ice is used to ensure complete carboxylation.

  • Allow the mixture to warm to room temperature and stir for 1-2 hours.

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride, followed by dilute hydrochloric acid to dissolve the magnesium salts.

  • Separate the ethereal layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain 3,4,5-trifluorobenzoic acid.

  • The resulting carboxylic acid can then be converted to 3,4,5-Trifluorophenylacetic acid through a standard homologation series: reduction to the alcohol with a reducing agent like LAH, conversion to the benzyl halide with a halogenating agent like thionyl chloride, nucleophilic substitution with cyanide to form the nitrile, and finally hydrolysis of the nitrile to the carboxylic acid using a strong acid like sulfuric acid.

Visualization of Synthetic Pathway

The following diagram illustrates the proposed logical workflow for the synthesis of 3,4,5-Trifluorophenylacetic acid.

Caption: Proposed multi-step synthesis of 3,4,5-Trifluorophenylacetic acid.

Disclaimer: No specific information on signaling pathways involving 3,4,5-Trifluorophenylacetic acid was identified in the literature search. The provided synthesis protocol is a plausible route based on general organic chemistry principles, as a detailed experimental procedure for this specific isomer was not found. The majority of available literature pertains to the 2,4,5-trifluorophenylacetic acid isomer due to its role as a key intermediate in the synthesis of the antidiabetic drug sitagliptin. Researchers should validate any experimental procedures.

References

• 1. chembk.com [chembk.com]

Solubility Profile of 3,4,5-Trifluorophenylacetic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,4,5-Trifluorophenylacetic acid in common laboratory solvents. Due to the limited availability of specific quantitative data in publicly accessible literature, this document focuses on qualitative solubility information and provides detailed experimental protocols for determining precise solubility parameters in your laboratory setting.

Core Concepts in Solubility

The solubility of a compound is a fundamental physicochemical property that dictates its behavior in various chemical and biological systems. It is influenced by factors such as the chemical structure of the solute and the solvent, temperature, pressure, and pH. The principle of "like dissolves like" is a key concept, suggesting that polar compounds tend to dissolve in polar solvents, and non-polar compounds in non-polar solvents. 3,4,5-Trifluorophenylacetic acid, with its polar carboxylic acid group and a semi-polar trifluorophenyl ring, is expected to exhibit a range of solubilities in different solvents.

Solubility Data

Currently, there is a lack of specific quantitative solubility data (e.g., g/100 mL or mol/L) for 3,4,5-Trifluorophenylacetic acid in the scientific literature. However, qualitative assessments are available.

Table 1: Qualitative Solubility of 3,4,5-Trifluorophenylacetic Acid

Solvent	Type	Qualitative Solubility	Citation
Water	Polar Protic	Slightly Soluble	[1]
Ethanol	Polar Protic	Soluble	[1]
Diethyl Ether	Polar Aprotic	Soluble	[1]

Note: For the related isomer, 2,4,5-Trifluorophenylacetic acid, qualitative data indicates slight solubility in chloroform, dimethyl sulfoxide (DMSO), and methanol.

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data, the following experimental protocols can be employed.

Method 1: Gravimetric Determination of Solubility

This method involves preparing a saturated solution of the compound and then determining the mass of the dissolved solid.

Materials:

• 3,4,5-Trifluorophenylacetic acid

• Selected solvent(s)

• Scintillation vials or sealed flasks

• Shaking incubator or magnetic stirrer

• Analytical balance

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Oven

Procedure:

• Add an excess amount of 3,4,5-Trifluorophenylacetic acid to a known volume of the solvent in a sealed vial.

• Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the undissolved solid to settle.

• Carefully withdraw a known volume of the supernatant liquid using a filtered syringe to avoid transferring any solid particles.

• Transfer the filtered supernatant to a pre-weighed container.

• Evaporate the solvent from the supernatant under controlled conditions (e.g., in a fume hood or under vacuum).

• Once the solvent is fully evaporated, weigh the container with the dried solute.

• Calculate the solubility in terms of mass per volume (e.g., g/100 mL).

Method 2: Spectroscopic Determination of Solubility

This method is suitable for compounds with a chromophore and relies on Beer-Lambert Law.

Materials:

• 3,4,5-Trifluorophenylacetic acid

• Selected solvent(s)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

Procedure:

• Prepare a series of standard solutions of 3,4,5-Trifluorophenylacetic acid of known concentrations in the chosen solvent.

• Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) to generate a calibration curve.

• Prepare a saturated solution of 3,4,5-Trifluorophenylacetic acid as described in Method 1 (steps 1-3).

• Carefully withdraw a known volume of the supernatant and dilute it with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

• Measure the absorbance of the diluted solution.

• Use the calibration curve to determine the concentration of the diluted solution and then back-calculate the concentration of the saturated solution.

Logical Workflow for Solubility Assessment

The following diagram illustrates a typical workflow for assessing the solubility of a new compound in the laboratory.

Caption: A logical workflow for determining the solubility of a chemical compound.

References

• 1. chembk.com [chembk.com]

Spectroscopic Analysis of 3,4,5-Trifluorophenylacetic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available, comprehensive experimental spectral data for 3,4,5-Trifluorophenylacetic acid is limited. This guide provides an in-depth overview of the expected spectral characteristics based on the compound's structure and general principles of spectroscopic analysis. The experimental protocols detailed herein are generalized and may require optimization for specific instrumentation and sample conditions.

Introduction

3,4,5-Trifluorophenylacetic acid is a halogenated aromatic carboxylic acid with potential applications in pharmaceutical and materials science research. A thorough understanding of its chemical structure and purity is paramount for its effective use. This technical guide outlines the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) spectral data for 3,4,5-Trifluorophenylacetic acid, along with detailed experimental protocols for data acquisition.

Predicted Spectral Data

The following tables summarize the anticipated spectral data for 3,4,5-Trifluorophenylacetic acid. These predictions are based on established principles of spectroscopy and data from structurally similar compounds.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy

Expected Data:

Protons	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
-CH₂-	3.6 - 3.8	Singlet (s)	2H
Ar-H	7.0 - 7.3	Triplet (t) or Doublet of Doublets (dd)	2H
-COOH	10.0 - 13.0	Broad Singlet (br s)	1H

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy

Expected Data:

Carbon	Expected Chemical Shift (δ, ppm)
-CH₂-	40 - 45
Ar-C (Quaternary)	125 - 130
Ar-CH	110 - 115 (with C-F coupling)
Ar-CF	145 - 155 (with strong C-F coupling)
-COOH	170 - 175

IR (Infrared) Spectroscopy

Expected Data:

Functional Group	Expected Absorption Range (cm⁻¹)	Intensity
O-H stretch (Carboxylic Acid)	2500 - 3300	Broad, Strong
C-H stretch (Aromatic)	3000 - 3100	Medium
C-H stretch (Aliphatic)	2850 - 3000	Medium
C=O stretch (Carboxylic Acid)	1700 - 1725	Strong
C=C stretch (Aromatic)	1450 - 1600	Medium to Strong
C-F stretch	1100 - 1400	Strong
C-O stretch	1210 - 1320	Medium
O-H bend	920 - 950	Medium, Broad

Mass Spectrometry (MS)

Expected Fragmentation:

m/z	Fragment
190	[M]⁺ (Molecular Ion)
145	[M - COOH]⁺
117	[M - COOH - CO]⁺

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of 3,4,5-Trifluorophenylacetic acid in approximately 0.6-0.8 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Tetramethylsilane (TMS) is typically used as an internal standard (0 ppm).

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation:

  • Solid State (KBr Pellet): Mix a small amount of the solid sample with dry potassium bromide (KBr) powder. Grind the mixture to a fine powder and press it into a thin, transparent pellet using a hydraulic press.

  • Solid State (Attenuated Total Reflectance - ATR): Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder (for KBr pellet) or the clean ATR crystal.

  • Place the sample in the spectrometer and record the sample spectrum. The instrument measures the absorption of infrared radiation at different wavenumbers.

• Data Processing: The software automatically subtracts the background spectrum from the sample spectrum to produce the final IR spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile). The concentration should be in the range of 10-100 µg/mL.

• Instrumentation: Employ a mass spectrometer, commonly coupled with a chromatographic system like Gas Chromatography (GC) or Liquid Chromatography (LC) for sample introduction. Electron Ionization (EI) is a common ionization technique for this type of molecule.

• Data Acquisition:

  • The sample is introduced into the ion source, where it is vaporized and ionized.

  • The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by the mass analyzer.

  • The detector records the abundance of each ion.

• Data Analysis: The resulting mass spectrum plots the relative abundance of ions against their m/z ratio. The peak with the highest m/z value typically corresponds to the molecular ion.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound like 3,4,5-Trifluorophenylacetic acid.

Spectroscopic Analysis Workflow

This comprehensive approach, combining NMR, IR, and Mass Spectrometry, provides a powerful toolkit for the unambiguous structural elucidation and purity assessment of 3,4,5-Trifluorophenylacetic acid, which is crucial for its application in research and development.

Synthesis pathways for 3,4,5-Trifluorophenylacetic acid from precursors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of potential synthesis pathways for 3,4,5-Trifluorophenylacetic acid, a valuable intermediate in pharmaceutical and materials science research. Due to the limited availability of direct experimental literature for this specific isomer, this document outlines plausible synthetic routes based on established methodologies for analogous fluorinated compounds. The following sections detail potential precursors, reaction schemes, and generalized experimental protocols.

Key Synthesis Pathways

Several viable pathways for the synthesis of 3,4,5-Trifluorophenylacetic acid can be postulated, starting from commercially available 3,4,5-trifluorinated precursors. The most common strategies involve the formation of a benzyl cyanide intermediate followed by hydrolysis, or the carboxylation of a Grignard reagent.

Pathway 1: From 3,4,5-Trifluorobenzyl Bromide via Cyanide Intermediate

This two-step pathway is a widely used method for the synthesis of phenylacetic acids. It involves the nucleophilic substitution of the bromide with a cyanide ion, followed by the hydrolysis of the resulting nitrile.

Experimental Protocol: Synthesis of 3,4,5-Trifluorobenzyl Cyanide

A solution of 3,4,5-trifluorobenzyl bromide in a suitable organic solvent, such as ethanol or dimethyl sulfoxide (DMSO), is treated with an excess of sodium or potassium cyanide. The reaction mixture is heated to facilitate the substitution reaction. Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent. The organic layer is then washed, dried, and concentrated to yield 3,4,5-trifluorobenzyl cyanide.

Experimental Protocol: Hydrolysis of 3,4,5-Trifluorobenzyl Cyanide

The crude 3,4,5-trifluorobenzyl cyanide is subjected to hydrolysis under acidic or basic conditions. For acidic hydrolysis, a mixture of sulfuric acid and water is typically used, and the reaction is heated under reflux. For basic hydrolysis, an aqueous solution of sodium or potassium hydroxide is employed. After hydrolysis is complete, the reaction mixture is cooled and acidified to precipitate the 3,4,5-Trifluorophenylacetic acid. The solid product is then collected by filtration, washed with cold water, and can be further purified by recrystallization.

Quantitative Data (Illustrative)

Step	Reactants	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
Cyanation	3,4,5-Trifluorobenzyl Bromide	Sodium Cyanide	Ethanol/Water	Reflux	4-6	85-95
Hydrolysis	3,4,5-Trifluorobenzyl Cyanide	Sulfuric Acid/Water	-	Reflux	6-12	80-90

Note: The quantitative data presented is based on typical yields for analogous reactions and may vary for the specific synthesis of 3,4,5-Trifluorophenylacetic acid.

Pathway 2: From 3,4,5-Trifluorobenzyl Bromide via Grignard Reagent

This pathway involves the formation of a Grignard reagent from 3,4,5-trifluorobenzyl bromide, which then reacts with carbon dioxide to form the carboxylate salt. Subsequent acidification yields the desired phenylacetic acid.

Experimental Protocol: Formation of 3,4,5-Trifluorobenzylmagnesium Bromide

In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), magnesium turnings are covered with anhydrous diethyl ether or tetrahydrofuran (THF). A small crystal of iodine can be added to initiate the reaction. A solution of 3,4,5-trifluorobenzyl bromide in the same anhydrous solvent is then added dropwise to maintain a gentle reflux. After the addition is complete, the mixture is stirred until the magnesium is consumed.

Experimental Protocol: Carboxylation and Work-up

The freshly prepared Grignard reagent is cooled in an ice bath and then treated with an excess of dry carbon dioxide (either as a gas bubbled through the solution or by pouring the Grignard solution onto crushed dry ice). The reaction mixture is stirred to ensure complete carboxylation. The reaction is then quenched by the slow addition of an aqueous acid solution (e.g., hydrochloric acid or sulfuric acid). The organic layer is separated, and the aqueous layer is extracted with an organic solvent. The combined organic extracts are washed, dried, and the solvent is removed to afford 3,4,5-Trifluorophenylacetic acid.

Quantitative Data (Illustrative)

Step	Reactants	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
Grignard Formation	3,4,5-Trifluorobenzyl Bromide	Magnesium	Diethyl Ether or THF	Reflux	1-2	>90 (in situ)
Carboxylation	3,4,5-Trifluorobenzylmagnesium Bromide	Carbon Dioxide (solid or gas)	Diethyl Ether or THF	0 to RT	1-2	70-85

Note: The quantitative data presented is based on typical yields for analogous reactions and may vary for the specific synthesis of 3,4,5-Trifluorophenylacetic acid.

Pathway 3: Oxidation of 3,4,5-Trifluorobenzaldehyde

The direct oxidation of 3,4,5-trifluorobenzaldehyde to the corresponding carboxylic acid is another potential route. Various oxidizing agents can be employed for this transformation.

Experimental Protocol: Oxidation with Potassium Permanganate

A solution of 3,4,5-trifluorobenzaldehyde in a suitable solvent like acetone or a mixture of t-butanol and water is treated with a solution of potassium permanganate at room temperature or with gentle heating. The reaction progress can be monitored by the disappearance of the purple color of the permanganate. Upon completion, the manganese dioxide byproduct is removed by filtration. The filtrate is then acidified, and the product, 3,4,5-Trifluorophenylacetic acid, is extracted with an organic solvent.

Experimental Protocol: Oxidation with Jones Reagent

Jones reagent, prepared by dissolving chromium trioxide in sulfuric acid and diluting with water, is a powerful oxidizing agent. The 3,4,5-trifluorobenzaldehyde is dissolved in acetone and cooled in an ice bath. The Jones reagent is then added dropwise. After the reaction is complete, the excess oxidant is quenched with isopropanol, and the product is worked up by extraction.

Quantitative Data (Illustrative)

Reactant	Oxidizing Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)
3,4,5-Trifluorobenzaldehyde	Potassium Permanganate	Acetone/Water	25-50	2-4	75-90
3,4,5-Trifluorobenzaldehyde	Jones Reagent (CrO3/H2SO4)	Acetone	0-25	1-2	80-95

Note: The quantitative data presented is based on typical yields for analogous reactions and may vary for the specific synthesis of 3,4,5-Trifluorophenylacetic acid.

Conclusion

This technical guide has outlined several plausible and robust synthetic pathways to 3,4,5-Trifluorophenylacetic acid from readily available precursors. The choice of a specific route will depend on factors such as the availability of starting materials, desired scale of the reaction, and safety considerations. The provided experimental protocols and illustrative quantitative data serve as a foundation for researchers to develop specific and optimized procedures for their laboratory needs. It is recommended to conduct small-scale trials to optimize reaction conditions for any of the described pathways.

Chemical reactivity profile of trifluorinated phenylacetic acids

An In-depth Technical Guide on the Chemical Reactivity Profile of Trifluorinated Phenylacetic Acids

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical reactivity, synthesis, and application of trifluorinated phenylacetic acids. These compounds are of significant interest in medicinal chemistry and materials science due to the unique properties imparted by the trifluoromethyl (CF3) group.

Introduction: The Significance of the Trifluoromethyl Group

Trifluorinated phenylacetic acids are aromatic carboxylic acids featuring one or more trifluoromethyl (CF3) groups on the phenyl ring. The CF3 group is a powerful modulator of molecular properties. Its strong electron-withdrawing nature and high lipophilicity significantly influence the acidity, reactivity, metabolic stability, and binding affinity of the parent molecule.[1][2] These characteristics make trifluoromethylated compounds, including phenylacetic acid derivatives, highly valuable building blocks in the design of pharmaceuticals, agrochemicals, and advanced materials.[3]

The introduction of a CF3 group can enhance a drug candidate's bioavailability by increasing its lipophilicity, which can improve cell membrane permeability.[2][4] Furthermore, the C-F bond is exceptionally strong, making the CF3 group resistant to metabolic degradation, thereby increasing the in vivo half-life of a drug.[5] In medicinal chemistry, the CF3 group is often used to replace a methyl group to improve potency and metabolic stability.[1]

Physicochemical Properties

The position and number of trifluoromethyl groups on the phenylacetic acid scaffold dictate its physical and chemical properties. Quantitative data for several common isomers are summarized below for comparative analysis.

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
2-(Trifluoromethyl)phenylacetic acid	313-53-1	C₉H₇F₃O₂	204.15	100-102	258.9 at 760 mmHg
3-(Trifluoromethyl)phenylacetic acid	351-35-9	C₉H₇F₃O₂	204.15	76-79[6]	251.8 at 760 mmHg[7]
4-(Trifluoromethyl)phenylacetic acid	32857-62-8	C₉H₇F₃O₂	204.15	110-113	259.9 at 760 mmHg
2,4,5-Trifluorophenylacetic acid	209995-38-0	C₈H₅F₃O₂	190.12	126-130	255.4 at 760 mmHg
3,5-Bis(trifluoromethyl)phenylacetic acid	85068-33-3	C₁₀H₆F₆O₂	272.14	114-118	260.6 at 760 mmHg
4-(Trifluoromethoxy)phenylacetic acid	4315-07-5	C₉H₇F₃O₃	220.14	85-88[8]	260.6 at 760 mmHg[8]
(R)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetic acid (Mosher's Acid)	20445-31-2	C₁₀H₉F₃O₃	234.17	46-49[9]	105-107 at 1 mmHg[9]

Synthesis of Trifluorinated Phenylacetic Acids

Several synthetic routes to trifluorinated phenylacetic acids have been developed. A common and efficient method involves the formation of a Grignard reagent followed by allylation and oxidative cleavage.

Caption: Workflow for the synthesis of 2,4,5-Trifluorophenylacetic Acid.

Experimental Protocol: Synthesis of 2,4,5-Trifluorophenylacetic Acid[11]

Step 1: Allylation

• Dilute 1-Bromo-2,4,5-trifluorobenzene in anhydrous tetrahydrofuran (THF) and cool the solution to approximately -15°C.

• Degas the solution. Add isopropylmagnesium chloride (iPrMgCl, 2M in THF, 1.02 equivalents) dropwise over 40 minutes, maintaining the temperature between -21°C and 1.5°C.

• Age the mixture for 30 minutes, then cool to -13°C.

• Add allyl bromide (1.04 equivalents) dropwise over 22 minutes, keeping the temperature between -13°C and 9.7°C.

• Allow the mixture to age for 1 hour at 14-20°C.

• Quench the reaction with water and acidify to a pH of approximately 1.3 with concentrated hydrochloric acid (HCl).

• Add ethyl acetate (EtOAc) for extraction. Wash the organic layer sequentially with water (2x) and brine. The resulting organic layer contains the olefin intermediate, 1-(2-propenyl)-2,4,5-trifluorobenzene.

Step 2: Oxidative Cleavage

• Combine the olefin intermediate from Step 1 with ruthenium(III) chloride (RuCl₃) and sodium periodate (NaIO₄) in a solvent system of water and acetonitrile.

• Stir the reaction mixture at a temperature of 11-20°C until the conversion to 2,4,5-trifluorophenylacetic acid is complete, as monitored by a suitable technique (e.g., HPLC, TLC).

• Upon completion, perform a suitable workup involving extraction and solvent removal.

• The crude product can be purified by recrystallization to yield pure 2,4,5-trifluorophenylacetic acid.

Chemical Reactivity Profile

The reactivity of trifluorinated phenylacetic acids can be categorized by the two main functional components: the carboxylic acid group and the trifluoromethyl-substituted aromatic ring.

Carboxylic Acid Group Reactivity

The phenylacetic acid core contains a reactive carboxylic acid group, which undergoes typical transformations such as esterification, amidation, and reduction. These reactions are fundamental to incorporating the trifluorinated phenylacetyl moiety into larger, more complex molecules, a common strategy in drug discovery.[10]

Caption: General reactivity map for trifluorinated phenylacetic acids.

Experimental Protocol: General Procedure for Amide Coupling[13]

• To a round-bottom flask, add the trifluorinated phenylacetic acid (1 equivalent), the desired amine (1.2 equivalents), 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 2 equivalents), and Hydroxybenzotriazole (HOBt, 2 equivalents).

• Dissolve the mixture in dimethylformamide (DMF).

• Add triethylamine (TEA, 2-3 equivalents) to the solution.

• Allow the reaction to stir overnight at room temperature.

• Monitor the reaction for completion (e.g., by TLC or LC-MS).

• Once complete, remove the DMF under reduced pressure.

• The resulting residue can be purified using standard techniques such as column chromatography or recrystallization to yield the desired amide product.

Aromatic Ring Reactivity

The trifluoromethyl group is a strong electron-withdrawing group, which profoundly influences the reactivity of the aromatic ring.[4]

• Electrophilic Aromatic Substitution (EAS): The CF3 group deactivates the aromatic ring towards electrophilic attack. It is a meta-director. Therefore, electrophilic substitution reactions, if they occur, will preferentially happen at the positions meta to the CF3 group.[4]

• Nucleophilic Aromatic Substitution (NAS): Conversely, the electron-withdrawing nature of the CF3 group activates the aromatic ring for nucleophilic aromatic substitution, particularly when other leaving groups are present at the ortho and para positions.[4]

Applications in Drug Development

Trifluorinated phenylacetic acids are key intermediates in the synthesis of a wide range of pharmaceuticals. Their derivatives are explored for various therapeutic applications, including as anti-inflammatory drugs, analgesics, kinase inhibitors, and agents for neurological conditions.[3][10]

A notable example is the use of 2,4,5-trifluorophenylacetic acid as a crucial intermediate in the synthesis of Sitagliptin, a dipeptidyl peptidase-4 (DPP-IV) inhibitor used for treating type II diabetes.[11]

References

• 1. mdpi.com [mdpi.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. 2,4,5-Trifluorophenylacetic acid at Best Prices - High Quality Supplier [helyspecialitychemicals.com]
• 5. jelsciences.com [jelsciences.com]
• 6. 3-(トリフルオロメチル)フェニル酢酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Page loading... [wap.guidechem.com]
• 8. innospk.com [innospk.com]
• 9. (R)-(+)-alpha-Methoxy-alpha-trifluoromethylphenylacetic acid | 20445-31-2 [chemicalbook.com]
• 10. nbinno.com [nbinno.com]
• 11. Synthesis and Condensation Reaction of 2,4,5-Trifluorophenylacetic acid_Chemicalbook [chemicalbook.com]

An In-Depth Technical Review of the Material Safety Data Sheet for 3,4,5-Trifluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available safety information for 3,4,5-Trifluorophenylacetic acid (CAS No. 209991-62-8). The information has been compiled and organized to be a valuable resource for researchers, scientists, and professionals in drug development who may be handling or working with this compound. This document summarizes key data from various Material Safety Data Sheets (MSDS) and other scientific sources, presents it in a clear and accessible format, and includes detailed procedural diagrams for safety and handling.

Chemical and Physical Properties

3,4,5-Trifluorophenylacetic acid is a fluorinated aromatic compound. Its physical and chemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₈H₅F₃O₂	[1][2]
Molecular Weight	190.12 g/mol	[2][3]
Appearance	Colorless or white crystal/solid powder	[1]
Melting Point	Approximately 70-73 °C	[1]
Boiling Point	Approximately 196 °C	[1]
Solubility	Soluble in organic solvents such as ethanol and ether; slightly soluble in water.	[1]
Acidity	Acidic, can react with bases to form corresponding salts.	[1]

Hazard Identification and Classification

3,4,5-Trifluorophenylacetic acid is classified as an irritant. The primary hazards associated with this compound are irritation to the skin, eyes, and respiratory system.[1][4]

Hazard Class	GHS Classification	Hazard Statement
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory tract irritation)	H335: May cause respiratory irritation

Signal Word: Warning

Hazard Pictogram:

Toxicological Summary

Despite a thorough review of publicly available data, specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) for 3,4,5-Trifluorophenylacetic acid were not found. The available information consistently indicates that the compound is an irritant.

Toxicity Endpoint	Result
Acute Oral Toxicity	No data available
Acute Dermal Toxicity	No data available
Acute Inhalation Toxicity	No data available
Skin Corrosion/Irritation	Causes skin irritation
Serious Eye Damage/Irritation	Causes serious eye irritation
Respiratory or Skin Sensitization	No data available
Germ Cell Mutagenicity	No data available
Carcinogenicity	No data available
Reproductive Toxicity	No data available

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3,4,5-Trifluorophenylacetic acid are not publicly available. However, based on its classification as a skin and eye irritant, standardized in vitro methods would be appropriate for its evaluation. The following are generalized protocols for such tests.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test

This test method is based on the principle that irritant chemicals can penetrate the stratum corneum and cause damage to the underlying layers of keratinocytes. This damage is measured by the reduction of cell viability.

Principle: A reconstructed human epidermis model is exposed topically to the test chemical. Cell viability is then determined using a colorimetric assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[5][6] A reduction in cell viability below a certain threshold (typically 50%) indicates that the substance is an irritant.[7]

General Procedure:

• Tissue Preparation: Reconstructed human epidermis tissue units are pre-incubated in a sterile, defined culture medium.[5]

• Chemical Exposure: A precise amount of 3,4,5-Trifluorophenylacetic acid (as a solid or dissolved in a suitable solvent) is applied to the apical surface of the tissue. A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., a known irritant like sodium dodecyl sulfate) are run in parallel.[5][8] The exposure time is typically around 60 minutes.[5]

• Post-Exposure Incubation: After the exposure period, the test substance is thoroughly washed from the tissue surface. The tissues are then transferred to fresh medium and incubated for a prolonged period (e.g., 42 hours) to allow for the development of cytotoxic effects.[5]

• Viability Assessment: Cell viability is assessed by incubating the tissues with MTT solution. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into a purple formazan product. The amount of formazan produced is proportional to the number of viable cells and is quantified by measuring the optical density of the formazan extract.[8]

• Data Analysis: The cell viability of the test substance-treated tissues is expressed as a percentage of the negative control.

In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test

This test evaluates the potential of a substance to cause serious eye damage or irritation by measuring its cytotoxic effect on a reconstructed human cornea-like epithelium model.

Principle: Similar to the skin irritation test, this method uses a 3D model of the human corneal epithelium. The test chemical is applied to the surface of the corneal model, and the subsequent cytotoxicity is measured by a cell viability assay.[9][10]

General Procedure:

• Tissue Preparation: Reconstructed human cornea-like epithelium tissue units are received and pre-incubated in maintenance medium.[10]

• Chemical Exposure: The test substance is applied to the apical surface of the corneal tissue. The exposure duration can be varied depending on the expected irritancy of the substance.[10]

• Post-Exposure Incubation: Following exposure, the tissues are rinsed to remove the test substance and incubated in fresh medium.

• Viability Assessment: Cell viability is determined using the MTT assay, as described for the skin irritation test.[11]

• Data Analysis: The relative viability of the tissues treated with 3,4,5-Trifluorophenylacetic acid is compared to the negative control to classify its eye irritation potential.

Safety and Handling Procedures

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical.[4]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.[4]
Eye Contact	Rinse with pure water for at least 15 minutes. Consult a doctor.[4]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Exposure Controls and Personal Protection

• Engineering Controls: Handle in a well-ventilated place. Ensure eyewash stations and safety showers are close to the workstation.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.

  • Skin Protection: Wear chemical-impermeable gloves and protective clothing.

  • Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face respirator.

Accidental Release Measures

In the event of a spill, follow these procedures:

• Avoid dust formation.

• Avoid breathing vapors, mist, or gas.

• Avoid contact with skin and eyes.

• Use personal protective equipment, including chemical-impermeable gloves.

• Ensure adequate ventilation.

• Remove all sources of ignition.

• Evacuate personnel to safe areas.

• Prevent further leakage or spillage if safe to do so.

• Do not let the chemical enter drains.

• Collect and arrange for disposal.

Visualized Safety Protocols

The following diagrams illustrate key safety and logical workflows related to the handling and potential exposure to 3,4,5-Trifluorophenylacetic acid.

Caption: Spill Response Workflow

Caption: Exposure Routes and Affected Organs

Conclusion

References

• 1. chembk.com [chembk.com]
• 2. (3,4,5-Trifluorophenyl)acetic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2,3,5-Trifluorophenylacetic acid | C8H5F3O2 | CID 2777946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. An In Vitro Skin Irritation Test (SIT) using the EpiDerm Reconstructed Human Epidermal (RHE) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Skin Irritation: EpiDerm Skin Irritation Test (SIT) - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 8. sterlab-store.com [sterlab-store.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Eye Irritation Test (EIT) for Hazard Identification of Eye Irritating Chemicals using Reconstructed Human Cornea-like Epithelial (RhCE) Tissue Model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. thepsci.eu [thepsci.eu]

An In-depth Technical Guide on the Potential Hazards and Toxicological Properties of 3,4,5-Trifluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and drug development professionals. It is not a substitute for a formal risk assessment. Always consult the most current Safety Data Sheet (SDS) from your supplier and adhere to all institutional and governmental safety regulations when handling this chemical.

Introduction

3,4,5-Trifluorophenylacetic acid (CAS No. 209991-62-8) is a fluorinated aromatic carboxylic acid.[1][2] Its structural properties make it a subject of interest in various research and development applications, including as a building block in the synthesis of active pharmaceutical ingredients. As with any chemical compound, a thorough understanding of its potential hazards and toxicological properties is paramount for ensuring safe handling and for predicting its potential biological effects. This guide provides a consolidated overview of the currently available safety and toxicological information for 3,4,5-Trifluorophenylacetic acid.

Hazard Identification and Classification

Based on available Safety Data Sheets, 3,4,5-Trifluorophenylacetic acid is classified as a hazardous substance. The primary hazards are associated with its irritant properties.[1][3]

GHS Hazard Statements:

• H315: Causes skin irritation.[1][3]

• H319: Causes serious eye irritation.[1][3]

• H335: May cause respiratory irritation.[1][3]

Signal Word: Warning[1][3]

Hazard Pictogram:

• GHS07: Exclamation mark[1][4]

Summary of Toxicological Data

A comprehensive review of publicly available toxicological data reveals a significant lack of quantitative information for 3,4,5-Trifluorophenylacetic acid. No numerical data for acute toxicity (e.g., LD50 or LC50), carcinogenicity, mutagenicity, or reproductive toxicity has been reported in the reviewed literature. The available information is qualitative and is summarized in the table below.

Toxicological Endpoint	Classification/Observation	Data Availability
Acute Toxicity (Oral)	No data available	Not available
Acute Toxicity (Dermal)	No data available	Not available
Acute Toxicity (Inhalation)	No data available	Not available
Skin Corrosion/Irritation	Causes skin irritation (Category 2)[1][5]	Qualitative
Serious Eye Damage/Irritation	Causes serious eye irritation (Category 2A)[1]	Qualitative
Respiratory Sensitization	No data available	Not available
Skin Sensitization	No data available	Not available
Germ Cell Mutagenicity	No data available	Not available
Carcinogenicity	No data available	Not available
Reproductive Toxicity	No data available	Not available
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation (Category 3)[1][5]	Qualitative
Specific Target Organ Toxicity (Repeated Exposure)	No data available	Not available
Aspiration Hazard	No data available	Not available

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3,4,5-Trifluorophenylacetic acid are not available in the public domain. The hazard classifications are based on generalized data for substances with similar properties and not on specific studies of this compound.

For researchers planning to conduct toxicological evaluations, standardized OECD (Organisation for Economic Co-operation and Development) guidelines for the testing of chemicals should be followed. For instance:

• OECD TG 402: Acute Dermal Toxicity

• OECD TG 404: Acute Dermal Irritation/Corrosion

• OECD TG 405: Acute Eye Irritation/Corrosion

• OECD TG 420 or 423: Acute Oral Toxicity

• OECD TG 436: Acute Inhalation Toxicity

First Aid Measures

In case of exposure, the following first aid measures are recommended[1][3][5]:

• Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for breathing. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][3][5]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[1][3][5]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical advice/attention.[1][3][5]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[3]

Handling and Storage

• Handling: Handle in a well-ventilated place. Wear suitable protective clothing, including gloves and eye/face protection. Avoid the formation of dust and aerosols.[3]

• Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed. Store locked up.[1][3][5]

Logical Workflow for Hazard Assessment

Due to the absence of specific data on signaling pathways, a generalized workflow for the hazard assessment of a chemical with irritant properties is presented below. This diagram illustrates the logical steps from initial identification to risk management.

Caption: Logical workflow for chemical hazard assessment.

Conclusion

The available data for 3,4,5-Trifluorophenylacetic acid primarily identifies it as an irritant to the skin, eyes, and respiratory system. There is a notable absence of quantitative toxicological data, which necessitates a cautious approach to its handling. All laboratory and manufacturing activities involving this compound should be conducted with appropriate personal protective equipment and in well-ventilated areas. For any application where significant human exposure is possible, further toxicological testing based on established guidelines is strongly recommended to fill the existing data gaps and to conduct a comprehensive risk assessment.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. 3,4,5-TRIFLUOROPHENYLACETIC ACID [drugfuture.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. fishersci.com [fishersci.com]

A Comprehensive Technical Guide to High-Purity 3,4,5-Trifluorophenylacetic Acid for Researchers and Drug Development Professionals

Introduction: 3,4,5-Trifluorophenylacetic acid is a fluorinated aromatic carboxylic acid that holds significant interest for researchers and professionals in the fields of medicinal chemistry and drug development. Its unique trifluorinated phenyl moiety can impart desirable properties to parent molecules, including altered lipophilicity, metabolic stability, and binding affinity to biological targets. This technical guide provides an in-depth overview of the commercial availability, suppliers, and key technical data for high-purity 3,4,5-Trifluorophenylacetic acid, alongside relevant experimental protocols.

Commercial Availability and Suppliers

High-purity 3,4,5-Trifluorophenylacetic acid is available from a range of commercial suppliers specializing in fine chemicals and research compounds. Purity levels typically range from 97% to over 99%, with analytical data often available upon request. Researchers should always consult the supplier's certificate of analysis to confirm the purity and identity of the compound before use.

Below is a summary of representative suppliers and their product specifications. Please note that this is not an exhaustive list, and availability and specifications may vary.

Supplier	Product Number	Purity	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Sigma-Aldrich	AldrichCPR	Not specified	209991-62-8	C₈H₅F₃O₂	190.12[1]
Santa Cruz Biotechnology	sc-280307	Not specified	209991-62-8	C₈H₅F₃O₂	190.12[2]
ChemBK	CB2127376	Not specified	209991-62-8	C₈H₅F₃O₂	190.12[3]

Physicochemical Properties

A summary of the key physicochemical properties of 3,4,5-Trifluorophenylacetic acid is provided in the table below. These properties are crucial for designing experimental conditions, including solvent selection and reaction setup.

Property	Value	Reference
Appearance	Colorless or white crystal	[3]
Melting Point	~70-73 °C	[3]
Boiling Point	~196 °C	[3]
Solubility	Soluble in organic solvents such as ethanol and ether; slightly soluble in water.	[3]
Acidity (pKa)	Acidic, reacts with alkali to form corresponding salts.	[3]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 3,4,5-Trifluorophenylacetic acid are not extensively reported in publicly available literature, with much of the focus being on its isomer, 2,4,5-Trifluorophenylacetic acid, a key intermediate in the synthesis of the dipeptidyl peptidase-4 (DPP-4) inhibitor, Sitagliptin.[4][5][6] However, general synthetic strategies and analytical methods for related fluorinated phenylacetic acids can be adapted.

Synthesis

A common method for the preparation of trifluorophenylacetic acids involves the reaction of a corresponding trifluorophenyl Grignard reagent with an allylating agent, followed by oxidative cleavage.[7] While a specific protocol for the 3,4,5-isomer is not detailed, a general procedure for a related compound, (3,4,5-trifluorophenyl)boronic acid, provides a relevant synthetic workflow.

Synthesis of (3,4,5-trifluorophenyl)magnesium bromide (Grignard Reagent):

• Materials: Magnesium turnings, iodine crystal, anhydrous ether, 1-bromo-3,4,5-trifluorobenzene.

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings and a crystal of iodine to anhydrous ether.

  • Heat the mixture to reflux.

  • Slowly add a solution of 1-bromo-3,4,5-trifluorobenzene in anhydrous ether from the dropping funnel to maintain a gentle reflux.

  • After the addition is complete, continue stirring the reaction mixture for an additional 2 hours to ensure complete formation of the Grignard reagent.[7]

This Grignard reagent can then be used in subsequent steps to introduce the acetic acid moiety.

Purification

Purification of trifluorophenylacetic acids is typically achieved through recrystallization or chromatography.[7]

Recrystallization Protocol (General):

• Materials: Crude trifluorophenylacetic acid, suitable solvent system (e.g., ethyl acetate/hexane).

• Procedure:

  • Dissolve the crude solid in a minimal amount of a hot solvent in which the compound is soluble (e.g., ethyl acetate).

  • Allow the solution to cool to room temperature.

  • Add a solvent in which the compound is poorly soluble (e.g., hexane) until turbidity is observed.

  • Allow the solution to stand, facilitating the formation of pure crystals.

  • Collect the crystals by filtration and wash with a small amount of the cold, poor solvent.

  • Dry the crystals under vacuum.[7]

Analytical Methods

High-Performance Liquid Chromatography (HPLC): HPLC is a standard technique for assessing the purity of and quantifying trifluorophenylacetic acids. A reverse-phase HPLC method is commonly employed.

• Column: C18 column (e.g., Primesep SB, 4.6 x 250 mm, 5 µm).[8]

• Mobile Phase: A gradient or isocratic mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.g., water with formic or acetic acid).[8][9][10]

• Detection: UV detection at a suitable wavelength (e.g., 264 nm).[8]

• Method Validation: The HPLC method should be validated according to ICH guidelines to ensure accuracy, precision, linearity, and robustness.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure of 3,4,5-Trifluorophenylacetic acid.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the methylene protons of the acetic acid group and the aromatic protons.

• ¹³C NMR: The carbon NMR spectrum will display signals for the carboxylic acid carbon, the methylene carbon, and the aromatic carbons, with characteristic splitting patterns due to fluorine-carbon coupling.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound, further confirming its identity. Electron ionization (EI) is a common technique used for this purpose.

Signaling Pathways and Biological Applications

Currently, there is a lack of specific, publicly available research detailing the direct involvement of 3,4,5-Trifluorophenylacetic acid in specific signaling pathways or its explicit use in biochemical assays as a modulator of a particular target. The biological activities of many fluorinated compounds are an active area of research, and the unique substitution pattern of 3,4,5-Trifluorophenylacetic acid makes it a compound of interest for screening in various biological assays to discover novel therapeutic agents.

Given the absence of a defined signaling pathway, a representative workflow for screening a novel compound like 3,4,5-Trifluorophenylacetic acid for biological activity is presented below.

A general workflow for screening a novel chemical entity for biological activity.

Safety and Handling

3,4,5-Trifluorophenylacetic acid is an irritant.[3] It is important to handle this compound in a well-ventilated area, such as a fume hood, and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[12] Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse the affected area with plenty of water.[12] For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.[12]

Disclaimer: This document is intended for informational purposes only and should not be considered a substitute for professional scientific guidance. Researchers should always conduct their own risk assessments and consult relevant safety documentation before handling any chemical substances.

References

• 1. US20040068141A1 - Process for the synthesis of trifluorophenylacetic acids - Google Patents [patents.google.com]
• 2. scbt.com [scbt.com]
• 3. chembk.com [chembk.com]
• 4. ossila.com [ossila.com]
• 5. US8835679B2 - Process for the preparation of 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 6. Synthesis and Condensation Reaction of 2,4,5-Trifluorophenylacetic acid_Chemicalbook [chemicalbook.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. HPLC Method for 2-Fluorophenylacetic acid, 4-Fluorophenylacetic acid, 3-Fluorophenylacetic acid Compatible with Mass Spectrometry | SIELC Technologies [sielc.com]
• 9. HPLC Analysis of TFA | SIELC Technologies [sielc.com]
• 10. americanlaboratory.com [americanlaboratory.com]
• 11. researchgate.net [researchgate.net]
• 12. chemicalbook.com [chemicalbook.com]

Acidity and pKa of 3,4,5-Trifluorophenylacetic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the acidity and pKa value of 3,4,5-Trifluorophenylacetic acid. This compound is of significant interest in medicinal chemistry and drug development due to the influence of its trifluorinated phenyl ring on its physicochemical properties. Understanding the acidity of this molecule is crucial for predicting its behavior in biological systems, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Acidity and pKa Value

The presence of three highly electronegative fluorine atoms on the phenyl ring significantly influences the acidity of the carboxylic acid group. These fluorine atoms exert a strong electron-withdrawing inductive effect (-I effect), which stabilizes the carboxylate anion formed upon deprotonation. This stabilization of the conjugate base leads to an increase in acidity and thus a lower pKa value compared to the unsubstituted phenylacetic acid.

Table 1: Physicochemical Properties of 3,4,5-Trifluorophenylacetic Acid and Related Compounds

Compound	Molecular Formula	CAS Number	Melting Point (°C)	Predicted/Reported pKa
3,4,5-Trifluorophenylacetic acid	C₈H₅F₃O₂	209991-62-8	70-73	Not Reported
2,4,5-Trifluorophenylacetic acid	C₈H₅F₃O₂	209995-38-0	121-125	3.78 ± 0.10 (Predicted)[1]
Phenylacetic acid	C₈H₈O₂	103-82-2	76-78	4.31[2][3][4][5]

The precise positioning of the fluorine atoms on the phenyl ring relative to the acetic acid side chain will subtly modulate the inductive effect. For 3,4,5-Trifluorophenylacetic acid, the fluorine atoms are in the meta and para positions. This substitution pattern is expected to result in a pKa value that is significantly lower than that of phenylacetic acid, likely in a range similar to or slightly different from 2,4,5-Trifluorophenylacetic acid.

Experimental Protocol for pKa Determination: Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for determining the pKa of ionizable compounds.[6][7][8] The following protocol provides a detailed methodology for the determination of the pKa of 3,4,5-Trifluorophenylacetic acid.

Materials and Equipment:

• 3,4,5-Trifluorophenylacetic acid

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Potassium Chloride (KCl) for ionic strength adjustment

• Deionized water, free of CO₂

• pH meter with a glass electrode, calibrated with standard buffers (pH 4, 7, and 10)

• Automatic titrator or a burette

• Magnetic stirrer and stir bar

• Temperature probe

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• Preparation of the Analyte Solution:

  • Accurately weigh a sample of 3,4,5-Trifluorophenylacetic acid to prepare a solution with a concentration of approximately 1-10 mM. The compound has limited solubility in water but is soluble in organic solvents like ethanol and ether.[9] A co-solvent system (e.g., water-methanol) may be necessary to achieve complete dissolution.

  • Add a background electrolyte, such as 0.15 M KCl, to maintain a constant ionic strength throughout the titration.[6]

• Titration Setup:

  • Place a known volume of the analyte solution into a thermostatted titration vessel.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Begin stirring the solution gently.

  • Purge the headspace of the vessel with an inert gas to prevent the dissolution of atmospheric CO₂, which can interfere with the titration of weak acids.[6]

• Titration Process:

  • If the analyte is in its acidic form, titrate with the standardized 0.1 M NaOH solution.

  • Add the titrant in small, precise increments.

  • After each addition, allow the pH reading to stabilize before recording the pH and the volume of titrant added.[6]

  • Continue the titration until the pH has passed the equivalence point by at least 2 pH units.

• Data Analysis:

  • Plot the measured pH values against the volume of titrant added to generate a titration curve.

  • The pKa is determined from the pH at the half-equivalence point.

  • Alternatively, the first derivative of the titration curve (ΔpH/ΔV) can be plotted against the titrant volume to more accurately determine the equivalence point (the peak of the derivative curve). The pKa is then the pH at half the volume of the equivalence point.

  • Perform the titration in triplicate to ensure the reproducibility of the results.[6]

Factors Influencing the Acidity of 3,4,5-Trifluorophenylacetic Acid

The acidity of 3,4,5-Trifluorophenylacetic acid is primarily determined by the electronic effects of the substituents on the phenyl ring. The following diagram illustrates the key factors involved.

Caption: Logical workflow of factors leading to the increased acidity of 3,4,5-Trifluorophenylacetic acid.

The strong electron-withdrawing inductive effect of the three fluorine atoms is the dominant factor influencing the acidity. This effect delocalizes the negative charge of the carboxylate anion, making it more stable. A more stable conjugate base corresponds to a stronger acid, hence the expected lower pKa value compared to unsubstituted phenylacetic acid.

References

• 1. 2,4,5-Trifluorophenylacetic acid CAS#: 209995-38-0 [m.chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Phenylacetic Acid | C8H8O2 | CID 999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Phenylacetic acid - Wikipedia [en.wikipedia.org]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. chembk.com [chembk.com]

In-Depth Technical Guide: Stability and Storage of 3,4,5-Trifluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for 3,4,5-Trifluorophenylacetic acid. The information is compiled from safety data sheets and established principles of chemical stability testing.

Core Concepts of Chemical Stability

3,4,5-Trifluorophenylacetic acid, like any chemical compound, is susceptible to degradation over time due to various environmental factors. Understanding its stability profile is crucial for ensuring its quality, efficacy, and safety in research and development applications. Stability studies are essential to determine the intrinsic stability of the molecule and to establish appropriate storage conditions and shelf life.

Recommended Storage and Handling

Consistent recommendations from multiple safety data sheets (SDS) emphasize the following storage and handling procedures to maintain the integrity of 3,4,5-Trifluorophenylacetic acid:

Storage Conditions:

• Temperature: Store in a cool, dry place.[1] Some suppliers recommend ambient room temperature.

• Atmosphere: Keep in a well-ventilated area.[1]

• Container: The container should be tightly closed to prevent moisture ingress and contamination.[1]

• Incompatibilities: Store away from incompatible materials, though specific incompatibilities are not extensively detailed in the provided results.

Handling Precautions:

• Handle in a well-ventilated place.[1]

• Wear suitable protective clothing, including gloves and eye protection, to avoid contact with skin and eyes.[1]

• Avoid the formation of dust and aerosols.[1]

• Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 3,4,5-Trifluorophenylacetic acid is presented in the table below.

Property	Value
Molecular Formula	C₈H₅F₃O₂
Molecular Weight	190.12 g/mol
Appearance	Colorless or white crystalline solid
Melting Point	Approximately 70-73 °C[2]
Boiling Point	Approximately 196 °C[2]
Solubility	Soluble in organic solvents like ethanol and ether; slightly soluble in water.[2]

Stability Profile and Potential Degradation Pathways

General Stability: The compound is generally considered stable under normal and recommended storage conditions.

Potential Degradation Pathways: Based on the chemistry of phenylacetic acids and fluorinated aromatic compounds, the following degradation pathways are plausible under stress conditions:

• Decarboxylation: Phenylacetic acid itself can undergo thermal decomposition, leading to the formation of carbon dioxide and other products.[3] It is conceivable that 3,4,5-trifluorophenylacetic acid could undergo a similar process under high heat.

• Defluorination: Photolysis studies on other fluorinated aromatic compounds have shown that the carbon-fluorine bond can be cleaved under UV irradiation, leading to the formation of fluoride ions.[4]

• Oxidation: The benzene ring, although substituted with electron-withdrawing fluorine atoms, could be susceptible to oxidative degradation, potentially leading to ring-opening products.

• Hydrolysis: While the carboxylic acid group itself is the result of hydrolysis of a precursor in synthesis, the overall molecule is generally stable to hydrolysis under neutral conditions. However, in strongly acidic or basic conditions, reactions involving the carboxylic acid or the aromatic ring could be accelerated.

Experimental Protocols for Stability Testing

To definitively determine the stability of 3,4,5-Trifluorophenylacetic acid, a series of forced degradation studies should be conducted. The following are detailed, representative protocols based on ICH guidelines.

General Experimental Workflow

The overall workflow for conducting forced degradation studies is depicted below.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 3,4,5-Trifluorophenylacetic Acid as a Versatile Building Block in Medicinal Chemistry

Introduction

3,4,5-Trifluorophenylacetic acid is a valuable fluorinated building block for the synthesis of pharmacologically active compounds. The strategic incorporation of fluorine atoms into a molecule can significantly enhance its metabolic stability, binding affinity to target proteins, and membrane permeability. This document provides detailed application notes and experimental protocols for the use of 3,4,5-trifluorophenylacetic acid in the development of potent enzyme inhibitors, with a specific focus on steroid sulfatase (STS) inhibitors for potential applications in oncology.

Application Highlight: Steroid Sulfatase (STS) Inhibitors

Steroid sulfatase (STS) is a crucial enzyme in the biosynthesis of active steroid hormones. It facilitates the hydrolysis of inactive steroid sulfates, such as estrone sulfate (E1S) and dehydroepiandrosterone sulfate (DHEAS), into their biologically active forms, estrone (E1) and dehydroepiandrosterone (DHEA), respectively.[1] These active steroids can then be converted into potent estrogens and androgens that promote the growth of hormone-dependent cancers, including breast, prostate, and endometrial cancers.[1] Consequently, the inhibition of STS represents a promising therapeutic approach for these types of malignancies.[1]

Derivatives of 3-(4-aminophenyl)-coumarin-7-O-sulfamate, when N-acylated with fluorinated phenylacetic acids, have shown significant potential as STS inhibitors. The inclusion of the 3,4,5-trifluorophenylacetyl moiety has been demonstrated to yield compounds with high inhibitory potency.[2][3]

Signaling Pathway and Point of Inhibition

The steroid sulfatase pathway is a key contributor of active steroid hormones to target tissues, and in the context of hormone-dependent cancers, this pathway can fuel tumor proliferation. The diagram below illustrates the central signaling cascade and the point of intervention for STS inhibitors.

Steroid Sulfatase (STS) Signaling Pathway and Point of Inhibition.

Quantitative Data Presentation

The inhibitory efficacy of compounds derived from 3,4,5-trifluorophenylacetic acid against steroid sulfatase and their anti-proliferative activity against breast cancer cell lines have been quantified. The following tables summarize the key biological data for a representative compound, designated as Compound 6j (N-(4-(7-(sulfamoyloxy)-2-oxo-2H-chromen-3-yl)phenyl)-2-(3,4,5-trifluorophenyl)acetamide), and reference compounds.[2][3]

Compound	Target Enzyme	IC50 (µM)[2][3]
Compound 6j	Steroid Sulfatase (STS)	0.18
Coumarin-7-O-sulfamate (Reference)	Steroid Sulfatase (STS)	1.38

Compound	Cell Line	GI50 (µM)[2]
Compound 6j	MCF-7 (ER-positive)	15.9
Compound 6j	T47D (ER-positive)	8.7
Tamoxifen (Reference)	MCF-7 (ER-positive)	6.8
Tamoxifen (Reference)	T47D (ER-positive)	10.6

Experimental Protocols

Detailed methodologies for the synthesis of the STS inhibitor Compound 6j and the biological assays used to evaluate its activity are provided below.

Synthesis of N-(4-(7-(sulfamoyloxy)-2-oxo-2H-chromen-3-yl)phenyl)-2-(3,4,5-trifluorophenyl)acetamide (Compound 6j)

This protocol describes the acylation of 3-(4-aminophenyl)-coumarin-7-O-sulfamate with 3,4,5-trifluorophenylacetic acid.

Synthetic Workflow for Compound 6j.

Materials:

• 3,4,5-Trifluorophenylacetic acid

• 3-(4-aminophenyl)-coumarin-7-O-sulfamate

• Oxalyl chloride

• Pyridine

• Dry Dichloromethane (DCM)

• Anhydrous sodium sulfate

• Standard laboratory glassware and magnetic stirrer

• Rotary evaporator

Procedure:

• Activation of 3,4,5-Trifluorophenylacetic acid:

  • Dissolve 3,4,5-trifluorophenylacetic acid (1.2 equivalents) in dry dichloromethane (DCM).

  • Add a catalytic amount of dimethylformamide (DMF).

  • Slowly add oxalyl chloride (1.5 equivalents) to the solution at 0°C.

  • Allow the reaction mixture to warm to room temperature and stir for 2 hours.

  • Remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator to obtain the crude 3,4,5-trifluorophenylacetyl chloride.

• Acylation Reaction:

  • Dissolve 3-(4-aminophenyl)-coumarin-7-O-sulfamate (1 equivalent) in dry DCM.

  • Add pyridine (2 equivalents) to the solution.

  • Cool the mixture to 0°C.

  • Slowly add a solution of the crude 3,4,5-trifluorophenylacetyl chloride in dry DCM to the cooled mixture.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Work-up and Purification:

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, wash the reaction mixture sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure Compound 6j .

Steroid Sulfatase (STS) Inhibition Assay

This protocol outlines the procedure for determining the in vitro inhibitory activity of test compounds against STS isolated from human placenta.[2][3]

Materials:

• Human placental microsomes (source of STS enzyme)

• Test compounds (e.g., Compound 6j ) dissolved in DMSO

• [6,7-³H]Estrone-3-sulfate (substrate)

• Toluene

• Scintillation cocktail

• Phosphate buffer (pH 7.4)

• Incubator

• Scintillation counter

Procedure:

• Enzyme Preparation:

  • Prepare a suitable dilution of human placental microsomes in phosphate buffer (pH 7.4).

• Inhibitor Incubation:

  • In a series of microcentrifuge tubes, add the microsomal preparation.

  • Add varying concentrations of the test compound (e.g., Compound 6j ) or vehicle control (DMSO).

  • Pre-incubate the mixture at 37°C for 10 minutes.

• Enzymatic Reaction:

  • Initiate the reaction by adding the substrate, [6,7-³H]estrone-3-sulfate, to each tube.

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 20 minutes).

• Extraction and Quantification:

  • Stop the reaction by adding toluene to extract the liberated [³H]estrone.

  • Vortex the tubes and centrifuge to separate the phases.

  • Transfer a portion of the toluene layer to a scintillation vial.

  • Add scintillation cocktail and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of STS inhibition for each concentration of the test compound relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Cell Proliferation Assay (MTT Assay)

This protocol is for assessing the anti-proliferative effects of test compounds on breast cancer cell lines.

Materials:

• Breast cancer cell lines (e.g., MCF-7, T47D)

• Cell culture medium and supplements

• Test compounds (e.g., Compound 6j ) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• CO₂ incubator

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the breast cancer cells into 96-well plates at an appropriate density and allow them to adhere overnight in a CO₂ incubator at 37°C.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in the cell culture medium.

  • Remove the old medium and add the medium containing different concentrations of the test compound to the wells.

  • Include a vehicle control (DMSO) and a no-treatment control.

• Incubation:

  • Incubate the plates for a specified period (e.g., 72 hours) in a CO₂ incubator at 37°C.

• MTT Addition and Incubation:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT into formazan crystals.

• Solubilization and Absorbance Measurement:

  • Add the solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell growth inhibition for each concentration of the test compound relative to the vehicle control.

  • Determine the GI50 (concentration for 50% growth inhibition) value by plotting the percentage of growth inhibition against the logarithm of the compound concentration.

Conclusion

3,4,5-Trifluorophenylacetic acid serves as an important and versatile building block in medicinal chemistry. Its application in the synthesis of potent steroid sulfatase inhibitors highlights the utility of the 3,4,5-trifluorophenyl motif in designing targeted therapies. The provided protocols offer a framework for the synthesis and evaluation of novel drug candidates incorporating this valuable chemical entity. Researchers in drug discovery and development are encouraged to explore the potential of 3,4,5-trifluorophenylacetic acid in their quest for new and effective therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and biological evaluation of fluorinated N-benzoyl and N-phenylacetoyl derivatives of 3-(4-aminophenyl)-coumarin-7-O-sulfamate as steroid sulfatase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of fluorinated N-benzoyl and N-phenylacetoyl derivatives of 3-(4-aminophenyl)-coumarin-7-O-sulfamate as steroid sulfatase inhibitors-Science-Chemical Encyclopedia-lookchem [m.lookchem.com]

Application Notes and Protocols for the Synthesis of DPP-4 Inhibitors Utilizing 3,4,5-Trifluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dipeptidyl peptidase-4 (DPP-4) inhibitors are a prominent class of oral hypoglycemic agents for the management of type 2 diabetes mellitus. A key structural motif in many potent DPP-4 inhibitors is a trifluorinated phenyl ring, which enhances binding affinity to the S1 pocket of the enzyme. While the 2,4,5-trifluorophenyl moiety is prevalent in marketed drugs like Sitagliptin, this document explores the synthesis of DPP-4 inhibitors using the isomeric 3,4,5-Trifluorophenylacetic acid . Due to a notable scarcity of published literature on the direct use of 3,4,5-Trifluorophenylacetic acid for synthesizing established DPP-4 inhibitors, this application note provides a well-established, analogous synthetic protocol. This protocol is based on the widely documented synthesis of β-amino acid-derived DPP-4 inhibitors and is adapted for the use of 3,4,5-Trifluorophenylacetic acid as the starting material. Detailed experimental procedures, expected outcomes, and relevant biological context are provided to guide researchers in this area.

Introduction

Dipeptidyl peptidase-4 (DPP-4) is a serine protease that plays a crucial role in glucose homeostasis by inactivating incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1][2] By inhibiting DPP-4, the levels of active incretins are increased, leading to enhanced insulin secretion and suppressed glucagon release in a glucose-dependent manner. This mechanism of action has made DPP-4 inhibitors a cornerstone in the treatment of type 2 diabetes.

The structure-activity relationship (SAR) of DPP-4 inhibitors reveals that a key interaction with the enzyme's active site involves a hydrophobic S1 pocket.[3] Fluorinated phenyl groups, particularly trifluorophenyl moieties, have been shown to be highly effective at occupying this pocket, contributing to the high potency of these inhibitors.[4] While 2,4,5-trifluorophenylacetic acid is a well-known precursor for the synthesis of Sitagliptin[5][6], the exploration of other isomers like 3,4,5-Trifluorophenylacetic acid is a viable avenue for the discovery of novel DPP-4 inhibitors with potentially different pharmacokinetic or pharmacodynamic profiles.

This document outlines a detailed protocol for the synthesis of a novel DPP-4 inhibitor scaffold incorporating the 3,4,5-trifluorophenyl group.

Signaling Pathway of DPP-4 Inhibition

The inhibition of DPP-4 leads to a cascade of events that ultimately results in improved glycemic control. The signaling pathway is initiated by the consumption of food, which stimulates the release of incretin hormones from the gut.

Figure 1: DPP-4 Inhibition Signaling Pathway.

Synthetic Workflow

The proposed synthesis of a DPP-4 inhibitor from 3,4,5-Trifluorophenylacetic acid involves a multi-step process to construct the key β-amino acid intermediate, followed by coupling to a heterocyclic amine.

Figure 2: Synthetic Workflow for a DPP-4 Inhibitor.

Experimental Protocols

The following protocols are adapted from established syntheses of β-amino acid-derived DPP-4 inhibitors and are presented as a guide for the synthesis using 3,4,5-Trifluorophenylacetic acid.

Synthesis of Methyl 3-oxo-4-(3,4,5-trifluorophenyl)butanoate (β-Ketoester)

• Activation: To a solution of 3,4,5-Trifluorophenylacetic acid (1.0 eq) in dry tetrahydrofuran (THF), add N,N'-Carbonyldiimidazole (CDI) (1.1 eq) portion-wise at room temperature. Stir the mixture for 2 hours.

• Condensation: In a separate flask, suspend Meldrum's acid (1.2 eq) in dry THF and add pyridine (1.5 eq). To this suspension, add the activated acid solution from the previous step dropwise over 30 minutes. Stir the reaction mixture at room temperature for 12-16 hours.

• Work-up: Quench the reaction with 1 M HCl and extract with ethyl acetate. Wash the organic layer with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Meldrum's adduct.

• Methanolysis: Dissolve the crude adduct in methanol and reflux for 4-6 hours. After completion of the reaction (monitored by TLC), cool the mixture to room temperature and remove the solvent under reduced pressure. Purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford the title compound.

Synthesis of (R)-methyl 3-amino-4-(3,4,5-trifluorophenyl)butanoate (Chiral β-Amino Ester)

This step is crucial for establishing the stereochemistry of the final inhibitor and can be achieved through various methods, including asymmetric reductive amination or enzymatic transamination.

• Method A: Asymmetric Reductive Amination

  • Dissolve the β-ketoester (1.0 eq) in methanol and add ammonium acetate (10 eq). Stir the mixture at room temperature for 2 hours to form the enamine intermediate.

  • In a high-pressure reactor, add a chiral ruthenium catalyst (e.g., Ru(OAc)₂[(R)-BINAP]) under an inert atmosphere.

  • Transfer the enamine solution to the reactor and hydrogenate at 50-100 psi of H₂ gas at 50 °C for 24-48 hours.

  • After the reaction is complete, carefully vent the reactor and filter the mixture through a pad of celite to remove the catalyst.

  • Concentrate the filtrate and purify by column chromatography to yield the chiral β-amino ester.

Synthesis of the Final DPP-4 Inhibitor

• Hydrolysis and Protection: Hydrolyze the chiral β-amino ester using aqueous LiOH to obtain the corresponding β-amino acid. Protect the amine group with a suitable protecting group, such as a tert-butyloxycarbonyl (Boc) group, using di-tert-butyl dicarbonate (Boc₂O).

• Amide Coupling: To a solution of the Boc-protected β-amino acid (1.0 eq) in dichloromethane (DCM), add the desired heterocyclic amine (e.g., 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[4][7][8]triazolo[4,3-a]pyrazine hydrochloride) (1.1 eq), 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq), 1-Hydroxybenzotriazole (HOBt) (1.2 eq), and a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (2.5 eq). Stir the reaction mixture at room temperature for 12-16 hours.

• Work-up: Dilute the reaction mixture with DCM and wash with 1 M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

• Deprotection: Dissolve the purified Boc-protected intermediate in a solution of HCl in dioxane or trifluoroacetic acid (TFA) in DCM. Stir at room temperature for 1-2 hours.

• Isolation: Remove the solvent under reduced pressure. The final product can be isolated as a salt (e.g., hydrochloride or phosphate) by precipitation from a suitable solvent system (e.g., isopropanol/heptane).

Data Presentation

The following tables summarize the expected quantitative data for the synthesis and biological activity of the proposed DPP-4 inhibitor. This data is hypothetical and intended for illustrative purposes.

Table 1: Summary of Synthetic Steps and Expected Outcomes

Step	Reaction	Starting Material	Key Reagents	Expected Yield (%)	Expected Purity (%)
1	β-Ketoester Synthesis	3,4,5-Trifluorophenylacetic acid	CDI, Meldrum's acid, Methanol	75-85	>95
2	Asymmetric Amination	Methyl 3-oxo-4-(3,4,5-trifluorophenyl)butanoate	Chiral Ru-catalyst, H₂	60-70	>98 (ee >95%)
3	Amide Coupling	Boc-(R)-3-amino-4-(3,4,5-trifluorophenyl)butanoic acid	Heterocyclic amine, EDC, HOBt	80-90	>98
4	Deprotection	Boc-protected inhibitor	HCl or TFA	>95	>99

Table 2: Comparative Biological Activity of Trifluorophenyl-Containing DPP-4 Inhibitors

Compound	Phenyl Substitution	DPP-4 IC₅₀ (nM)	Selectivity vs. DPP-8/DPP-9
Sitagliptin	2,4,5-trifluoro	18	>2600-fold
Hypothetical Inhibitor	3,4,5-trifluoro	20-50 (Projected)	High (Projected)
Des-fluoro analog	none	>1000	-

Note: The projected IC₅₀ value is an estimation based on the importance of the trifluorophenyl moiety for binding to the S1 pocket. The exact potency would need to be determined experimentally.

Conclusion

While the direct synthesis of DPP-4 inhibitors from 3,4,5-Trifluorophenylacetic acid is not extensively documented, established synthetic routes for analogous compounds provide a robust framework for the preparation of novel inhibitors with this substitution pattern. The protocols detailed in this application note offer a comprehensive guide for researchers to synthesize and evaluate such compounds. The exploration of different trifluorophenyl isomers as S1 binding motifs is a promising strategy for the development of next-generation DPP-4 inhibitors with potentially improved properties. Further investigation into the biological activity and pharmacokinetic profile of the 3,4,5-trifluorophenyl-containing inhibitors is warranted.

References

• 1. Dipeptidyl peptidase-4 inhibitor - Wikipedia [en.wikipedia.org]
• 2. Dipeptidyl Peptidase IV (DPP IV) Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. brieflands.com [brieflands.com]
• 6. nedmdg.org [nedmdg.org]
• 7. CN104529786A - Method for synthesizing 3,4,5-trifluoro-2'-nitrobiphenyl - Google Patents [patents.google.com]
• 8. psau.sa.elsevierpure.com [psau.sa.elsevierpure.com]

Application of 3,4,5-Trifluorophenylacetic Acid in Agrochemical Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorinated organic compounds play a pivotal role in modern agrochemical discovery, offering unique physicochemical properties that can enhance biological activity, metabolic stability, and bioavailability. Among these, molecules containing a trifluorophenyl moiety are of significant interest. This document provides detailed application notes and protocols for the potential use of 3,4,5-Trifluorophenylacetic acid as a key building block in the development of novel fungicides, herbicides, and insecticides. While direct examples of commercial agrochemicals derived from 3,4,5-Trifluorophenylacetic acid are not extensively documented in publicly available literature, its structural isomer, 2,4,5-Trifluorophenylacetic acid, is a known intermediate in pesticide synthesis.[1] This suggests the potential of the 3,4,5-trifluoro isomer as a valuable scaffold for creating new active ingredients. The protocols and data presented herein are based on established synthetic methodologies and bioassays for analogous fluorinated agrochemicals.

Application Note 1: Synthesis of Novel Fungicidal Amides

Objective: To outline the synthetic pathway and potential fungicidal activity of novel N-substituted amides derived from 3,4,5-Trifluorophenylacetic acid. The trifluoromethylphenyl amide (TFMPA) scaffold has shown promise in the development of fungicides.[2]

Rationale: The introduction of fluorine atoms into a phenyl ring can significantly increase the lipophilicity and metabolic stability of a molecule, properties that are often desirable for agrochemical agents. By coupling 3,4,5-Trifluorophenylacetic acid with various amines, a library of novel amide compounds can be generated for screening against economically important plant pathogens.

Potential Target Pathogens:

• Botrytis cinerea (Gray Mold)

• Fusarium oxysporum (Fusarium Wilt)

• Colletotrichum species (Anthracnose)[2]

• Phomopsis species (Phomopsis Blight)[2]

General Synthetic Scheme:

The synthesis of N-substituted amides from 3,4,5-Trifluorophenylacetic acid can be achieved through a two-step process involving the activation of the carboxylic acid followed by amidation.

Diagram of Synthetic Workflow:

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of 3,4,5-Trifluorophenylacetic Acid in Perovskite Solar Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3,4,5-Trifluorophenylacetic acid (TFPAA) as a bifunctional additive in the fabrication of high-performance and stable perovskite solar cells (PSCs). The information compiled is based on recent advancements in the field, detailing the mechanism of action, performance enhancements, and experimental protocols.

Introduction

Perovskite solar cells have emerged as a promising technology in the field of photovoltaics due to their high power conversion efficiencies (PCEs) and low fabrication costs. However, challenges related to defect-induced non-radiative recombination and long-term stability hinder their commercialization. Additive engineering has proven to be an effective strategy to address these issues. 3,4,5-Trifluorophenylacetic acid (TFPAA) has been identified as a key bifunctional additive that significantly enhances both the efficiency and stability of PSCs.

Mechanism of Action

TFPAA's efficacy stems from its unique molecular structure, which allows it to perform two critical functions simultaneously:

• Defect Passivation: The carboxylic acid (-COOH) group in TFPAA acts as a Lewis base, effectively passivating deep-energy-level defects within the perovskite film. It is understood to interact with and neutralize positively charged defects, such as lead (Pb) clusters, at the grain boundaries and surface of the perovskite layer. This passivation minimizes non-radiative recombination, thereby enhancing the open-circuit voltage (Voc) and fill factor (FF) of the solar cell.

• Stability Enhancement: The hydrophobic 3,4,5-trifluorophenyl group of the TFPAA molecule contributes to improved device stability. This fluorinated moiety helps to create a moisture-resistant barrier at the perovskite surface, mitigating degradation caused by environmental factors such as humidity.

Performance Enhancement with TFPAA

The incorporation of TFPAA as an additive in perovskite solar cells has demonstrated significant improvements in both power conversion efficiency and long-term stability.

Power Conversion Efficiency (PCE)

Theoretical calculations and experimental results have shown that the carboxyl groups in TFPAA can effectively passivate deep-energy-level defects in perovskite by combining with Pb clusters on the perovskite grain surfaces, which enhances the efficiency of PSCs.[1] The addition of TFPAA has been reported to increase the PCE of perovskite solar cells from a baseline of 22.95% to an enhanced value of 24.56%.[1]

Device Stability

The hydrophobic benzene groups containing fluorine in TFPAA are exposed to improve the stability of PSCs.[1] Devices fabricated with TFPAA have shown remarkable stability under various stress conditions:

• Operational Stability: Under continuous illumination, TFPAA-containing devices maintained 93.22% of their initial maximum power point (MPP) efficiency for 10.5 hours, a significant improvement over control devices which retained only 82.22% of their initial efficiency after just 5 hours.[1]

• Storage Stability: Unsealed devices with the TFPAA additive retained 93.59% of their initial efficiency after being stored in an air environment for 3912 hours.[1]

Quantitative Data Summary

The following table summarizes the key performance metrics of perovskite solar cells with and without the 3,4,5-Trifluorophenylacetic acid additive.

Parameter	Control Device (without TFPAA)	Device with TFPAA
Power Conversion Efficiency (PCE)	22.95%	24.56%
Operational Stability (after 5h)	82.22% of initial PCE	-
Operational Stability (after 10.5h)	-	93.22% of initial PCE
Storage Stability (in air, 3912h)	Not Reported	93.59% of initial PCE

Experimental Protocols

The following are detailed protocols for the fabrication of perovskite solar cells incorporating 3,4,5-Trifluorophenylacetic acid as an additive. These protocols are based on established methodologies in the field.

Materials

• Fluorine-doped tin oxide (FTO) coated glass substrates

• Zinc oxide (ZnO) nanoparticles dispersion

• Perovskite precursors: Lead(II) iodide (PbI2), Formamidinium iodide (FAI), Methylammonium bromide (MABr), Cesium iodide (CsI)

• Additive: 3,4,5-Trifluorophenylacetic acid (TFPAA)

• Solvents: N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)

• Antisolvent: Chlorobenzene

• Hole transport layer (HTL) material: Spiro-OMeTAD

• HTL additives: bis(trifluoromethane)sulfonimide lithium salt (Li-TFSI), 4-tert-butylpyridine (tBP)

• Metal contact: Gold (Au) or Silver (Ag)

Substrate Preparation

• Clean FTO glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

• Dry the substrates with a nitrogen gun.

• Treat the substrates with UV-ozone for 15 minutes prior to use.

Electron Transport Layer (ETL) Deposition

• Deposit a layer of ZnO nanoparticles onto the FTO substrate by spin-coating.

• Anneal the ZnO-coated substrates at 150°C for 30 minutes.

Perovskite Precursor Solution Preparation (with TFPAA)

• Prepare a stock solution of the perovskite precursor by dissolving PbI2, FAI, MABr, and CsI in a mixture of DMF and DMSO (e.g., 4:1 v/v). The exact molar ratios of the perovskite components can be adjusted based on the desired perovskite composition (e.g., Cs0.05(FA0.85MA0.15)0.95Pb(I0.85Br0.15)3).

• Prepare a separate stock solution of 3,4,5-Trifluorophenylacetic acid in a suitable solvent (e.g., DMF or isopropanol).

• Add the TFPAA solution to the perovskite precursor solution to achieve the desired final concentration (a typical starting point for optimization is a molar ratio of TFPAA to PbI2 of 0.1-1%).

• Stir the final solution at room temperature for at least 2 hours before use.

Perovskite Layer Deposition

• Transfer the substrates into a nitrogen-filled glovebox.

• Spin-coat the perovskite precursor solution with the TFPAA additive onto the ZnO layer. A two-step spin-coating program is typically used (e.g., 1000 rpm for 10 seconds, followed by 5000 rpm for 30 seconds).

• During the second step of the spin-coating, dispense an antisolvent (e.g., chlorobenzene) onto the spinning substrate.

• Anneal the perovskite films on a hotplate at 100-150°C for 10-30 minutes.

Hole Transport Layer (HTL) Deposition

• Prepare the HTL solution by dissolving Spiro-OMeTAD in chlorobenzene, and then add Li-TFSI and tBP as p-dopants.

• Spin-coat the HTL solution onto the perovskite layer.

• Allow the films to oxidize in a desiccator overnight.

Metal Electrode Deposition

• Define the device area using a shadow mask.

• Deposit a metal electrode (e.g., 80-100 nm of gold or silver) by thermal evaporation.

Visualizations

Experimental Workflow for Perovskite Solar Cell Fabrication with TFPAA

Caption: Workflow for fabricating perovskite solar cells with TFPAA additive.

Mechanism of TFPAA in Perovskite Solar Cells

Caption: Dual-action mechanism of TFPAA in perovskite solar cells.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Enhancing Bioactivity through Derivatization of Trifluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

This application note details the derivatization of 2,4,5-trifluorophenylacetic acid to synthesize potent inhibitors of the Epidermal Growth Factor Receptor (EGFR) and ErbB-2 (also known as HER2) kinases.[][2] These receptor tyrosine kinases are critical targets in oncology, as their aberrant signaling is a hallmark of numerous cancers. The following protocols and data are based on established methodologies for the synthesis of N-aryl amides from carboxylic acids, which have been shown to be effective EGFR/ErbB-2 inhibitors.

Derivatization for Enhanced Bioactivity: A Case Study on EGFR/ErbB-2 Kinase Inhibition

The derivatization of 2,4,5-trifluorophenylacetic acid into N-aryl amides can significantly enhance its bioactivity, transforming it from a simple building block into a potent enzyme inhibitor. This is exemplified by the synthesis of compounds that target the ATP-binding site of EGFR and ErbB-2 kinases.

Quantitative Data Summary

The following table summarizes the in vitro inhibitory activity of a representative N-aryl amide derivative of 2,4,5-trifluorophenylacetic acid against EGFR and ErbB-2 kinases, as well as its anti-proliferative effect on a human breast cancer cell line (BT-474) that overexpresses ErbB-2.

Compound	Target Enzyme	IC50 (nM)	Cell Line	IC50 (µM)
N-(3-ethynylphenyl)-2-(2,4,5-trifluorophenyl)acetamide	EGFR Kinase	8.5	BT-474	0.15
ErbB-2 Kinase	35.2

Note: The data presented is a representative example based on known structure-activity relationships of similar compounds and is for illustrative purposes.

Experimental Protocols

The following are detailed protocols for the synthesis and biological evaluation of N-aryl amide derivatives of 2,4,5-trifluorophenylacetic acid.

Synthesis of N-(3-ethynylphenyl)-2-(2,4,5-trifluorophenyl)acetamide

This protocol describes a general method for the amide coupling of 2,4,5-trifluorophenylacetic acid with an aniline derivative.

Materials:

• 2,4,5-Trifluorophenylacetic acid

• 3-Ethynylaniline

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• To a solution of 2,4,5-trifluorophenylacetic acid (1.0 eq) in anhydrous DMF, add EDC (1.2 eq), HOBt (1.2 eq), and DIPEA (2.0 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add 3-ethynylaniline (1.0 eq) to the reaction mixture.

• Continue stirring at room temperature for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired N-(3-ethynylphenyl)-2-(2,4,5-trifluorophenyl)acetamide.

In Vitro Kinase Inhibition Assay (EGFR and ErbB-2)

This protocol outlines a method to determine the IC50 values of the synthesized compound against EGFR and ErbB-2 kinases.

Materials:

• Recombinant human EGFR and ErbB-2 kinase domains

• ATP

• Poly(Glu, Tyr) 4:1 substrate

• Synthesized inhibitor compound

• Kinase buffer (e.g., Tris-HCl, MgCl2, MnCl2, DTT)

• Radiolabeled ATP ([γ-³²P]ATP)

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare a series of dilutions of the inhibitor compound in DMSO.

• In a microplate, combine the kinase buffer, the respective kinase (EGFR or ErbB-2), the poly(Glu, Tyr) substrate, and the inhibitor at various concentrations.

• Initiate the kinase reaction by adding a mixture of cold ATP and [γ-³²P]ATP.

• Incubate the plate at 30°C for a specified time (e.g., 30 minutes).

• Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Measure the radioactivity on the paper using a scintillation counter to quantify the amount of substrate phosphorylation.

• Calculate the percentage of inhibition for each inhibitor concentration relative to a DMSO control.

• Determine the IC50 value by fitting the data to a dose-response curve.

Cell Proliferation Assay (MTT Assay)

This protocol describes how to assess the anti-proliferative activity of the synthesized compound on a cancer cell line.

Materials:

• BT-474 human breast cancer cell line

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and antibiotics

• Synthesized inhibitor compound

• 3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Seed BT-474 cells in 96-well plates at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the inhibitor compound dissolved in the culture medium. Include a vehicle control (DMSO).

• Incubate the cells for 72 hours at 37°C in a humidified 5% CO2 atmosphere.

• Add MTT solution to each well and incubate for another 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Remove the medium and dissolve the formazan crystals in DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell proliferation.

Visualizations

Logical Workflow for Derivatization and Bioactivity Screening

Caption: Workflow for synthesis and bioactivity evaluation.

Signaling Pathway of EGFR/ErbB-2 Inhibition

Caption: EGFR/ErbB-2 signaling pathway and inhibition.

References

• 2. 2,4,5-Trifluorophenylacetic acid | 209995-38-0 [chemicalbook.com]

Standard Protocol for Amide Coupling Reactions with 3,4,5-Trifluorophenylacetic Acid

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amide bond formation is a cornerstone of modern organic and medicinal chemistry, pivotal in the synthesis of a vast array of pharmaceuticals, agrochemicals, and materials. 3,4,5-Trifluorophenylacetic acid is a valuable building block in medicinal chemistry, notably as a key intermediate in the synthesis of compounds such as Sitagliptin, a DPP-4 inhibitor for the treatment of type 2 diabetes. The electron-withdrawing nature of the three fluorine atoms on the phenyl ring can influence the reactivity of the carboxylic acid, making the selection of an appropriate coupling method crucial for achieving high yields and purity.

These application notes provide detailed, standardized protocols for the amide coupling of 3,4,5-Trifluorophenylacetic acid with primary and secondary amines using two robust and widely employed coupling methodologies: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with an additive, and O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU).

Reaction Principle

Amide coupling reactions facilitated by coupling reagents generally proceed through the activation of the carboxylic acid group. The coupling reagent converts the hydroxyl group of the carboxylic acid into a better leaving group, forming a highly reactive acyl-intermediate. This intermediate is then susceptible to nucleophilic attack by the amine, leading to the formation of the thermodynamically stable amide bond. Additives such as 1-Hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) are often used to increase efficiency and minimize side reactions, such as racemization in the case of chiral carboxylic acids.

Materials and Reagents

Reagent/Material	Grade	Supplier
3,4,5-Trifluorophenylacetic acid	≥98%	Commercially Available
Amine (Primary or Secondary)	≥98%	Commercially Available
EDC hydrochloride	≥98%	Commercially Available
1-Hydroxybenzotriazole (HOBt)	Anhydrous, ≥97%	Commercially Available
HATU	≥98%	Commercially Available
N,N-Diisopropylethylamine (DIPEA)	≥99.5%	Commercially Available
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercially Available
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercially Available
Ethyl acetate (EtOAc)	ACS Grade	Commercially Available
Saturated aq. Sodium Bicarbonate	Laboratory Prepared
Brine	Laboratory Prepared
Anhydrous Magnesium Sulfate	Commercially Available

Experimental Protocols

Protocol 1: EDC/HOBt Mediated Amide Coupling

This protocol is a widely used, cost-effective method for amide bond formation. The use of HOBt as an additive helps to form a more stable active ester, which can improve yields and reduce side reactions.[1]

Reaction Scheme:

Figure 1. Reaction scheme for EDC/HOBt mediated amide coupling.

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3,4,5-Trifluorophenylacetic acid (1.0 eq).

• Dissolve the acid in an anhydrous solvent such as DMF or DCM (approximately 0.1-0.5 M).

• Add HOBt (1.2 eq) to the solution and stir until dissolved.

• Add the amine (1.1 eq) to the reaction mixture.

• Add DIPEA (2.5 eq) to the mixture and stir for 5 minutes.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to afford the desired amide.

Protocol 2: HATU Mediated Amide Coupling

HATU is a highly efficient uronium-based coupling reagent known for its rapid reaction times and high yields, especially for challenging or sterically hindered substrates.[2]

Reaction Scheme:

Figure 2. Reaction scheme for HATU mediated amide coupling.

Procedure:

• In a dry reaction vessel under an inert atmosphere, dissolve 3,4,5-Trifluorophenylacetic acid (1.0 eq) in anhydrous DMF (to a concentration of 0.1-0.5 M).

• Add DIPEA (2.5 eq) to the solution and stir.

• In a separate flask, dissolve HATU (1.2 eq) in a minimal amount of anhydrous DMF.

• Add the HATU solution to the carboxylic acid solution and stir at room temperature for 15-30 minutes for pre-activation.

• Add the amine (1.1 eq) to the activated acid mixture.

• Stir the reaction at room temperature for 2-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, quench with water and extract the product with ethyl acetate.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography or recrystallization.

Quantitative Data Summary

The following table summarizes typical reaction parameters and expected outcomes for the amide coupling of 3,4,5-Trifluorophenylacetic acid based on the protocols described and data for structurally similar electron-deficient systems. Actual results may vary depending on the specific amine substrate and reaction scale.

Parameter	Protocol 1: EDC/HOBt	Protocol 2: HATU
Stoichiometry
3,4,5-Trifluorophenylacetic acid	1.0 eq	1.0 eq
Amine	1.1 eq	1.1 eq
Coupling Reagent	1.2 eq EDC·HCl	1.2 eq HATU
Additive	1.2 eq HOBt	N/A
Base	2.5 eq DIPEA	2.5 eq DIPEA
Reaction Conditions
Solvent	DMF or DCM	DMF
Temperature	0 °C to RT	RT
Reaction Time	12-24 hours	2-12 hours
Expected Outcome
Yield	Good to Excellent (70-90%)	Excellent (>85%)
Purity	High	Very High

Workflow and Logic Diagrams

General Amide Coupling Workflow

Figure 3. General experimental workflow for amide coupling reactions.

Decision Logic for Protocol Selection

Figure 4. Decision tree for selecting an appropriate amide coupling protocol.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Coupling reagents like EDC and HATU can be sensitizers and irritants. Avoid inhalation and skin contact.

• Anhydrous solvents are flammable and should be handled with care, away from ignition sources.

• Consult the Safety Data Sheet (SDS) for each reagent before use.

References

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Unveiling the Synthetic Utility of Trifluorophenylacetic Acid: Applications Beyond Catalysis

While 3,4,5-Trifluorophenylacetic acid is not documented as a catalyst in organic synthesis within the reviewed literature, its isomer, 2,4,5-Trifluorophenylacetic acid, serves as a critical building block in pharmaceutical manufacturing and a functional additive in advanced materials science. This document provides detailed application notes and protocols for its significant roles in the synthesis of the anti-diabetic drug Sitagliptin and in the enhancement of perovskite solar cell performance.

Application Note I: Key Intermediate in the Synthesis of Sitagliptin

2,4,5-Trifluorophenylacetic acid is a vital intermediate in the production of Sitagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.[1][2] Its trifluorinated phenyl ring is a key structural motif of the final active pharmaceutical ingredient.

The synthesis of Sitagliptin from 2,4,5-Trifluorophenylacetic acid is a multi-step process that has been optimized for efficiency and yield.[3] A common route involves the conversion of the carboxylic acid to a more reactive species, which is then coupled with other synthetic intermediates to construct the final molecule.[4]

Quantitative Data Summary: Synthesis of Sitagliptin Intermediate

Step	Reactants	Reagents/Conditions	Product	Yield (%)	Purity (%)	Reference
1	2,4,5-Trifluorophenylacetic acid, Meldrum's acid	N,N'-Carbonyldiimidazole (CDI), THF, 50°C, 5h	5-[1-Hydroxy-2-(2,4,5-trifluorophenyl)ethylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione	87	-	[4]
2	Meldrum's adduct, 3-(trifluoromethyl)-1,2,4-triazolo-[4,3-a]piperazine HCl	i-Pr2NEt, Isopropyl acetate, 75-80°C, 5h	β-ketoamide intermediate	67	-	[4]
3	β-ketoamide intermediate	Asymmetric Hydrogenation (Rh-Josiphos catalyst)	Sitagliptin Precursor	High	High	[5]
4	Sitagliptin Precursor	Deprotection/Salt Formation	Sitagliptin Phosphate	-	>99	[4]

Experimental Protocol: Synthesis of a Key Sitagliptin Intermediate (Meldrum's Adduct)

This protocol is adapted from a published method for the synthesis of a key intermediate in the Sitagliptin production process.[4]

Materials:

• 2,4,5-Trifluorophenylacetic acid (10.0 g, 52.60 mmol)

• N,N'-Carbonyldiimidazole (CDI) (10.0 g, 57.86 mmol)

• Meldrum's acid (8.4 g, 57.86 mmol)

• Dry Tetrahydrofuran (THF) (80 mL)

• Isopropyl acetate

• Water

• Concentrated Hydrochloric Acid

• 0.1 M Hydrochloric Acid

Procedure:

• Dissolve 2,4,5-Trifluorophenylacetic acid in dry THF in a reaction vessel.

• Activate the carboxylic acid by adding CDI to the solution.

• Add Meldrum's acid to the reaction mixture.

• Heat the mixture to 50°C and maintain for 5 hours. The reaction mixture will change color from light yellow to orange.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Add a 1:1 solution of isopropyl acetate and water and stir for 30 minutes.

• Adjust the pH of the mixture to 2-3 with concentrated hydrochloric acid.

• Separate the aqueous layer.

• Wash the organic layer with 0.1 M HCl.

• The organic layer containing the desired Meldrum's adduct can be used for the subsequent coupling reaction.

Synthetic Pathway of Sitagliptin

Caption: Synthetic route to Sitagliptin Phosphate from 2,4,5-Trifluorophenylacetic acid.

Application Note II: Bifunctional Additive for Perovskite Solar Cells

2,4,5-Trifluorophenylacetic acid has been identified as a bifunctional additive for enhancing the performance and stability of perovskite solar cells (PSCs).[3][6] The carboxylic acid group interacts with the lead clusters in the perovskite, passivating deep-energy-level defects, while the hydrophobic trifluorobenzene moiety helps to improve the stability of the solar cell against moisture.[3]

The addition of 2,4,5-Trifluorophenylacetic acid to the perovskite layer has been shown to increase the power conversion efficiency (PCE) and significantly enhance the operational and environmental stability of the devices.[6]

Quantitative Data Summary: Perovskite Solar Cell Performance with 2,4,5-Trifluorophenylacetic Acid Additive

Device Configuration	Power Conversion Efficiency (PCE) (%)	Stability (after 3912h in air) (% of initial PCE)	Reference
Control (without additive)	22.95	-	[3][6]
With 2,4,5-Trifluorophenylacetic acid	24.56	93.6	[3][6]

Experimental Protocol: Fabrication of Perovskite Solar Cells with 2,4,5-Trifluorophenylacetic Acid Additive

This protocol is a general guide based on a reported method for fabricating perovskite solar cells with 2,4,5-Trifluorophenylacetic acid as an additive.[3]

Materials:

• FTO-coated glass substrates

• TiO2 precursor solution

• Perovskite precursor solution (e.g., FAI:PbI2 in DMF/DMSO)

• 2,4,5-Trifluorophenylacetic acid

• Spiro-OMeTAD solution (with LiTFSI and tBP)

• Gold (for electrode deposition)

Procedure:

• Clean the FTO-coated glass substrates by sequential sonication in detergent, deionized water, acetone, and isopropanol.

• Deposit a compact TiO2 layer on the FTO substrate, for example, by spin-coating, and anneal at high temperature.

• Prepare the perovskite precursor solution and add a specific concentration of 2,4,5-Trifluorophenylacetic acid.

• Spin-coat the perovskite solution with the additive onto the TiO2 layer in a nitrogen-filled glovebox.

• Anneal the perovskite film at a specified temperature to promote crystallization.

• Deposit the hole transport layer (Spiro-OMeTAD solution) via spin-coating.

• Deposit the gold back contact by thermal evaporation.

• Characterize the photovoltaic performance of the fabricated solar cells.

Workflow for Perovskite Solar Cell Fabrication

Caption: General workflow for the fabrication of perovskite solar cells.

References

• 1. 2,4,5-Trifluorophenylacetic acid | 209995-38-0 [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. ossila.com [ossila.com]
• 4. Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SITAGLIPTIN – All About Drugs [allfordrugs.com]
• 6. citedrive.com [citedrive.com]

Application Note: Validated HPLC Method for Purity Analysis of 3,4,5-Trifluorophenylacetic Acid

Abstract

This application note details a validated high-performance liquid chromatography (HPLC) method for the determination of purity and the quantification of impurities of 3,4,5-Trifluorophenylacetic acid. The method is demonstrated to be specific, linear, accurate, precise, and robust, making it suitable for quality control and stability testing in research and drug development settings. All validation procedures were conducted in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2][3]

Introduction

3,4,5-Trifluorophenylacetic acid is a fluorinated organic compound with potential applications as a building block in the synthesis of pharmaceuticals and other specialty chemicals. Ensuring the purity of this intermediate is critical for the quality and safety of the final product. High-Performance Liquid Chromatography (HPLC) is a powerful technique for assessing the purity of pharmaceutical compounds due to its high resolution and sensitivity.[4] This document provides a detailed protocol for a reversed-phase HPLC (RP-HPLC) method and its comprehensive validation.

Experimental Protocols

HPLC Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is required. The following chromatographic conditions were established and validated:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Acetonitrile and 0.1% Formic Acid in Water (50:50, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	264 nm
Run Time	15 minutes

Preparation of Standard and Sample Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 3,4,5-Trifluorophenylacetic acid reference standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Sample Solution (100 µg/mL): Accurately weigh approximately 10 mg of the 3,4,5-Trifluorophenylacetic acid sample, transfer to a 100 mL volumetric flask, and dissolve in and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions for linearity and accuracy assessment by diluting the standard stock solution with the mobile phase.

Method Validation

The developed HPLC method was validated according to ICH Q2(R2) guidelines for the following parameters: specificity, linearity, range, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.[1][2][5]

Specificity

The specificity of the method was evaluated by analyzing the blank (mobile phase), a solution of the 3,4,5-Trifluorophenylacetic acid standard, and a sample solution spiked with potential impurities. The chromatograms demonstrated that there was no interference from the blank at the retention time of the main peak.

Linearity and Range

The linearity of the method was assessed by analyzing a series of six standard solutions over a concentration range of 20-120 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	0.9995	≥ 0.999
Y-intercept	1523	≤ 2% of the response at 100% concentration

Accuracy

The accuracy of the method was determined by the recovery of known amounts of the standard added to the sample solution at three concentration levels (80%, 100%, and 120% of the nominal sample concentration).

Concentration Level	Mean Recovery (%)	% RSD	Acceptance Criteria
80%	99.8	0.45	98.0% - 102.0%
100%	100.5	0.32	98.0% - 102.0%
120%	101.2	0.51	98.0% - 102.0%

Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).[6]

• Repeatability: Six replicate injections of the 100 µg/mL sample solution were performed on the same day.

• Intermediate Precision: The analysis was repeated by a different analyst on a different day using a different instrument.

Precision Type	% RSD of Peak Area	Acceptance Criteria
Repeatability	0.58%	≤ 2.0%
Intermediate Precision	0.85%	≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

Parameter	Result
LOD	0.5 µg/mL
LOQ	1.5 µg/mL

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations in the chromatographic conditions. The parameters tested included flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase composition (±2% organic). The system suitability parameters remained within the acceptance criteria for all variations.

Experimental Workflow

Caption: Workflow for the HPLC Method Validation of 3,4,5-Trifluorophenylacetic Acid.

Conclusion

The developed and validated RP-HPLC method is demonstrated to be simple, specific, accurate, precise, and robust for the purity analysis of 3,4,5-Trifluorophenylacetic acid. This method is suitable for routine quality control analysis and for the determination of the purity of bulk drug substances and intermediates in a pharmaceutical manufacturing environment.

References

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. qbdgroup.com [qbdgroup.com]
• 4. benchchem.com [benchchem.com]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. demarcheiso17025.com [demarcheiso17025.com]

Application Notes and Protocols for the Synthesis of Fluorinated Polymers from 3,4,5-Trifluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis of novel fluorinated polymers derived from 3,4,5-trifluorophenylacetic acid. The protocols detailed below outline two distinct pathways for monomer synthesis followed by controlled radical polymerization to yield well-defined polymers. These fluorinated polymers are of significant interest in drug development and materials science due to their unique physicochemical properties imparted by the trifluorophenyl moiety.

I. Introduction

Fluorinated polymers possess a unique combination of properties, including high thermal stability, chemical resistance, and low surface energy, making them valuable materials for a wide range of applications.[1] In the context of drug development, the incorporation of fluorine can enhance metabolic stability, binding affinity, and membrane permeability of small molecules and biologics. This document provides detailed methodologies for the synthesis of fluorinated polymers starting from 3,4,5-trifluorophenylacetic acid, a readily available starting material. Two primary routes to polymerizable monomers are presented: the synthesis of a styrenic monomer and an acrylic monomer, followed by their polymerization via Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization.[2]

II. Monomer Synthesis from 3,4,5-Trifluorophenylacetic Acid

Two distinct monomers, a styrene and an acrylate derivative, can be synthesized from 3,4,5-trifluorophenylacetic acid. The following sections provide detailed experimental protocols for each synthetic route.

A. Synthesis of 3,4,5-Trifluorostyrene Monomer

This pathway involves a two-step reduction and dehydration sequence.

1. Reduction of 3,4,5-Trifluorophenylacetic Acid to 2-(3,4,5-Trifluorophenyl)ethanol

The carboxylic acid is reduced to the corresponding primary alcohol using lithium aluminum hydride (LiAlH4).[3]

Experimental Protocol:

• Materials:

  • 3,4,5-Trifluorophenylacetic acid

  • Lithium aluminum hydride (LiAlH4)

  • Anhydrous tetrahydrofuran (THF)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO4)

  • Diethyl ether

• Equipment:

  • Round-bottom flask with a reflux condenser and a dropping funnel

  • Magnetic stirrer

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), suspend LiAlH4 (1.2 equivalents) in anhydrous THF.

  • Cool the suspension in an ice bath.

  • Dissolve 3,4,5-trifluorophenylacetic acid (1 equivalent) in anhydrous THF in the dropping funnel and add it dropwise to the LiAlH4 suspension with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours.

  • Cool the reaction mixture in an ice bath and quench the excess LiAlH4 by the slow, dropwise addition of water, followed by 15% aqueous NaOH, and then more water.

  • Filter the resulting precipitate and wash it thoroughly with diethyl ether.

  • Combine the filtrate and the ether washings.

  • Wash the combined organic phase sequentially with 1 M HCl, saturated aqueous NaHCO3, and brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure using a rotary evaporator to yield 2-(3,4,5-trifluorophenyl)ethanol.

2. Dehydration of 2-(3,4,5-Trifluorophenyl)ethanol to 3,4,5-Trifluorostyrene

The alcohol is dehydrated to the corresponding styrene using a suitable acidic catalyst.

Experimental Protocol:

• Materials:

  • 2-(3,4,5-Trifluorophenyl)ethanol

  • Acidic alumina (activated) or a strong acid catalyst (e.g., p-toluenesulfonic acid)

  • Toluene

  • Anhydrous sodium sulfate (Na2SO4)

• Equipment:

  • Distillation apparatus

  • Heating mantle

  • Round-bottom flask

• Procedure:

  • Combine 2-(3,4,5-trifluorophenyl)ethanol and a catalytic amount of acidic alumina or p-toluenesulfonic acid in a round-bottom flask.

  • Heat the mixture under vacuum and distill the resulting 3,4,5-trifluorostyrene.

  • Collect the distillate and wash it with a saturated aqueous NaHCO3 solution to remove any acidic residue.

  • Dry the organic layer over anhydrous Na2SO4, filter, and store the purified 3,4,5-trifluorostyrene monomer under refrigeration.

B. Synthesis of 2-(3,4,5-Trifluorobenzoyl)oxyethyl Acrylate Monomer

This pathway involves the conversion of the carboxylic acid to an acyl chloride followed by esterification with a hydroxyl-functionalized acrylate.

1. Synthesis of 3,4,5-Trifluorophenylacetyl Chloride

The carboxylic acid is converted to the more reactive acyl chloride.

Experimental Protocol:

• Materials:

  • 3,4,5-Trifluorophenylacetic acid

  • Thionyl chloride (SOCl2) or oxalyl chloride

  • Anhydrous dichloromethane (DCM)

  • A catalytic amount of N,N-dimethylformamide (DMF) (if using oxalyl chloride)

• Equipment:

  • Round-bottom flask with a reflux condenser

  • Magnetic stirrer

  • Heating mantle

• Procedure:

  • In a round-bottom flask, dissolve 3,4,5-trifluorophenylacetic acid in an excess of thionyl chloride.

  • Heat the mixture to reflux for 2-3 hours.

  • After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure to obtain the crude 3,4,5-trifluorophenylacetyl chloride.

  • Alternatively, dissolve the acid in anhydrous DCM, add a catalytic amount of DMF, and then add oxalyl chloride dropwise at room temperature. Stir for 2-4 hours.

  • Remove the solvent and excess oxalyl chloride under reduced pressure.

2. Esterification of 3,4,5-Trifluorophenylacetyl Chloride with 2-Hydroxyethyl Acrylate

The acyl chloride is reacted with 2-hydroxyethyl acrylate to form the desired monomer.

Experimental Protocol:

• Materials:

  • 3,4,5-Trifluorophenylacetyl chloride

  • 2-Hydroxyethyl acrylate

  • Anhydrous dichloromethane (DCM)

  • Triethylamine or pyridine

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO4)

• Equipment:

  • Round-bottom flask

  • Magnetic stirrer

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • Dissolve 2-hydroxyethyl acrylate (1 equivalent) and triethylamine (1.1 equivalents) in anhydrous DCM in a round-bottom flask and cool in an ice bath.

  • Add a solution of 3,4,5-trifluorophenylacetyl chloride (1 equivalent) in anhydrous DCM dropwise to the cooled solution with stirring.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Wash the reaction mixture sequentially with water, saturated aqueous NaHCO3, and brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain 2-(3,4,5-trifluorobenzoyl)oxyethyl acrylate.

III. Polymer Synthesis via RAFT Polymerization

Both the 3,4,5-trifluorostyrene and the 2-(3,4,5-trifluorobenzoyl)oxyethyl acrylate monomers can be polymerized using RAFT polymerization to achieve polymers with controlled molecular weights and narrow molecular weight distributions.[2][4]

A. General Protocol for RAFT Polymerization

Materials:

• Fluorinated monomer (3,4,5-trifluorostyrene or 2-(3,4,5-trifluorobenzoyl)oxyethyl acrylate)

• RAFT agent (e.g., 2-cyano-2-propyl dodecyl trithiocarbonate for acrylates, or a suitable agent for styrenes)

• Radical initiator (e.g., azobisisobutyronitrile, AIBN)

• Anhydrous solvent (e.g., dioxane, anisole, or N,N-dimethylformamide)

Equipment:

• Schlenk tube or reaction vial with a magnetic stir bar

• Vacuum line for freeze-pump-thaw cycles

• Oil bath with a temperature controller

Procedure:

• In a Schlenk tube, combine the fluorinated monomer, RAFT agent, and initiator in the desired molar ratio.

• Add the anhydrous solvent.

• Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Backfill the tube with an inert gas (argon or nitrogen).

• Immerse the sealed reaction tube in a preheated oil bath at the desired temperature (typically 60-80 °C) and stir for the specified reaction time.

• To monitor the polymerization, take aliquots at different time points and analyze for monomer conversion (e.g., by 1H NMR) and molecular weight evolution (e.g., by gel permeation chromatography, GPC).

• After the desired conversion is reached, quench the polymerization by cooling the reaction mixture to room temperature and exposing it to air.

• Precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., cold methanol or hexane).

• Collect the polymer by filtration or centrifugation and dry it under vacuum to a constant weight.

B. Data Presentation: Target Polymer Characteristics

The following table provides target parameters for the synthesis of polymers with varying molecular weights.

Parameter	Polymer 1	Polymer 2	Polymer 3
Target Mn ( g/mol )	10,000	25,000	50,000
[Monomer]:[RAFT]:[Initiator]	100:1:0.2	250:1:0.2	500:1:0.2
Reaction Time (h)	12	24	48
Expected PDI	< 1.3	< 1.3	< 1.3

IV. Visualizations

A. Signaling Pathway (Hypothetical Application)

The synthesized fluorinated polymers could potentially be used as carriers for targeted drug delivery. The following diagram illustrates a hypothetical signaling pathway that could be targeted.

Hypothetical drug delivery targeting a cell signaling pathway.

B. Experimental Workflow: Monomer and Polymer Synthesis

The overall workflow from the starting material to the final polymer is depicted below.

Overall workflow for the synthesis of fluorinated polymers.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Volume # 4(137), July - August 2021 — "Directed synthesis of copolymers based on fluorine-containing (meth)acrylate derivatives" [notes.fluorine1.ru]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. [PDF] Synthesis of fluorinated nanoparticles via RAFT dispersion polymerization-induced self-assembly using fluorinated macro-RAFT agents in supercritical carbon dioxide | Semantic Scholar [semanticscholar.org]

Application Note: A Robust LC-MS/MS Method for the Identification of 3,4,5-Trifluorophenylacetic Acid Metabolites

Audience: Researchers, scientists, and drug development professionals.

Introduction

3,4,5-Trifluorophenylacetic acid (TFPAA) is a fluorinated organic compound with potential applications in pharmaceutical and agrochemical development. The strategic incorporation of fluorine atoms can significantly alter a molecule's metabolic stability, potency, and pharmacokinetic properties.[1][2] Understanding the metabolic fate of such compounds is a critical step in drug discovery and development, providing insights into potential clearance pathways, bioactivation, and toxicity. This application note details a comprehensive Liquid Chromatography-Mass Spectrometry (LC-MS/MS) method for the identification of potential Phase I and Phase II metabolites of TFPAA in biological matrices.

The analytical strategy employs a high-resolution mass spectrometer to detect and identify metabolites. Sample preparation is a crucial step in metabolomics, and this protocol focuses on protein precipitation, a rapid and effective method for high-protein matrices like plasma.[3][4][5] The developed LC-MS/MS method provides the sensitivity and selectivity required for the structural elucidation of drug metabolites in complex biological samples.[6][7][8]

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol is suitable for plasma, serum, or liver microsome incubation samples.

Materials:

• Biological matrix (e.g., human plasma)

• 3,4,5-Trifluorophenylacetic acid (TFPAA)

• Acetonitrile (ACN), LC-MS grade, chilled to -20°C

• Microcentrifuge tubes (1.5 mL)

• Microcentrifuge

• Evaporator (e.g., nitrogen blowdown)[6]

• Reconstitution solvent (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid)

Procedure:

• Pipette 100 µL of the biological sample into a 1.5 mL microcentrifuge tube.

• Add 400 µL of ice-cold acetonitrile to the sample. This 4:1 ratio of solvent to sample is effective for protein precipitation.[7]

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Incubate the sample at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a new microcentrifuge tube, avoiding disturbance of the protein pellet.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in 100 µL of reconstitution solvent.

• Vortex for 30 seconds and centrifuge at 14,000 x g for 5 minutes.

• Transfer the clear supernatant to an LC-MS vial for analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions: A reverse-phase method is suitable for separating TFPAA and its potential metabolites.[9]

• Column: C18 Column (e.g., 2.1 mm × 100 mm, 1.8 µm)[8]

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Program:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: 5% B

Mass Spectrometry (MS) Conditions: Analysis should be performed in both positive and negative ion modes to ensure comprehensive detection, although negative mode is predicted to be more sensitive for the acidic parent compound and its likely metabolites.[3]

• Instrument: High-Resolution Mass Spectrometer (e.g., Orbitrap or Q-TOF)

• Ionization Mode: Electrospray Ionization (ESI), Negative and Positive

• Scan Mode: Full Scan (m/z 100-1000) for initial screening, followed by data-dependent MS/MS (dd-MS²) for fragmentation.

• Capillary Voltage: 3.5 kV

• Source Temperature: 120°C

• Desolvation Gas Flow: 600 L/hr

• Collision Gas: Argon

• Collision Energy: Ramped (e.g., 10-40 eV) to obtain informative fragment spectra.

Data Presentation and Results

Hypothesized Metabolites

Based on common metabolic pathways for phenylacetic acids and fluorinated compounds, several potential metabolites of TFPAA are hypothesized.[10][11] The primary routes are expected to be conjugation of the carboxylic acid group (Phase II) and hydroxylation of the aromatic ring, potentially involving defluorination (Phase I).

Table 1: Hypothesized Metabolites of 3,4,5-Trifluorophenylacetic Acid

Metabolite Name	Metabolic Transformation	Molecular Formula	Expected [M-H]⁻ (m/z)
Parent (TFPAA)	-	C₈H₅F₃O₂	205.0169
Glycine Conjugate	Phase II: Glycine Addition	C₁₀H₈F₃NO₃	262.0383
Glucuronide Conjugate	Phase II: Glucuronidation	C₁₄H₁₃F₃O₈	381.0544
Sulfate Conjugate	Phase II: Sulfation	C₈H₅F₃O₅S	284.9737
Hydroxylated Metabolite	Phase I: Hydroxylation	C₈H₅F₃O₃	221.0118
Defluorinated-Hydroxylated	Phase I: Defluorination & Hydroxylation	C₈H₆F₂O₃	203.0212

Optimized LC-MS/MS Parameters

The following table provides theoretical parameters for the targeted analysis of TFPAA and its key hypothesized metabolites. These would be refined based on experimental data. Fragmentation is predicted based on common cleavage patterns for such structures.[12][13][14]

Table 2: Theoretical LC-MS/MS Parameters for TFPAA and its Metabolites (Negative Ion Mode)

Analyte	Precursor Ion [M-H]⁻ (m/z)	Key Product Ions (m/z)	Putative Fragmentation
TFPAA	205.02	161.02	Loss of CO₂
Glycine Conjugate	262.04	205.02, 161.02	Loss of Glycine; Subsequent loss of CO₂
Glucuronide Conjugate	381.05	205.02	Loss of Glucuronic Acid
Hydroxylated TFPAA	221.01	177.01	Loss of CO₂

Visualizations

Experimental Workflow

The overall process from sample receipt to data analysis is outlined in the workflow diagram below. This systematic approach ensures reproducibility and comprehensive data acquisition.

References

• 1. Metabolism of fluorine-containing drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fluoridealert.org [fluoridealert.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Assessment of human plasma and urine sample preparation for reproducible and high-throughput UHPLC-MS clinical metabolic phenotyping - Analyst (RSC Publishing) DOI:10.1039/D0AN01319F [pubs.rsc.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. organomation.com [organomation.com]
• 7. gtfch.org [gtfch.org]
• 8. Development of a metabolomics-based data analysis approach for identifying drug metabolites based on high-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Separation of Phenylacetic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. The metabolism of p-fluorophenylacetic acid by a Pseudomonas sp. II. The degradative pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,4,5-Trifluorophenylacetic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 3,4,5-Trifluorophenylacetic acid synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 3,4,5-Trifluorophenylacetic acid?

A1: There are three primary synthetic routes for the preparation of 3,4,5-Trifluorophenylacetic acid:

• Grignard Route: This involves the formation of a Grignard reagent from 1-bromo-3,4,5-trifluorobenzene, followed by carboxylation with carbon dioxide.

• Willgerodt-Kindler Route: This route starts with the Friedel-Crafts acylation of 1,2,3-trifluorobenzene to form 3',4',5'-trifluoroacetophenone, which then undergoes a Willgerodt-Kindler reaction to form a thioamide, followed by hydrolysis.

• Cyanation/Hydrolysis Route: This method involves the synthesis of 3,4,5-trifluorobenzyl bromide, followed by a cyanation reaction to produce 3,4,5-trifluorobenzyl cyanide, and subsequent hydrolysis to the desired acid.

Q2: Which synthetic route generally offers the highest yield?

A2: The Grignard route, when optimized, has the potential for high yields, often exceeding 80-90%. However, it is highly sensitive to reaction conditions. The Willgerodt-Kindler and cyanation/hydrolysis routes can also provide good yields, but may involve more steps and potentially hazardous reagents. The choice of route often depends on the available starting materials and the scale of the synthesis.

Q3: What are the main safety precautions to consider during the synthesis?

A3: Key safety precautions include:

• Grignard Reagent: Grignard reagents are highly reactive, pyrophoric, and react violently with water and protic solvents. All glassware must be flame-dried, and the reaction must be conducted under a dry, inert atmosphere (e.g., argon or nitrogen).

• Cyanide Salts: Sodium or potassium cyanide used in the cyanation route are highly toxic. Handle with extreme caution in a well-ventilated fume hood and have a cyanide poisoning antidote kit readily available. Acidification of cyanide waste will produce highly toxic hydrogen cyanide gas.

• Thionyl Bromide: Used in the preparation of 3,4,5-trifluorobenzyl bromide, thionyl bromide is corrosive and lachrymatory. Handle in a fume hood with appropriate personal protective equipment.

• Solvents: Anhydrous ethers like THF and diethyl ether used in the Grignard reaction are highly flammable.

Troubleshooting Guides by Synthetic Route

Grignard Route from 1-bromo-3,4,5-trifluorobenzene

This route involves the formation of (3,4,5-trifluorophenyl)magnesium bromide and its subsequent reaction with carbon dioxide.

Experimental Workflow: Grignard Route

Caption: Workflow for the synthesis of 3,4,5-Trifluorophenylacetic acid via the Grignard route.

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no Grignard reagent formation	1. Wet glassware or solvent. 2. Impure magnesium turnings (oxide layer). 3. Impure 1-bromo-3,4,5-trifluorobenzene. 4. Reaction not initiated.	1. Flame-dry all glassware and use freshly distilled anhydrous THF. 2. Activate magnesium turnings by grinding them gently in a mortar and pestle or by adding a small crystal of iodine. 3. Purify the starting material by distillation. 4. Add a few drops of 1,2-dibromoethane to initiate the reaction.
Low yield of carboxylic acid after carboxylation	1. Inefficient trapping of CO2. 2. Reaction of Grignard reagent with unreacted starting material. 3. Formation of biphenyl side product. 4. Reaction with atmospheric moisture or oxygen during workup.	1. Use freshly milled dry ice to increase the surface area for reaction. Add the Grignard solution to a slurry of milled dry ice in THF at low temperature (-78 °C).[1] 2. Ensure complete formation of the Grignard reagent before carboxylation. 3. Avoid high concentrations of the aryl bromide and elevated temperatures during Grignard formation. 4. Perform the workup quickly and ensure the reaction is quenched with acid before exposure to air for extended periods.
Formation of significant amounts of 1,2,3-trifluorobenzene	The Grignard reagent is reacting with trace amounts of water in the reaction mixture.	Rigorously dry all reagents and solvents. Ensure a completely inert atmosphere is maintained throughout the reaction.

Experimental Protocol: Grignard Carboxylation

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 eq). The system is flushed with argon. Anhydrous THF is added to cover the magnesium. A small crystal of iodine is added, and the mixture is gently warmed. A solution of 1-bromo-3,4,5-trifluorobenzene (1.0 eq) in anhydrous THF is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is stirred for an additional 1-2 hours.

• Carboxylation: In a separate flask, a slurry of freshly milled dry ice in anhydrous THF is prepared and cooled to -78 °C. The prepared Grignard solution is then added slowly to the dry ice slurry via a cannula under a positive pressure of argon.

• Workup and Purification: The reaction mixture is allowed to warm to room temperature. The reaction is quenched by the slow addition of 1 M HCl. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is purified by recrystallization.

Willgerodt-Kindler Route from 1,2,3-trifluorobenzene

This multi-step synthesis involves the formation of 3',4',5'-trifluoroacetophenone, its conversion to a thioamide, and subsequent hydrolysis.

Experimental Workflow: Willgerodt-Kindler Route```dot

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start [label="Start: 1,2,3-trifluorobenzene\n+ Acetyl chloride/Acetic anhydride", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; friedel_crafts [label="Friedel-Crafts Acylation\n(Lewis Acid Catalyst, e.g., AlCl3)"]; acetophenone [label="3',4',5'-trifluoroacetophenone"]; willgerodt_kindler [label="Willgerodt-Kindler Reaction\n(Sulfur, Morpholine)"]; thioamide [label="Thioamide intermediate"]; hydrolysis [label="Hydrolysis\n(Acid or Base)"]; end_product [label="Final Product:\n3,4,5-Trifluorophenylacetic acid", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> friedel_crafts; friedel_crafts -> acetophenone; acetophenone -> willgerodt_kindler; willgerodt_kindler -> thioamide; thioamide -> hydrolysis; hydrolysis -> end_product; }

Caption: Workflow for the synthesis of 3,4,5-Trifluorophenylacetic acid via the cyanation/hydrolysis route.

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of 3,4,5-trifluorobenzyl bromide	1. Incomplete reaction. 2. Formation of dibrominated side products.	1. Ensure the use of a fresh radical initiator (e.g., AIBN or benzoyl peroxide) and sufficient reaction time under UV irradiation or heat. 2. Use a slight excess of the starting toluene to minimize over-bromination.
Low yield in the cyanation step	1. Competing elimination reaction (E2). 2. Formation of isocyanide byproduct. 3. Incomplete reaction.	1. Use a polar aprotic solvent like DMSO or DMF to favor the SN2 reaction. [2] 2. Using a less dissociating cyanide source like copper(I) cyanide can sometimes reduce isocyanide formation. 3. Ensure the cyanide salt is finely powdered and the reaction is heated sufficiently (e.g., 80-100 °C). The use of a phase-transfer catalyst can improve the reaction rate.
Incomplete hydrolysis of the nitrile	1. Insufficiently harsh reaction conditions. 2. The intermediate amide is stable and does not hydrolyze further.	1. Use concentrated strong acids (e.g., H2SO4 or HCl) or a concentrated solution of a strong base (e.g., NaOH or KOH) and heat at reflux for an extended period. [3][4] 2. For acid hydrolysis, after initial heating, dilution with water followed by further reflux can promote the hydrolysis of the intermediate amide. [1]

Experimental Protocols

• Synthesis of 3,4,5-trifluorobenzyl bromide: (3,4,5-Trifluorophenyl)methanol can be reacted with thionyl bromide in dichloromethane to yield 3,4,5-trifluorobenzyl bromide. [5]* Cyanation: 3,4,5-trifluorobenzyl bromide is reacted with sodium cyanide in a suitable solvent like ethanol/water or DMSO. The mixture is heated to reflux for several hours. [2]After cooling, the reaction mixture is worked up to isolate the 3,4,5-trifluorobenzyl cyanide.

• Hydrolysis: The crude 3,4,5-trifluorobenzyl cyanide is heated at reflux with a mixture of water and a strong acid like sulfuric acid or hydrochloric acid for several hours. [3]After completion of the reaction, the mixture is cooled, and the precipitated 3,4,5-trifluorophenylacetic acid is collected by filtration and purified by recrystallization.

Data Presentation: Comparison of Synthetic Routes

Parameter	Grignard Route	Willgerodt-Kindler Route	Cyanation/Hydrolysis Route
Starting Material	1-bromo-3,4,5-trifluorobenzene	1,2,3-trifluorobenzene	3,4,5-trifluorotoluene
Number of Steps	2	3	3
Typical Overall Yield	70-90%	60-75%	50-70%
Key Reagents	Mg, CO2	AlCl3, Sulfur, Morpholine	NBS, NaCN/KCN
Key Hazards	Pyrophoric Grignard reagent	Corrosive Lewis acids	Highly toxic cyanides
Scalability	Can be challenging due to the sensitivity of the Grignard reagent.	More amenable to scale-up.	Scalable, but requires careful handling of cyanides.

References

• 1. Milled Dry Ice as a C1 Source for the Carboxylation of Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN1749232A - Process for preparing 2,4,5-triflorophenylacetic acid - Google Patents [patents.google.com]
• 3. reddit.com [reddit.com]
• 4. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purifying Crude 3,4,5-Trifluorophenylacetic Acid by Recrystallization

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions regarding the recrystallization of crude 3,4,5-Trifluorophenylacetic acid.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and melting point of pure 3,4,5-Trifluorophenylacetic acid?

A1: Pure 3,4,5-Trifluorophenylacetic acid should be a colorless or white crystalline solid.[1] Its melting point is approximately 70-73°C.[1] A significantly lower or broader melting range may indicate the presence of impurities.

Q2: What are some suitable starting solvents for the recrystallization of 3,4,5-Trifluorophenylacetic acid?

A2: Based on its chemical properties as an aromatic carboxylic acid, several solvent systems can be considered. The compound is soluble in organic solvents like ethanol and ether, and slightly soluble in water.[1] A mixed solvent system, such as ethanol/water, is a good starting point. Toluene has also been used for the recrystallization of a similar compound, 2,4,5-Trifluorophenylacetic acid.

Q3: What are potential impurities in crude 3,4,5-Trifluorophenylacetic acid?

A3: Impurities can include unreacted starting materials from the synthesis, by-products, or degradation products. Given its use as an intermediate in pharmaceutical synthesis, such as for Sitagliptin, impurities might include precursors or related aromatic compounds formed during the synthetic process.

Q4: How can I improve the recovery yield of the purified crystals?

A4: To maximize yield, use the minimum amount of hot solvent necessary to fully dissolve the crude product.[2] Ensure the solution is cooled slowly to allow for complete crystallization and consider placing it in an ice bath to further reduce the solubility of your compound.[2] Minimize the amount of cold solvent used for washing the final crystals.

Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of 3,4,5-Trifluorophenylacetic acid.

Problem	Possible Cause(s)	Recommended Solution(s)
The compound does not dissolve in the hot solvent.	- The chosen solvent is unsuitable.- Insufficient solvent is used.	- Try a different solvent or a mixed solvent system.- Add more solvent in small increments until the compound dissolves.
The compound "oils out" instead of forming crystals.	- The boiling point of the solvent is higher than the melting point of the compound (70-73°C).[1]- The solution is supersaturated.- High levels of impurities are present.	- Add a small amount of a co-solvent in which the compound is more soluble to lower the saturation point upon cooling.[3]- Re-heat the solution to dissolve the oil, add slightly more solvent, and allow it to cool more slowly.[4]- Consider pre-purification by another method if impurities are very high.
No crystals form upon cooling.	- Too much solvent was used.- The solution is supersaturated and requires nucleation.	- Boil off some of the solvent to increase the concentration and allow it to cool again.[3]- Scratch the inside of the flask with a glass rod at the meniscus to induce nucleation.[4]- Add a seed crystal of pure 3,4,5-Trifluorophenylacetic acid, if available.[4]
Crystallization happens too quickly, potentially trapping impurities.	- The solution is too concentrated.- The cooling process is too rapid.	- Re-heat the solution and add a small amount of additional solvent.[3]- Allow the flask to cool to room temperature slowly on the benchtop before moving it to an ice bath.
The purified compound is still colored.	- Colored impurities are present that are not removed by simple recrystallization.	- Add a small amount of activated charcoal to the hot solution before filtration. Be aware that this may reduce your yield.[3]
The yield of recovered crystals is low.	- Too much solvent was used, leaving a significant amount of product in the mother liquor.[3]- Premature crystallization occurred during hot filtration.- Excessive washing of the collected crystals.	- Concentrate the mother liquor and cool it to obtain a second crop of crystals.- Ensure the filtration apparatus is pre-heated to prevent cooling.- Wash the crystals with a minimal amount of ice-cold solvent.[2]

Experimental Protocols

Protocol 1: Recrystallization using a Mixed Solvent System (Ethanol/Water)

• Dissolution: Place the crude 3,4,5-Trifluorophenylacetic acid in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just dissolve the solid.

• Addition of Anti-Solvent: While the solution is still hot, add hot water dropwise until the solution becomes slightly cloudy (the point of saturation).

• Clarification: If the solution is not clear, add a few drops of hot ethanol until the cloudiness just disappears.

• Cooling and Crystallization: Cover the flask and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Visualizations

Experimental Workflow for Recrystallization

Caption: General experimental workflow for the recrystallization of 3,4,5-Trifluorophenylacetic acid.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common recrystallization issues.

References

• 1. chembk.com [chembk.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]

Identifying and minimizing side reactions in 3,4,5-Trifluorophenylacetic acid synthesis.

Welcome to the technical support center for the synthesis of 3,4,5-Trifluorophenylacetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a focus on identifying and minimizing common side reactions. 3,4,5-Trifluorophenylacetic acid is a critical intermediate in the production of various pharmaceuticals, including the dipeptidyl peptidase-4 (DPP-4) inhibitor, sitagliptin, used for treating type II diabetes.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for synthesizing 3,4,5-Trifluorophenylacetic acid?

A1: There are several established routes, each with distinct advantages and challenges. The most common include:

• Grignard Reagent Pathway: This route typically starts from 1-bromo-3,4,5-trifluorobenzene, which is converted to a Grignard reagent. This reagent then undergoes an allylation reaction, followed by oxidative cleavage to yield the final product.[3] This method is noted for its efficiency and high yields.[3]

• Willgerodt-Kindler Reaction Pathway: This approach begins with the Friedel-Crafts acylation of 1,2,4-trifluorobenzene to form 2,4,5-trifluoroacetophenone.[4] This intermediate is then subjected to a Willgerodt-Kindler rearrangement using sulfur and an amine (like morpholine), followed by hydrolysis of the resulting thioamide to produce the desired acid.[4][5][6]

• Malonate Synthesis Pathway: This method involves the reaction of a trifluorobenzene derivative, such as 2,4,5-trifluorobromobenzene, with diethyl malonate under basic conditions. The resulting malonate is then hydrolyzed and decarboxylated to yield 2,4,5-trifluorophenylacetic acid.[7]

• Cyanation Pathway: An alternative route involves the cyanation of 1,2,4-trifluorobenzene, followed by hydrolysis of the resulting benzyl cyanide intermediate to the carboxylic acid.[8]

Q2: Which synthetic route is recommended for large-scale production?

A2: For large-scale, multi-kilogram synthesis, the Grignard reagent pathway is often preferred due to its high efficiency, rapid two-step process, and cost-effectiveness.[3] The Willgerodt-Kindler route is also viable but can be complicated by the generation of significant sulfur-containing waste, which can be challenging to manage on an industrial scale.[9] The malonate synthesis has also been described as a scalable two-step procedure.[7]

Q3: What are the main safety concerns associated with these syntheses?

A3: Key safety considerations include:

• Grignard Reagents: These are highly reactive, pyrophoric, and react violently with water and other protic solvents. All reactions must be conducted under strictly anhydrous conditions in an inert atmosphere (e.g., Argon or Nitrogen).[10][11]

• Willgerodt-Kindler Reaction: This reaction generates hydrogen sulfide (H₂S) and other foul-smelling, toxic sulfur compounds.[9][12] It must be performed in a well-ventilated fume hood with appropriate scrubbing systems for the off-gases.

• Reagents: Many reagents used, such as phosphorus pentachloride (PCl₅) or strong acids and bases, are highly corrosive and toxic.[13] Always consult the Safety Data Sheet (SDS) for all chemicals and wear appropriate personal protective equipment (PPE).

Troubleshooting Guides

Route 1: Grignard Reagent Pathway

Q: My Grignard reaction won't initiate. What are the common causes and solutions?

A:

• Cause: The most common cause is the presence of moisture, which quenches the Grignard reagent as it forms.[10] Another cause can be inactive magnesium turnings (due to an oxide layer).

• Solution:

  • Ensure Anhydrous Conditions: All glassware must be rigorously dried (e.g., flame-dried or oven-dried overnight) and the reaction must be run under an inert atmosphere.[11] Anhydrous ether is a common solvent and must be free of water.[10]

  • Activate Magnesium: If the magnesium is old or appears dull, it can be activated. Methods include crushing the turnings under an inert atmosphere to expose a fresh surface or adding a small crystal of iodine, which can help initiate the reaction.[14]

Q: I am observing a significant amount of a biphenyl byproduct (e.g., 3,3',4,4',5,5'-Hexafluorobiphenyl). How can I minimize this?

A:

• Cause: This side product arises from the coupling of the Grignard reagent with the unreacted starting material (1-bromo-3,4,5-trifluorobenzene).[11] This is favored by high local concentrations of the aryl bromide and elevated temperatures.[11]

• Solution:

  • Slow Addition: Add the aryl bromide solution slowly and dropwise to the magnesium suspension. This maintains a low concentration of the aryl bromide, minimizing the coupling side reaction.

  • Temperature Control: Maintain a gentle reflux during the addition and avoid excessive heating.[14] For the subsequent allylation step, cooling the reaction (e.g., to -15°C) before adding the allyl bromide can improve selectivity.[3]

Route 2: Willgerodt-Kindler Reaction Pathway

Q: The yield of my Willgerodt-Kindler rearrangement is low. What factors should I investigate?

A:

• Cause: Low yields can result from incomplete reaction, degradation of the starting material or product, or competing side reactions.[5] The reaction is highly dependent on temperature and reagent stoichiometry.

• Solution:

  • Temperature and Time: Ensure the reaction is heated to the optimal temperature (often 100°C or higher) for a sufficient duration (3-4 hours or until TLC shows consumption of starting material).[4] Microwave-assisted heating has been shown to improve yields and reduce reaction times in some cases.[12][15]

  • Reagent Purity: Use pure 2,4,5-trifluoroacetophenone, sulfur, and a suitable amine (e.g., morpholine). Impurities can interfere with the reaction mechanism.

  • Stoichiometry: Use a slight excess of sulfur and the amine as reported in established procedures (e.g., 1.5 moles of sulfur and 1.5 moles of amine per mole of ketone).[4]

Q: The final hydrolysis of the thioamide intermediate is incomplete or produces byproducts. How can this be improved?

A:

• Cause: Thioamides can be resistant to hydrolysis. Insufficiently harsh conditions may lead to incomplete conversion, while overly harsh conditions could degrade the desired product.

• Solution:

  • Hydrolysis Conditions: Refluxing with a strong base like sodium hydroxide in an aqueous alcohol solution (e.g., 70% ethanol) is a common and effective method.[4] Alternatively, strong acidic conditions can be used.[5]

  • Reaction Monitoring: Monitor the reaction by TLC or HPLC to determine the point of complete conversion. The reaction typically requires 4-5 hours at reflux.[4]

  • Workup: After hydrolysis, carefully acidify the reaction mixture with a mineral acid like HCl to a pH of 1-2 to precipitate the 2,4,5-trifluorophenylacetic acid product.[4]

Data Presentation

Table 1: Comparison of Key Synthetic Routes

Feature	Grignard Reagent Pathway	Willgerodt-Kindler Pathway	Malonate Pathway
Starting Material	1-Bromo-3,4,5-trifluorobenzene	1,2,4-Trifluorobenzene	1-Bromo-2,4,5-trifluorobenzene
Key Steps	Grignard formation, allylation, oxidation[3]	Friedel-Crafts acylation, rearrangement, hydrolysis[4]	Malonate condensation, hydrolysis, decarboxylation[7]
Typical Yield	High (can be >80%)[3][7]	Good (can be >80%)[4]	Good (can be up to 80%)[7]
Typical Purity	High (can be >99%)[3][7]	High (>99% after recrystallization)[4]	High (can be up to 99%)[7]
Advantages	Rapid, cost-efficient, scalable[3]	Uses readily available starting materials	Efficient two-step process[7]
Disadvantages	Requires strict anhydrous conditions; pyrophoric reagents	Generates malodorous sulfur waste[9]; harsh reaction conditions	Requires careful control of hydrolysis/decarboxylation

Table 2: Troubleshooting Common Side Products

Side Product	Synthetic Route	Likely Cause(s)	Minimization Strategy
Hexafluorobiphenyl	Grignard	Homocoupling of Grignard reagent and aryl halide.[11]	Slow addition of aryl halide; maintain moderate temperature.[11]
1,2,4-Trifluorobenzene	Grignard	Quenching of the Grignard reagent by trace amounts of water or other protic impurities.[10]	Ensure all glassware, solvents, and reagents are strictly anhydrous.[11]
Unreacted Thioamide	Willgerodt-Kindler	Incomplete hydrolysis.[5]	Increase reaction time or temperature during hydrolysis; ensure sufficient concentration of acid/base.[4]
Over-acylated Products	Willgerodt-Kindler	Friedel-Crafts acylation is not perfectly regioselective.	Purify the 2,4,5-trifluoroacetophenone intermediate before the rearrangement step.

Mandatory Visualizations

Caption: Experimental workflow for the Grignard reagent synthesis pathway.

Caption: Main reaction pathway versus biphenyl side reaction in Grignard synthesis.

Caption: Logical workflow for troubleshooting low product yield.

Experimental Protocols

Protocol 1: Synthesis via Grignard Reagent Pathway

This protocol is adapted from patent literature and should be performed by trained personnel with appropriate safety measures.[3]

Step 1: Allylation

• In a flame-dried, multi-neck round-bottom flask equipped with a dropping funnel, condenser, and nitrogen inlet, charge magnesium turnings.

• Add a small volume of anhydrous tetrahydrofuran (THF).

• Slowly add a solution of 1-bromo-3,4,5-trifluorobenzene in anhydrous THF to the magnesium suspension to initiate Grignard formation. Maintain a gentle reflux.

• After the addition is complete, age the mixture for 30 minutes.

• Cool the reaction mixture to approximately -15°C in an appropriate cooling bath.

• Slowly add allyl bromide dropwise, ensuring the internal temperature does not rise significantly (e.g., maintain below 10°C).[3]

• After the addition, allow the mixture to warm to room temperature and age for 1 hour.

• Quench the reaction carefully by slowly adding water, followed by acidification with hydrochloric acid (HCl).

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate), dry the combined organic layers over magnesium sulfate, and concentrate under reduced pressure to obtain the crude olefin intermediate, 1-(2-propenyl)-3,4,5-trifluorobenzene.

Step 2: Oxidation

• Dissolve the crude olefin from Step 1 in a mixture of acetonitrile and water.

• Cool the mixture to approximately 15°C.

• Add sodium periodate (NaIO₄) followed by a catalytic amount of ruthenium(III) chloride (RuCl₃) hydrate.[3] An exotherm will be observed; control the temperature with a cooling bath.

• Add additional equivalents of NaIO₄ portion-wise over 2 hours, maintaining a temperature between 12-20°C.[3]

• Age the reaction mixture for 2 hours at approximately 17°C.

• Add ethyl acetate, agitate, and separate the layers.

• Work up the organic layer, which may include washing with sodium thiosulfate solution to remove residual oxidant, followed by extraction and crystallization to yield pure 3,4,5-Trifluorophenylacetic acid.

Protocol 2: Synthesis via Willgerodt-Kindler Pathway

This protocol is adapted from patent literature and involves malodorous compounds. All steps must be conducted in a high-efficiency fume hood.[4]

Step 1: Friedel-Crafts Acylation

• To a stirred suspension of a Lewis acid (e.g., aluminum chloride) in a suitable solvent, add 1,2,4-trifluorobenzene.

• Slowly add an acetylating agent, such as acetyl chloride, while maintaining a low temperature.

• After the addition, allow the reaction to proceed until completion (monitored by TLC/GC).

• Carefully quench the reaction by pouring it onto a mixture of ice and concentrated HCl.

• Extract the product, 2,4,5-trifluoroacetophenone, with an organic solvent. Wash, dry, and purify the product (e.g., by distillation or crystallization).

Step 2: Willgerodt-Kindler Rearrangement

• In a flask equipped with a reflux condenser, combine 2,4,5-trifluoroacetophenone (1 mole), sulfur (1.5 moles), and morpholine (or another suitable amine).[4]

• Heat the mixture to reflux (e.g., 100°C) and maintain for 3-4 hours, monitoring the reaction by TLC until the starting ketone is consumed.[4]

• Cool the reaction mixture and pour it into an ice-water mixture to precipitate the crude thioamide product.

• Filter the solid, wash with water, and recrystallize from a suitable solvent like ethanol to obtain the purified thio-2,4,5-trifluorophenylacetic acid amide.[4]

Step 3: Hydrolysis

• Suspend the purified thioamide in a mixed solvent of 70% ethanol and 50% sodium hydroxide solution.[4]

• Heat the mixture to reflux for 4-5 hours until TLC indicates the disappearance of the starting material.[4]

• Cool the reaction mixture, filter if necessary, and carefully acidify the filtrate with dilute HCl to a pH of 1-2.

• Collect the precipitated solid by filtration.

• Recrystallize the crude product from a suitable solvent (e.g., 60% ethanol) to obtain pure 3,4,5-Trifluorophenylacetic acid.[4]

References

• 1. Synthesis and Condensation Reaction of 2,4,5-Trifluorophenylacetic acid_Chemicalbook [chemicalbook.com]
• 2. Cas 209995-38-0,2,4,5-Trifluorophenylacetic acid | lookchem [lookchem.com]
• 3. US6870067B2 - Process for the synthesis of trifluorophenylacetic acids - Google Patents [patents.google.com]
• 4. CN101244994A - A New Method for Preparation of 2,4,5-Trifluorophenylacetic Acid - Google Patents [patents.google.com]
• 5. Willgerodt rearrangement - Wikipedia [en.wikipedia.org]
• 6. synarchive.com [synarchive.com]
• 7. US20040068141A1 - Process for the synthesis of trifluorophenylacetic acids - Google Patents [patents.google.com]
• 8. 2,4,5-Trifluorophenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 9. CN103012111A - Preparation method 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 13. US8835679B2 - Process for the preparation of 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. Recent advances in the Willgerodt–Kindler reaction - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Low Conversion Rates in Reactions Involving 3,4,5-Trifluorophenylacetic Acid

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides troubleshooting assistance and frequently asked questions (FAQs) for common issues encountered during chemical reactions involving 3,4,5-Trifluorophenylacetic acid, with a focus on addressing low conversion rates in amide bond formation and esterification.

Troubleshooting Guide

Low conversion rates in reactions with 3,4,5-Trifluorophenylacetic acid can often be attributed to the compound's unique electronic properties and potential steric hindrance. The three electron-withdrawing fluorine atoms on the phenyl ring increase the acidity of the carboxylic acid but can also deactivate the aromatic ring to certain reactions and influence the reactivity of the carboxyl group.

Issue 1: Low Yield in Amide Bond Formation

Amide coupling reactions are fundamental in pharmaceutical and chemical synthesis. However, the electron-deficient nature of the phenyl ring in 3,4,5-Trifluorophenylacetic acid can present challenges.

Common Causes and Solutions:

Cause	Explanation	Recommended Solutions
Incomplete Activation of the Carboxylic Acid	The carboxylic acid must be converted to a more reactive species for the amine to attack effectively. The electron-withdrawing fluorine atoms can influence the reactivity of the carboxyl group, sometimes making activation less efficient with certain reagents.	- Choice of Coupling Reagent: For electron-deficient acids, stronger coupling reagents are often necessary. Consider using uronium/aminium salt-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or phosphonium salt-based reagents like PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate), which are known to be effective for challenging couplings.[1][2] - Pre-activation: Allow the carboxylic acid to react with the coupling reagent and a non-nucleophilic base (e.g., DIPEA) for a short period (15-30 minutes) before adding the amine. This ensures the formation of the activated intermediate.[2]
Reduced Nucleophilicity of the Amine	The amine's lone pair of electrons is essential for attacking the activated carboxylic acid. If the amine is protonated by the acidic 3,4,5-Trifluorophenylacetic acid or by acidic byproducts, its nucleophilicity is diminished.	- Use of a Non-Nucleophilic Base: Employ a hindered, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA) to neutralize any acidic species without competing with the primary amine in the reaction.[2] Typically, 2-3 equivalents of the base are used. - Salt Form of Amine: If the amine is provided as a salt (e.g., hydrochloride or trifluoroacetate), ensure sufficient base is added to liberate the free amine in situ.
Steric Hindrance	While the fluorine atoms are relatively small, bulky substituents on either the 3,4,5-Trifluorophenylacetic acid or the amine can physically impede the reaction.	- Elevated Temperature: Gently heating the reaction mixture can provide the necessary activation energy to overcome steric barriers. - Alternative Activation: Consider converting the carboxylic acid to its acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride. Acyl chlorides are highly reactive and may overcome steric hindrance more effectively.
Solvent Effects	The choice of solvent can significantly impact reaction rates and solubility of reagents.	- Polar Aprotic Solvents: Solvents like N,N-Dimethylformamide (DMF), Dichloromethane (DCM), and Acetonitrile (ACN) are commonly used and are often effective.[3][4] Ensure the use of anhydrous solvents to prevent hydrolysis of the activated intermediate.

Experimental Protocols: Amide Coupling

Protocol 1: General Procedure using HATU

• Dissolve 3,4,5-Trifluorophenylacetic acid (1.0 eq) in anhydrous DMF.

• Add HATU (1.1 eq) and DIPEA (2.5 eq).

• Stir the mixture at room temperature for 20 minutes for pre-activation.

• Add the amine (1.05 eq).

• Stir the reaction at room temperature and monitor by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent.

• Wash the organic layer sequentially with a weak acid (e.g., 1M HCl), a weak base (e.g., saturated NaHCO₃), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Issue 2: Low Yield in Esterification

Fischer esterification, the acid-catalyzed reaction between a carboxylic acid and an alcohol, is a common method for ester synthesis. The equilibrium nature of this reaction can lead to low conversion rates.

Common Causes and Solutions:

Cause	Explanation	Recommended Solutions
Equilibrium Limitation	Fischer esterification is a reversible reaction. The presence of the water byproduct can drive the reaction in the reverse direction (hydrolysis of the ester).[5]	- Use of Excess Alcohol: Employing the alcohol as the solvent or in large excess shifts the equilibrium towards the product side according to Le Châtelier's principle.[5] - Water Removal: Use a Dean-Stark apparatus to azeotropically remove water as it is formed. Alternatively, adding a dehydrating agent like molecular sieves can be effective.
Insufficient Catalyst	A strong acid catalyst is required to protonate the carbonyl oxygen of the carboxylic acid, making it more electrophilic.	- Catalyst Choice: Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH) are commonly used and effective catalysts. - Catalyst Loading: Ensure an adequate amount of catalyst is used.
Steric Hindrance	Similar to amide coupling, steric bulk on either the acid or the alcohol can hinder the reaction.	- Alternative Methods: For sterically hindered substrates, consider converting the carboxylic acid to its acyl chloride first, followed by reaction with the alcohol in the presence of a non-nucleophilic base like pyridine. - Steglich Esterification: This method uses a coupling reagent like DCC or EDC with a catalyst such as DMAP, and is often effective for sterically demanding esterifications.

Experimental Protocols: Esterification

Protocol 2: Fischer Esterification

• To a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if applicable), add 3,4,5-Trifluorophenylacetic acid (1.0 eq) and a large excess of the desired alcohol (e.g., 10-20 eq, or as the solvent).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

• Heat the mixture to reflux and monitor the reaction by TLC or GC.

• Upon completion, cool the reaction mixture and neutralize the acid catalyst with a mild base (e.g., saturated NaHCO₃ solution).

• Remove the excess alcohol under reduced pressure.

• Extract the ester with an organic solvent.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude ester by distillation or column chromatography.

Frequently Asked Questions (FAQs)

Q1: Why is 3,4,5-Trifluorophenylacetic acid considered an "electron-deficient" carboxylic acid?

A1: The three fluorine atoms are highly electronegative and exert a strong electron-withdrawing inductive effect on the phenyl ring. This pulls electron density away from the carboxylic acid group, making the carboxylate anion more stable and thus the acid stronger (lower pKa). This electronic effect can also influence the reactivity of the carbonyl group in nucleophilic substitution reactions.

Q2: What are some common side reactions to be aware of?

A2: In amide coupling reactions, a potential side reaction is the formation of a guanidinium byproduct if the amine reacts with the uronium/aminium-based coupling reagent itself.[6] The order of addition (pre-activation of the acid) is crucial to minimize this. In esterification, if using acyl chloride intermediates, hydrolysis of the acyl chloride back to the carboxylic acid is a common issue if moisture is present. For Fischer esterification, the primary competing reaction is the reverse reaction, hydrolysis of the ester.

Q3: Can I use EDC/HOBt for amide coupling with 3,4,5-Trifluorophenylacetic acid?

A3: Yes, EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with an additive like HOBt (1-Hydroxybenzotriazole) is a widely used and effective method for amide bond formation.[3][7] For electron-deficient acids, this combination can be successful, but may sometimes require longer reaction times or gentle heating compared to more potent reagents like HATU.[4] The addition of HOBt helps to suppress side reactions and reduce racemization if chiral centers are present.[1][7]

Q4: How does the trifluorophenyl moiety affect the properties of the final product?

A4: The trifluorophenyl group can impart several desirable properties to a molecule, which is why it is a common feature in pharmaceuticals like Sitagliptin. These properties can include increased metabolic stability (by blocking sites of oxidation), enhanced binding affinity to biological targets, and improved pharmacokinetic profiles such as better membrane permeability.

Q5: Are there any specific safety precautions for working with 3,4,5-Trifluorophenylacetic acid?

A5: 3,4,5-Trifluorophenylacetic acid is an irritant to the eyes, respiratory system, and skin.[8] It is important to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and direct contact with the skin and eyes.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. researchgate.net [researchgate.net]
• 7. peptide.com [peptide.com]
• 8. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]

Optimizing solvent and base conditions for 3,4,5-Trifluorophenylacetic acid reactions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing reactions involving 3,4,5-Trifluorophenylacetic acid. Below you will find frequently asked questions (FAQs) and troubleshooting guides designed to address common challenges in a practical question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 3,4,5-Trifluorophenylacetic acid?

A1: As a carboxylic acid, 3,4,5-Trifluorophenylacetic acid is primarily used in nucleophilic acyl substitution reactions. The most common transformations are:

• Amidation: Reaction with an amine to form an amide bond. This is a crucial step in the synthesis of many active pharmaceutical ingredients (APIs), including Sitagliptin.

• Esterification: Reaction with an alcohol to form an ester.

• Acid Chloride Formation: Conversion to the corresponding acyl chloride, which is a more reactive intermediate for subsequent reactions.

Q2: How does the trifluorophenyl group affect the reactivity of the carboxylic acid?

A2: The three fluorine atoms on the phenyl ring are strongly electron-withdrawing. This has two main effects:

• Increased Acidity: The inductive effect of the fluorine atoms stabilizes the carboxylate anion, making 3,4,5-Trifluorophenylacetic acid more acidic than phenylacetic acid itself.

• Enhanced Electrophilicity: The electron-withdrawing nature of the ring increases the partial positive charge on the carbonyl carbon, making it more susceptible to nucleophilic attack.

Q3: Which solvents are recommended for amidation reactions with 3,4,5-Trifluorophenylacetic acid?

A3: The choice of solvent is critical for reaction success. Polar aprotic solvents are generally preferred for amidation reactions as they can dissolve the reactants and intermediates without interfering with the reaction. Common choices include:

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Acetonitrile (ACN)

• Tetrahydrofuran (THF)

The optimal solvent will depend on the specific amine and coupling agent used.

Q4: What are the key considerations when selecting a base for reactions with 3,4,5-Trifluorophenylacetic acid?

A4: A base is often required to deprotonate the carboxylic acid, forming the more nucleophilic carboxylate, or to neutralize acidic byproducts. Key considerations include:

• Base Strength: A non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is often used to scavenge acid produced during the reaction without competing with the primary nucleophile.

• Steric Hindrance: For sensitive substrates, a sterically hindered base may be preferable to minimize side reactions.

• Solubility: The base should be soluble in the chosen reaction solvent.

• Inorganic Bases: Stronger inorganic bases like sodium hydroxide or potassium carbonate are typically used for hydrolysis reactions rather than amide or ester formation.[1]

Troubleshooting Guides

Low Yield in Amidation Reactions

Symptom	Possible Cause	Suggested Solution
Low or no product formation	1. Ineffective activation of the carboxylic acid. 2. Poor nucleophilicity of the amine. 3. Unsuitable reaction solvent.	1. Use a more efficient coupling agent (e.g., HATU, HOBt/EDC). 2. If using a hindered or electron-poor amine, consider increasing the reaction temperature or using a more potent activating agent. 3. Switch to a more polar aprotic solvent like DMF.
Formation of side products	1. Racemization of chiral centers. 2. Reaction of the coupling agent with the amine.	1. Add a racemization suppressant like HOBt or use a coupling agent known for low racemization (e.g., COMU). 2. Ensure the carboxylic acid is fully activated before adding the amine to the reaction mixture.
Difficult purification	1. Excess coupling agent or byproducts.	1. Use a water-soluble coupling agent like EDC to simplify workup. 2. Consider using polymer-supported reagents.

Low Yield in Esterification Reactions

Symptom	Possible Cause	Suggested Solution
Incomplete reaction	1. Equilibrium not shifted towards the product. 2. Sterically hindered alcohol.	1. Use the alcohol as the solvent to drive the equilibrium. 2. Remove water as it forms using a Dean-Stark apparatus. 3. For hindered alcohols, first convert the carboxylic acid to its acid chloride.
Decomposition of starting material	1. Acid-sensitive functional groups on the alcohol or acid.	1. Use milder conditions, such as DCC/DMAP (Steglich esterification), which does not require strong acid catalysis.
Reaction does not start	1. Insufficient acid catalyst.	1. Use a catalytic amount of a strong acid like sulfuric acid or p-toluenesulfonic acid.

Data Presentation

The following tables provide illustrative data on the effect of different solvents, bases, and coupling agents on the yield of amidation and esterification reactions.

Table 1: Illustrative Yields for the Amidation of 3,4,5-Trifluorophenylacetic Acid with Benzylamine

Entry	Coupling Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	EDC/HOBt	DIPEA	DCM	25	12	85
2	HATU	DIPEA	DMF	25	6	95
3	DCC/DMAP	None	DCM	25	12	80
4	SOCl₂ then Amine	Pyridine	Toluene	80	4	90

Table 2: Illustrative Yields for the Esterification of 3,4,5-Trifluorophenylacetic Acid with Ethanol

Entry	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	H₂SO₄ (cat.)	Ethanol	78	8	92
2	DCC/DMAP	DCM	25	12	88
3	SOCl₂ then Alcohol	Toluene	80	4	95
4	None	Ethanol	78	24	<10

Experimental Protocols

Protocol 1: General Procedure for Amidation using HATU

• To a solution of 3,4,5-Trifluorophenylacetic acid (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and diisopropylethylamine (DIPEA) (2.5 eq).

• Stir the mixture at room temperature for 15 minutes to allow for the activation of the carboxylic acid.

• Add the desired amine (1.05 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Fischer Esterification

• Dissolve 3,4,5-Trifluorophenylacetic acid (1.0 eq) in the desired alcohol (used as solvent, >10 eq).

• Add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops).

• Heat the reaction mixture to reflux and monitor by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature and remove the excess alcohol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude ester by column chromatography or distillation.

Visualizations

Caption: General workflow for amidation/esterification reactions.

Caption: Troubleshooting logic for low reaction yields.

References

• 1. CN101244994A - A New Method for Preparation of 2,4,5-Trifluorophenylacetic Acid - Google Patents [patents.google.com]

Preventing unwanted decarboxylation of trifluorophenylacetic acids

Welcome to the technical support center for trifluorophenylacetic acids. This resource provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing unwanted decarboxylation of these valuable compounds.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of trifluorophenylacetic acids.

General Stability

Q1: What is unwanted decarboxylation and why is it a concern for trifluorophenylacetic acids?

A1: Unwanted decarboxylation is the unintended loss of a carboxyl group (-COOH) as carbon dioxide (CO₂). For trifluorophenylacetic acids, this results in the formation of the corresponding trifluoromethyltoluene derivative. This is a significant concern as it represents a loss of starting material, leads to the formation of impurities that can be difficult to separate, and ultimately results in lower yields of the desired product.

Q2: How stable are trifluorophenylacetic acids under typical laboratory conditions?

A2: Trifluorophenylacetic acids are generally stable solids under standard laboratory conditions.[1][2] They can be handled in air and are stable at room temperature when stored properly. However, their stability is compromised by several factors, including elevated temperature, exposure to UV light, high pH, and the presence of certain metals and oxidizing agents.[3][4][5]

Q3: What are the primary factors that can induce unwanted decarboxylation of trifluorophenylacetic acids?

A3: The primary factors that can trigger unwanted decarboxylation are:

• Elevated Temperature: High temperatures, particularly above 80-100°C, can promote thermal decarboxylation, especially in solution.[6]

• Light Exposure: UV light can induce efficient photodecarboxylation, a reaction that is significantly facilitated by the trifluoromethyl (CF₃) group.[5][7]

• High pH (Basic Conditions): Basic environments can increase the rate of decarboxylation. This effect is particularly pronounced in photodecarboxylation, which proceeds efficiently in basic aqueous solutions.[4][5][8]

• Metal Catalysts: Trace amounts of transition metals, such as copper (Cu) and silver (Ag), can catalyze decarboxylation.[9][10]

• Oxidizing Conditions: The presence of oxidizing agents or exposure to air (oxygen) can lead to oxidative decarboxylation, converting the arylacetic acid into an aromatic aldehyde or ketone.[11][12]

Prevention Strategies

Q4: What are the recommended storage conditions for trifluorophenylacetic acids and their derivatives?

A4: To ensure long-term stability, these compounds should be stored in a tightly closed container in a cool, dry, and well-ventilated area, protected from light.[3][13] Storing them away from heat sources, strong bases, and strong oxidizing agents is also crucial.[2][3]

Q5: How can I minimize the risk of decarboxylation during a chemical reaction? (General best practices)

A5: To minimize risk, adhere to the following best practices:

• Temperature Control: Maintain the lowest feasible reaction temperature and avoid localized overheating.

• Light Protection: Conduct reactions in flasks wrapped in aluminum foil or in a dark environment.

• Inert Atmosphere: Run reactions under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidative decarboxylation.

• pH Control: Avoid strongly basic conditions unless required by the reaction chemistry. If a base is necessary, consider using milder, non-nucleophilic organic bases and adding them slowly at low temperatures.

• Metal Purity: Use high-purity reagents and solvents. When possible, use non-metallic spatulas and avoid glassware that may have been contaminated with transition metal catalysts from previous reactions.

Q6: Are there specific reagents or additives that can help prevent decarboxylation?

A6: While specific inhibitors for this side reaction are not commonly cited, the best approach is preventative. Using radical scavengers (if a radical mechanism is suspected) or ensuring a strictly inert atmosphere can be beneficial. The primary strategy remains the stringent control of the reaction conditions mentioned above.

Specific Scenarios

Q7: Is photodecarboxylation a significant risk? How can it be prevented?

A7: Yes, it is a significant risk. The trifluoromethyl group greatly facilitates photodecarboxylation in phenylacetic acids.[5] This process is highly efficient in basic aqueous solutions.[5][7] To prevent it, always protect the reaction mixture from light by using amber glass vessels or by wrapping the glassware with aluminum foil. Avoid direct exposure to sunlight or strong laboratory lighting.

Q8: Can metal catalysts used in cross-coupling reactions cause decarboxylation of my trifluorophenylacetic acid substrate?

A8: Yes. While many cross-coupling reactions target other functional groups, residual catalysts or the intended catalyst itself (especially copper-based systems) can potentially induce decarboxylation, particularly at the elevated temperatures often required for these reactions.[9] If decarboxylation is observed, it may be necessary to screen different catalysts, ligands, or lower the reaction temperature.

Q9: Does the pH of the reaction mixture affect the stability of trifluorophenylacetic acids?

A9: Yes, pH is a critical factor. Under hydrothermal conditions, the anionic carboxylate form of phenylacetic acid decarboxylates more rapidly than the neutral protonated form.[4][8] Furthermore, photodecarboxylation is most efficient under basic conditions.[5] Therefore, maintaining a neutral or acidic pH is generally advisable for enhancing stability, unless basic conditions are essential for the desired transformation.

II. Troubleshooting Guides

Use these guides to diagnose and resolve issues related to unwanted decarboxylation during your experiments.

Problem: Unexpected formation of a decarboxylated byproduct.

• Symptom: Analysis (e.g., LC-MS, GC-MS, NMR) shows a significant peak corresponding to the mass or structure of the related trifluoromethyltoluene derivative.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for decarboxylation.

Problem: Low yield or decomposition of trifluorophenylacetic acid starting material.

• Symptom: The starting material is consumed, but the desired product is not formed in the expected yield, and the major byproduct is the decarboxylated compound.

• Possible Cause 1: Instability during Workup or Purification.

  • Analysis: Decarboxylation may occur during aqueous workups involving basic solutions (e.g., bicarbonate washes) or during purification via chromatography if the stationary phase is basic or contains metal impurities. Mild degradation of related compounds has been observed under basic conditions.[14]

  • Solution:

    • Use dilute acid (e.g., cold 1M HCl) or brine for washes instead of basic solutions where possible.

    • Minimize the time the compound is in solution.

    • For chromatography, consider using a neutral stationary phase like silica gel and ensure it is of high purity. Buffer the mobile phase to a neutral or slightly acidic pH if necessary.

• Possible Cause 2: Unintended Oxidative Decarboxylation.

  • Analysis: If the reaction is sensitive to air, an inefficiently degassed solvent or a leak in the inert atmosphere setup can introduce oxygen, leading to oxidative decarboxylation. This is often catalyzed by trace metals.[9][11]

  • Solution:

    • Use robust degassing techniques such as freeze-pump-thaw cycles for sensitive reactions.

    • Ensure all joints in the glassware are well-sealed and maintain a positive pressure of inert gas throughout the reaction.

Data Presentation

The following table summarizes the key factors known to promote unwanted decarboxylation of phenylacetic acids and their fluorinated analogs.

Factor	Condition	Compound Type	Observed Outcome	Reference(s)
Temperature	300°C, 1034 bar (in water)	Phenylacetic Acid	Decarboxylation	[4],[8]
80 - 180°C (in water)	Halogenated Aromatic Carboxylic Acids	Decarboxylation	[6]
80 - 120°C (in DMSO/water)	Perfluorocarboxylic Acids	Decarboxylation	[15]
Light (UV)	Basic aqueous solution	CF₃-substituted Phenylacetic Acids	Efficient photodecarboxylation (Φ = 0.37-0.74)	[5],[7]
pH	High pH (anion form)	Phenylacetic Acid	Faster decarboxylation than acid form	[4],[8]
Basic aqueous solution	CF₃-substituted Phenylacetic Acids	Promotes efficient photodecarboxylation	[5]
Catalysis	Copper(II) salts	Phenylacetic Acid	Promotes oxidative decarboxylation	[9]
Ag catalyst	Aliphatic Carboxylic Acids	Promotes decarboxylative trifluoromethylation	[10]
Atmosphere	Air / O₂	Arylacetic Acids	Oxidative decarboxylation to aldehydes/ketones	[11],[16]

Experimental Protocols: Best Practices for Prevention

Adherence to these protocols during key experimental stages can significantly reduce the risk of unwanted decarboxylation.

1. Storage and Handling

• Protocol: Store trifluorophenylacetic acids in their original, tightly sealed containers in a cool, dark, and dry location.[13][17] For weighing and transfer, use clean, dry glassware and spatulas. Avoid using metal spatulas if trace metal contamination is a concern for subsequent sensitive reactions.

2. Reaction Setup

• Protocol:

  • Select a round-bottom flask that has been cleaned to remove trace metal residues (e.g., washed with aqua regia or a suitable chelating agent, followed by thorough rinsing with deionized water and drying).

  • Add the trifluorophenylacetic acid and any other solid reagents.

  • Seal the flask with a septum and purge with a stream of inert gas (Nitrogen or Argon) for 5-10 minutes.

  • Add degassed solvents via cannula or syringe. If reagents are to be added during the reaction, they should also be dissolved in degassed solvents.

  • Wrap the flask completely with aluminum foil to protect it from light.

  • Place the flask in a temperature-controlled heating mantle or oil bath to ensure stable and uniform heating.

3. Workup and Purification

• Protocol:

  • Cool the reaction mixture to room temperature or 0°C before quenching.

  • If an aqueous workup is required, use neutral (brine) or slightly acidic (cold, dilute HCl) washes. Avoid washes with sodium bicarbonate or other bases if possible.

  • Minimize the duration of the workup procedure.

  • When concentrating the product, use a rotary evaporator at a moderate temperature (e.g., < 40°C). Do not leave the product on the evaporator for an extended period after the solvent has been removed.

  • For chromatographic purification, use high-purity neutral silica gel. If tailing or decomposition on the column is observed, consider deactivating the silica by pre-treating it with a non-nucleophilic base (like triethylamine in the eluent system) and then re-equilibrating with the neutral mobile phase, or use an alternative stationary phase like alumina.

Mandatory Visualization

The following diagrams illustrate the key relationships and workflows discussed in this guide.

Caption: Key factors inducing unwanted decarboxylation.

References

• 1. fishersci.ie [fishersci.ie]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. synquestlabs.com [synquestlabs.com]
• 4. asu.elsevierpure.com [asu.elsevierpure.com]
• 5. Efficient photodecarboxylation of trifluoromethyl-substituted phenylacetic and mandelic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US5872283A - Process for decarboxylation of halogenated aromatic carboxylic acids - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Effect of copper salts on hydrothermal oxidative decarboxylation: a study of phenylacetic acid - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. chemrevlett.com [chemrevlett.com]
• 12. chemrevlett.com [chemrevlett.com]
• 13. chemicalbook.com [chemicalbook.com]
• 14. researchgate.net [researchgate.net]
• 15. par.nsf.gov [par.nsf.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. biosynth.com [biosynth.com]

Managing the moisture sensitivity of 3,4,5-Trifluorophenylacetic acid in reactions

Welcome to the technical support center for 3,4,5-Trifluorophenylacetic acid. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing this reagent, with a focus on managing its moisture sensitivity in reactions.

Frequently Asked Questions (FAQs)

Q1: What is 3,4,5-Trifluorophenylacetic acid and what are its primary applications?

3,4,5-Trifluorophenylacetic acid is a fluorinated derivative of phenylacetic acid. It is a white crystalline solid with a melting point of approximately 70-73°C.[1] While it is slightly soluble in water, it has good solubility in organic solvents like ethanol and ether.[1] Its primary applications are in organic synthesis, where it serves as a key intermediate and building block, particularly in the development of active pharmaceutical ingredients (APIs).

Q2: How should I properly store and handle 3,4,5-Trifluorophenylacetic acid to minimize moisture exposure?

Proper storage and handling are crucial to maintain the integrity of 3,4,5-Trifluorophenylacetic acid for use in moisture-sensitive reactions.

Storage:

• Store the compound in a tightly sealed container.[1][2]

• Keep the container in a cool, dry, and well-ventilated area.[1][2]

• For long-term storage, consider using a desiccator with a suitable drying agent (e.g., silica gel, Drierite).

Handling:

• Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.[1][2]

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[1]

• Minimize the time the container is open to the atmosphere to reduce exposure to ambient moisture.

• Use dry glassware and syringes when handling the compound and its solutions.

Q3: Is 3,4,5-Trifluorophenylacetic acid considered hygroscopic?

While safety data sheets suggest the compound is stable and not reactive with water, carboxylic acids as a class of compounds can be hygroscopic, meaning they can absorb moisture from the air.[2][3][4] The fluorinated nature of 3,4,5-Trifluorophenylacetic acid imparts significant hydrophobic character, which may counteract this tendency to some extent.[5][6] However, for reactions that are highly sensitive to water, it is best to assume the compound may contain some level of adsorbed moisture and take appropriate precautions.

Q4: How does the presence of moisture affect reactions involving 3,4,5-Trifluorophenylacetic acid, such as amide bond formation?

Moisture can have a significant negative impact on many common reactions where 3,4,5-Trifluorophenylacetic acid is used, particularly in amide bond formation (peptide coupling) reactions.

• Hydrolysis of Coupling Reagents: Many common coupling reagents (e.g., carbodiimides like DCC and EDC, and uronium-based reagents like HBTU and HATU) are sensitive to moisture and can be hydrolyzed, rendering them inactive.

• Hydrolysis of Activated Intermediates: The activated carboxylic acid intermediate (e.g., an O-acylisourea or an active ester) is susceptible to hydrolysis by water. This will regenerate the starting carboxylic acid and prevent the desired reaction with the amine, leading to lower yields.[7]

• Competition with Nucleophiles: In some reactions, water can act as a competing nucleophile, leading to unwanted side products.

Troubleshooting Guide

This guide addresses common issues that may arise when using 3,4,5-Trifluorophenylacetic acid in your experiments, with a focus on problems related to moisture.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or no yield in an amide coupling reaction.	1. Moisture in 3,4,5-Trifluorophenylacetic acid: The carboxylic acid may have absorbed atmospheric moisture. 2. Moisture in reaction solvent or other reagents: Solvents, amines, or bases may contain water. 3. Decomposition of coupling reagent: The coupling reagent may have been hydrolyzed by moisture.	1. Dry the 3,4,5-Trifluorophenylacetic acid before use (see Experimental Protocols). 2. Use anhydrous solvents and ensure all other reagents are dry. 3. Use a fresh bottle of coupling reagent and add it to the reaction under an inert atmosphere (e.g., nitrogen or argon).
Inconsistent reaction outcomes.	Variable moisture content: The amount of water in the starting materials or the reaction setup may be fluctuating between experiments.	1. Implement a consistent drying procedure for all reagents and glassware. 2. Perform reactions under an inert atmosphere to exclude ambient moisture.
Formation of unknown byproducts.	Side reactions involving water: Water may be participating in the reaction pathway, leading to hydrolysis of intermediates or other side reactions.	1. Thoroughly dry all components of the reaction. 2. Analyze the byproducts by LC-MS or GC-MS to identify their structures, which can provide clues about the unwanted reaction pathway.

Experimental Protocols

Protocol 1: Drying of 3,4,5-Trifluorophenylacetic Acid

If your reaction is highly sensitive to moisture, it is advisable to dry the 3,4,5-Trifluorophenylacetic acid before use.

• Weighing: Weigh the required amount of 3,4,5-Trifluorophenylacetic acid into a clean, dry flask.

• Drying Method 1 (High Vacuum):

  • Place the flask containing the acid in a vacuum desiccator or connect it to a high vacuum line.

  • Apply vacuum (e.g., <1 mmHg) for several hours (2-4 hours is typically sufficient) at room temperature.

  • For more stubborn moisture, the sample can be gently heated (e.g., to 40-50°C) under vacuum, but ensure the temperature is well below the compound's melting point.

• Drying Method 2 (Azeotropic Distillation):

  • This method is suitable if the acid will be used in a solvent in which it is soluble and that forms an azeotrope with water (e.g., toluene).

  • Dissolve the 3,4,5-Trifluorophenylacetic acid in the anhydrous solvent (e.g., toluene).

  • Distill off a small portion of the solvent under atmospheric or reduced pressure. The water will be removed as an azeotrope.

  • The resulting anhydrous solution of the acid can be used directly in the next reaction step.

• Storage after Drying: Once dried, store the compound under an inert atmosphere (e.g., in a glovebox or a sealed flask backfilled with nitrogen or argon) until it is needed.

Protocol 2: General Procedure for Moisture-Sensitive Amide Coupling

This protocol provides a general workflow for performing an amide coupling reaction with 3,4,5-Trifluorophenylacetic acid under anhydrous conditions.

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., at 120°C for at least 4 hours) and allowed to cool to room temperature in a desiccator or under a stream of inert gas.

• Reagent Preparation:

  • Dry the 3,4,5-Trifluorophenylacetic acid using one of the methods described in Protocol 1.

  • Use anhydrous reaction solvent from a freshly opened bottle or a solvent purification system.

  • Ensure the amine reactant and any base (e.g., triethylamine, diisopropylethylamine) are also anhydrous.

• Reaction Setup:

  • Assemble the reaction glassware under a positive pressure of an inert gas (nitrogen or argon).

  • Dissolve the dried 3,4,5-Trifluorophenylacetic acid in the anhydrous solvent in the reaction flask.

  • Add the coupling reagent (e.g., EDC, HBTU) to the solution and stir for the recommended activation time (this can vary depending on the reagent).

  • In a separate flask, prepare a solution of the amine and any non-nucleophilic base in the anhydrous solvent.

  • Slowly add the amine solution to the activated carboxylic acid solution via a syringe or dropping funnel.

• Reaction Monitoring and Work-up:

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS).

  • Once the reaction is complete, perform a standard aqueous work-up. Note that the presence of water is acceptable at this stage as the desired reaction has finished.

Visualizations

Caption: Workflow for a moisture-sensitive reaction.

References

• 1. chembk.com [chembk.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. ACP - Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation level [acp.copernicus.org]
• 4. acp.copernicus.org [acp.copernicus.org]
• 5. researchgate.net [researchgate.net]
• 6. Perfluoroalkyl carboxylic acids - Wikipedia [en.wikipedia.org]
• 7. quod.lib.umich.edu [quod.lib.umich.edu]

GC-MS analysis for detecting volatile byproducts in 3,4,5-Trifluorophenylacetic acid synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Gas Chromatography-Mass Spectrometry (GC-MS) to detect volatile byproducts in the synthesis of 3,4,5-Trifluorophenylacetic acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the GC-MS analysis of reaction mixtures from the synthesis of 3,4,5-Trifluorophenylacetic acid.

Question: Why am I seeing poor peak shapes (tailing or fronting) for my analyte peaks?

Answer:

Poor peak shape is a common issue in GC-MS analysis and can arise from several factors. Here's a systematic approach to troubleshooting:

• Column Overload: Injecting a sample that is too concentrated can lead to peak fronting.[1] Try diluting your sample and re-injecting.

• Active Sites: The acidic nature of 3,4,5-Trifluorophenylacetic acid and the potential for other reactive species in the reaction mixture can lead to interactions with active sites in the injector liner or on the column, causing peak tailing.[2]

  • Solution: Use a deactivated liner and a column specifically designed for analyzing acidic or reactive compounds. Consider derivatization of the carboxylic acid to a more inert ester form (e.g., methyl or ethyl ester) to improve peak shape.

• Improper Injection Technique: A slow or inconsistent injection can lead to broad peaks.[3] Ensure a rapid and smooth injection, especially if performing manual injections.

• Incompatible Solvent: Using a solvent that is not compatible with the stationary phase can affect the focusing of analytes on the column.[3]

Question: I am observing unexpected peaks or "ghost peaks" in my chromatogram. What is their source?

Answer:

Ghost peaks are peaks that appear in a chromatogram that are not present in the sample. Their presence can be attributed to several sources:

• Carryover: Residual sample from a previous injection can elute in a subsequent run.

  • Solution: Run a solvent blank after a concentrated sample to ensure the system is clean. Increase the bake-out temperature and time of your GC method to ensure all compounds are eluted.

• Contamination: Contamination can be introduced from various sources:

  • Septa Bleed: Old or over-tightened septa can release siloxanes, which appear as characteristic peaks in the chromatogram.

  • Carrier Gas Impurities: Impurities in the carrier gas can lead to a noisy baseline or discrete peaks.[3][4] Ensure high-purity gas and functioning gas purifiers.

  • Sample Handling: Contamination can be introduced during sample preparation from solvents, glassware, or pipettes.[5]

Question: Why is the baseline of my chromatogram noisy or drifting?

Answer:

An unstable baseline can make it difficult to accurately integrate peaks and can indicate underlying issues with the GC-MS system.

• Column Bleed: As a GC column ages, the stationary phase can degrade and elute, causing a rising baseline, particularly at higher temperatures.[3]

  • Solution: Condition the column according to the manufacturer's instructions. If bleed is excessive, the column may need to be replaced.

• Contaminated System: Contamination in the injector, column, or detector can lead to a noisy or elevated baseline.[2][6]

  • Solution: Perform routine maintenance, including cleaning the injector, cutting the front end of the column, and cleaning the ion source of the mass spectrometer.

• Leaks: Leaks in the system, particularly of air, can lead to an unstable baseline and can also damage the column and detector.[7]

  • Solution: Use an electronic leak detector to check all fittings and connections.

Frequently Asked Questions (FAQs)

Q1: What are the likely volatile byproducts I should expect in the synthesis of 3,4,5-Trifluorophenylacetic acid?

A1: The expected volatile byproducts will depend on the synthetic route employed. Common synthetic strategies include those starting from 1-bromo-3,4,5-trifluorobenzene or through malonic ester synthesis.[8][9][10] Potential volatile byproducts and impurities could include:

• Unreacted Starting Materials: e.g., 1-bromo-3,4,5-trifluorobenzene, diethyl malonate.

• Solvents: e.g., Tetrahydrofuran (THF), diethyl ether, toluene, acetonitrile.

• Side-products from Grignard-based routes: Biphenyl-type compounds formed from the coupling of the Grignard reagent.

• Incompletely reacted intermediates: Depending on the specific pathway, various intermediates may be present if the reaction did not go to completion.

Q2: My sample containing 3,4,5-Trifluorophenylacetic acid is not volatile. How can I analyze it using GC-MS?

A2: While 3,4,5-Trifluorophenylacetic acid itself has limited volatility, GC-MS is often used to analyze the more volatile impurities in the reaction mixture. To analyze the acid itself, derivatization is typically required to convert the carboxylic acid group into a more volatile and thermally stable ester. A common method is esterification to form the methyl or ethyl ester.

Q3: What type of GC column is recommended for this analysis?

A3: A mid-polarity column is a good starting point for analyzing a mixture of fluorinated aromatic compounds and potential byproducts. For more volatile fluorinated compounds, a column with a stationary phase containing trifluoropropyl groups can provide good selectivity.[1] A standard non-polar column (e.g., 5% phenyl-methylpolysiloxane) can also be effective, especially for general-purpose screening of volatile organic compounds.

Q4: How should I prepare my reaction mixture for GC-MS analysis?

A4: Proper sample preparation is crucial for obtaining reliable GC-MS results.[11] Here is a general guideline:

• Quench the reaction: Ensure the reaction is stopped and will not proceed further in the vial.

• Liquid-Liquid Extraction (LLE): If the reaction mixture is aqueous, extract the organic components into a suitable volatile organic solvent like dichloromethane or ethyl acetate.[12]

• Drying: Dry the organic extract over an anhydrous salt like sodium sulfate or magnesium sulfate to remove any residual water.

• Dilution: Dilute the sample to an appropriate concentration (typically in the low µg/mL range) to avoid overloading the column.[13]

• Filtration: Filter the sample through a syringe filter (e.g., 0.22 µm) to remove any particulate matter that could clog the injector or column.[12]

Data Presentation

The following table provides an example of how to summarize quantitative data for volatile byproducts detected in a hypothetical synthesis of 3,4,5-Trifluorophenylacetic acid.

Compound	Retention Time (min)	Key m/z Ions	Concentration (µg/mL)
Diethyl Ether (Solvent)	3.45	45, 59, 74	-
1-Bromo-3,4,5-trifluorobenzene	8.92	210, 212, 131	15.2
Unidentified Byproduct 1	9.54	150, 168, 186	3.7
3,4,5-Trifluorophenylacetic acid (as methyl ester)	12.31	204, 145, 117	Major

Experimental Protocols

Protocol 1: Sample Preparation via Liquid-Liquid Extraction

• Take a 1 mL aliquot of the crude reaction mixture.

• Add 5 mL of deionized water and 5 mL of ethyl acetate to a separatory funnel.

• Add the 1 mL aliquot of the reaction mixture to the separatory funnel.

• Shake the funnel vigorously for 1 minute, periodically venting to release pressure.

• Allow the layers to separate.

• Collect the organic (top) layer.

• Dry the organic layer by passing it through a small column containing anhydrous sodium sulfate.

• Dilute the dried organic extract 1:100 with ethyl acetate for GC-MS analysis.

Protocol 2: GC-MS Analysis Method

• Instrument: Standard Gas Chromatograph coupled to a Mass Spectrometer.

• Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane.

• Injector: Split/Splitless, operated in split mode (e.g., 20:1 split ratio) at 250°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

Visualizations

Caption: Experimental workflow for GC-MS analysis.

Caption: Troubleshooting decision tree for common GC-MS issues.

References

• 1. benchchem.com [benchchem.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. books.rsc.org [books.rsc.org]
• 8. US6870067B2 - Process for the synthesis of trifluorophenylacetic acids - Google Patents [patents.google.com]
• 9. US20040068141A1 - Process for the synthesis of trifluorophenylacetic acids - Google Patents [patents.google.com]
• 10. CN103012111A - Preparation method 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. Sample preparation GC-MS [scioninstruments.com]
• 13. uoguelph.ca [uoguelph.ca]

Optimizing reaction temperature to prevent degradation of 3,4,5-Trifluorophenylacetic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3,4,5-Trifluorophenylacetic acid. The focus is on optimizing reaction temperature to prevent degradation and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended maximum operating temperature for reactions involving 3,4,5-Trifluorophenylacetic acid?

A1: Based on available data, it is recommended to maintain reaction temperatures well below the melting point range of 98-125°C to minimize the risk of thermal degradation. Exceeding this range, especially for prolonged periods, can lead to decarboxylation and the formation of impurities.

Q2: What is the primary degradation pathway for 3,4,5-Trifluorophenylacetic acid at elevated temperatures?

A2: The primary thermal degradation pathway is believed to be decarboxylation, where the carboxylic acid group is lost as carbon dioxide (CO₂). This results in the formation of 1,2,3-trifluoro-5-methylbenzene. Studies on similar phenylacetic acids have shown this process to occur at temperatures around 300°C[1].

Q3: What are the visual or analytical indicators of 3,4,5-Trifluorophenylacetic acid degradation?

A3: Visual indicators of degradation can include a change in the color of the reaction mixture, often to a yellowish or brownish hue, or the evolution of gas (CO₂). Analytically, the appearance of unexpected peaks in your chromatograms (e.g., GC-MS or LC-MS) corresponding to degradation products like 1,2,3-trifluoro-5-methylbenzene is a clear indicator. A decrease in the expected yield of your desired product is another sign of degradation.

Q4: How can I determine the optimal reaction temperature for my specific application to avoid degradation?

A4: The optimal reaction temperature should be determined experimentally. A systematic approach, such as running the reaction at a range of temperatures and analyzing the product purity and yield at each point, is recommended. Techniques like Differential Scanning Calorimetry (DSC) or Thermogravimetric Analysis (TGA) can also be employed to determine the onset of thermal decomposition for the pure compound, providing a baseline for your reaction conditions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low yield of the desired product.	The reaction temperature may be too high, causing degradation of the starting material or product.	Systematically lower the reaction temperature in increments (e.g., 5-10°C) and monitor the yield and purity of the product at each step.
The reaction time at the elevated temperature may be too long.	Reduce the reaction time and monitor the reaction progress more frequently using techniques like TLC or in-situ monitoring.
Presence of unexpected impurities in the final product.	Thermal degradation of 3,4,5-Trifluorophenylacetic acid.	Characterize the impurities using analytical techniques such as GC-MS or LC-MS to confirm if they are degradation products. If so, lower the reaction temperature.
Side reactions unrelated to thermal degradation.	Re-evaluate the reaction conditions, including solvent, catalyst, and stoichiometry of reagents.
Inconsistent reaction outcomes.	Poor temperature control leading to localized overheating.	Ensure uniform heating and accurate temperature monitoring of the reaction mixture. Use a well-calibrated thermometer or thermocouple placed directly in the reaction medium.
Purity of the starting material.	Verify the purity of the 3,4,5-Trifluorophenylacetic acid before use, as impurities can catalyze degradation.

Data Presentation

Table 1: Physical and Thermal Properties of 3,4,5-Trifluorophenylacetic Acid

Property	Value	Source
Melting Point	98-101°C or 121-125°C	Conflicting data from suppliers
Boiling Point	254.6°C	[2]
Decomposition Temperature	Data not available	[2]
Inferred Degradation Onset	~300°C (Decarboxylation)	[1]

Experimental Protocols

Protocol: Determining the Optimal Reaction Temperature to Prevent Degradation

Objective: To identify the highest possible reaction temperature that maximizes product yield and purity without causing significant degradation of 3,4,5-Trifluorophenylacetic acid.

Methodology:

• Preparation:

  • Set up a series of identical small-scale reactions in parallel.

  • Each reaction vessel should be equipped with a magnetic stirrer, a reflux condenser (if applicable), and a calibrated temperature probe.

  • Ensure all reagents and solvents are of high purity.

• Temperature Gradient:

  • Assign a different target temperature to each reaction vessel. A suggested starting range is from room temperature up to the melting point of 3,4,5-Trifluorophenylacetic acid, in 10°C increments (e.g., 60°C, 70°C, 80°C, 90°C, 100°C).

• Reaction Execution:

  • Charge each reactor with the reactants, solvent, and 3,4,5-Trifluorophenylacetic acid, keeping the concentrations and stoichiometry consistent across all setups.

  • Simultaneously bring each reaction to its designated temperature.

  • Monitor the progress of each reaction at regular time intervals (e.g., every 30 minutes) by taking small aliquots for analysis by Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography (LC).

• Analysis:

  • After a predetermined reaction time, quench all reactions simultaneously.

  • Analyze the product mixture from each reaction using a quantitative analytical method (e.g., GC-MS or LC-MS with an internal standard) to determine:

    • The percentage yield of the desired product.

    • The percentage of unreacted 3,4,5-Trifluorophenylacetic acid.

    • The percentage and identity of any impurities, particularly the potential decarboxylation product (1,2,3-trifluoro-5-methylbenzene).

• • Tabulate the results of yield and impurity levels for each reaction temperature.

  • The optimal reaction temperature is the one that provides the highest yield of the desired product with the lowest level of degradation products.

Visualizations

Caption: Potential thermal degradation pathway of 3,4,5-Trifluorophenylacetic acid.

Caption: Experimental workflow for determining the optimal reaction temperature.

References

• 1. researchgate.net [researchgate.net]
• 2. chemicalbook.com [chemicalbook.com]

Column chromatography conditions for isolating 3,4,5-Trifluorophenylacetic acid derivatives

Welcome to the technical support center for the chromatographic purification of 3,4,5-Trifluorophenylacetic acid and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide practical guidance, troubleshooting tips, and answers to frequently asked questions encountered during the isolation of these valuable compounds.

Troubleshooting Guide

This guide addresses common issues encountered during the column chromatography of 3,4,5-Trifluorophenylacetic acid derivatives. These compounds are polar, acidic, and fluorinated, which can present unique purification challenges.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation / Co-elution of Impurities	Inappropriate Mobile Phase Polarity: The solvent system may not have the correct polarity to effectively differentiate between the target compound and impurities.	Systematically screen different solvent systems. A common starting point for normal-phase chromatography is a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or dichloromethane).[1] Gradient elution, where the polarity of the mobile phase is gradually increased, can often improve separation.
Incorrect Stationary Phase: Standard silica gel may not provide sufficient selectivity.	For highly fluorinated compounds, a fluorinated stationary phase can offer alternative selectivity and enhanced retention.[2] Reversed-phase chromatography on C18 silica is another option, especially for polar compounds.[3]
Peak Tailing / Streaking on TLC and Column	Strong Interaction with Silica Gel: The acidic nature of the phenylacetic acid derivative can lead to strong interactions with the acidic silanol groups on the surface of the silica gel, causing the compound to elute slowly and result in a tailed peak.[4]	Add a small amount of a competitive acid to the mobile phase, such as 0.5-2% acetic acid or formic acid. This will protonate the silanol groups and reduce their interaction with the acidic analyte, leading to a more symmetrical peak shape.[5][6]
Sample Overloading: Applying too much sample to the column can lead to band broadening and tailing.[4]	Reduce the amount of crude material loaded onto the column. A general rule of thumb is to load 1-5% of the column's silica gel weight.
Compound Stuck on the Column / No Elution	Insufficient Mobile Phase Polarity: The mobile phase may be too non-polar to elute the highly polar trifluorophenylacetic acid derivative.[7]	Increase the polarity of the mobile phase. For normal-phase chromatography, this can be achieved by increasing the percentage of the more polar solvent (e.g., adding more ethyl acetate or methanol to a hexane/ethyl acetate mixture).[7]
Irreversible Adsorption: The compound may be irreversibly binding to the stationary phase.	If the compound is unstable on silica, consider using a less acidic stationary phase like alumina or a deactivated silica gel.[7] However, for acidic compounds, this is less common than strong, but reversible, interaction.
Low Recovery of the Purified Compound	Compound Degradation on Silica: Although less common for this class of compounds, some derivatives might be sensitive to the acidic nature of silica gel.[7]	Perform a stability test by spotting the compound on a TLC plate and letting it sit for a few hours before eluting to see if any degradation occurs.[7] If degradation is observed, consider using a less acidic stationary phase or deactivating the silica gel.
Compound is Highly Volatile: Some low molecular weight fluorinated compounds can be volatile.	Ensure that fractions are not evaporated at excessively high temperatures or under high vacuum.
Inconsistent Retention Times	Changes in Mobile Phase Composition: Inconsistent preparation of the eluent can lead to variable retention times.	Prepare fresh mobile phase for each purification and ensure accurate measurement of solvent ratios.
Column Packing Issues: An unevenly packed column can lead to channeling and inconsistent flow, affecting retention times.[4]	Ensure the column is packed uniformly, without any cracks or air bubbles.[4]

Frequently Asked Questions (FAQs)

Q1: What is a good starting mobile phase for the normal-phase column chromatography of 3,4,5-Trifluorophenylacetic acid on silica gel?

A good starting point is a mixture of hexane and ethyl acetate. You can begin with a relatively non-polar mixture (e.g., 9:1 hexane/ethyl acetate) and gradually increase the polarity. Adding a small amount of acetic acid (0.5-1%) to the mobile phase is highly recommended to improve the peak shape of the acidic product.[6] A gradient of dichloromethane and methanol (e.g., 0-10% methanol) with a small amount of formic acid has also been used for similar phenylacetic acid derivatives.[5]

Q2: Should I use normal-phase or reversed-phase chromatography to purify my 3,4,5-Trifluorophenylacetic acid derivative?

The choice depends on the polarity of your specific derivative and the impurities present.

• Normal-phase chromatography on silica gel is often the first choice for organic synthesis workups. It is generally effective for moderately polar compounds.

• Reversed-phase chromatography on C18-functionalized silica is particularly useful for highly polar or water-soluble compounds that may not be well-retained on silica gel.[3][8]

Q3: My compound is very polar and streaks badly on the silica TLC plate, even with 100% ethyl acetate. What should I do?

For very polar compounds, you may need to use a more polar mobile phase. A mixture of dichloromethane and methanol is a good next step.[1] Start with a small percentage of methanol (e.g., 1-5%) and increase as needed. Remember to include a small amount of acetic or formic acid to prevent streaking of the acidic compound. If the compound is still not moving sufficiently, reversed-phase chromatography is a suitable alternative.[7]

Q4: How can I prevent my acidic compound from tailing during column chromatography?

Tailing of acidic compounds on silica gel is typically caused by strong interactions with the stationary phase. To mitigate this, add a small percentage (0.5-2%) of a volatile acid, like acetic acid or formic acid, to your eluent.[6] This helps to saturate the active sites on the silica and ensures a more uniform elution of your compound, resulting in sharper peaks.

Q5: What is "dry loading" and when should I use it for my 3,4,5-Trifluorophenylacetic acid derivative?

Dry loading is a technique where the crude sample is pre-adsorbed onto a small amount of silica gel before being loaded onto the column.[9] This method is particularly useful if your compound has poor solubility in the initial, non-polar mobile phase.[9] By dissolving your compound in a suitable solvent, mixing it with silica, and evaporating the solvent, you can introduce the sample to the column as a dry powder, leading to better band sharpness and separation.

Experimental Protocols

Below is a general protocol for the purification of a 3,4,5-Trifluorophenylacetic acid derivative using normal-phase flash column chromatography.

Objective: To purify a crude 3,4,5-Trifluorophenylacetic acid derivative from non-polar impurities and polar by-products.

Materials:

• Crude 3,4,5-Trifluorophenylacetic acid derivative

• Silica gel (flash grade, 230-400 mesh)

• Solvents: Hexane, Ethyl Acetate, Acetic Acid (all chromatography grade)

• Glass column with stopcock

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp

Protocol:

• TLC Analysis and Solvent System Selection:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., ethyl acetate or dichloromethane).

  • Spot the solution on a TLC plate.

  • Develop the TLC plate in various solvent systems to find an eluent that gives your target compound an Rf value of approximately 0.2-0.4. Test solvent mixtures such as Hexane:Ethyl Acetate (e.g., 4:1, 2:1) and add 1% acetic acid to each to observe the effect on peak shape.

• Column Packing (Slurry Method):

  • Secure the column vertically. Place a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.

  • In a beaker, prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 9:1 Hexane:Ethyl Acetate with 1% acetic acid).

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and remove air bubbles.

  • Allow the silica to settle, and then drain the excess solvent until the solvent level is just above the top of the silica bed. Do not let the column run dry.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a polar solvent (e.g., dichloromethane or ethyl acetate).

  • Carefully apply the dissolved sample to the top of the silica bed using a pipette.

  • Drain the solvent until the sample is absorbed onto the silica.

  • Carefully add a thin layer of sand on top of the sample layer to prevent disturbance during solvent addition.

• Elution:

  • Carefully add the mobile phase to the column.

  • Apply gentle pressure (using a pump or inert gas) to begin eluting the column.

  • Collect fractions in separate test tubes.

  • If a gradient elution is required (based on TLC analysis of the crude mixture), gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate.

• Fraction Analysis:

  • Monitor the elution by spotting every few fractions on a TLC plate.

  • Visualize the spots under a UV lamp.

  • Combine the fractions that contain the pure desired product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 3,4,5-Trifluorophenylacetic acid derivative.

Visualizations

Caption: Workflow for Column Chromatography Purification.

Caption: Troubleshooting Logic for Peak Tailing.

References

• 1. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. biotage.com [biotage.com]
• 7. Purification [chem.rochester.edu]
• 8. biotage.com [biotage.com]
• 9. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Reference Data & Comparative Studies

A Comparative Guide to Spectroscopic Techniques for the Structural Confirmation of 3,4,5-Trifluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

The definitive structural confirmation of an organic molecule is paramount in chemical research and drug development. For fluorinated compounds such as 3,4,5-Trifluorophenylacetic acid, a combination of spectroscopic techniques is essential to unambiguously determine its constitution and differentiate it from structural isomers. This guide provides a comparative analysis of key spectroscopic methods—Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and ¹⁹F NMR)—for the structural elucidation of 3,4,5-Trifluorophenylacetic acid.

Due to the limited availability of published experimental spectra for 3,4,5-Trifluorophenylacetic acid, this guide will utilize predicted spectroscopic data based on its known structure. To highlight the power of these techniques in distinguishing between closely related molecules, we will compare these predicted values with the expected data for its structural isomer, 2,4,5-Trifluorophenylacetic acid.

Spectroscopic Analysis: A Comparative Overview

The key to structural confirmation lies in how the unique arrangement of atoms in 3,4,5-Trifluorophenylacetic acid gives rise to a distinct spectroscopic fingerprint. This fingerprint is then compared to that of other potential structures, such as its 2,4,5-isomer.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of chemical bonds within a molecule. The presence, absence, and position of absorption bands provide direct evidence for the existence of specific functional groups.

For 3,4,5-Trifluorophenylacetic acid, the IR spectrum is expected to show characteristic absorptions for the carboxylic acid and the trifluorinated aromatic ring. The O-H stretch of the carboxylic acid will appear as a very broad band, while the carbonyl (C=O) stretch will be a strong, sharp peak. The C-F bonds and the aromatic ring will also have distinct absorptions in the fingerprint region. While the IR spectra of the 3,4,5- and 2,4,5-isomers will share similarities due to the presence of the same functional groups, subtle differences in the fingerprint region (below 1500 cm⁻¹) arising from the different substitution patterns can aid in their differentiation.

Table 1: Comparison of Key Predicted IR Absorption Bands (cm⁻¹)

Functional Group Vibration	3,4,5-Trifluorophenylacetic Acid (Predicted)	2,4,5-Trifluorophenylacetic Acid (Predicted/Typical)	Rationale for Structural Confirmation
O-H stretch (Carboxylic Acid)	3300–2500 (very broad)	3300–2500 (very broad)	Confirms the presence of the carboxylic acid dimer.
C-H stretch (Aromatic)	~3100	~3100	Indicates the presence of the aromatic ring.
C=O stretch (Carboxylic Acid)	~1710	~1710	Strong absorption confirms the carbonyl group.
C=C stretch (Aromatic)	1600–1450	1600–1450	Multiple bands confirm the aromatic core.
C-F stretch	1300–1100	1300–1100	Strong absorptions confirm the presence of C-F bonds.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and offers clues to its structure through fragmentation patterns. For both 3,4,5- and 2,4,5-Trifluorophenylacetic acid, the molecular formula is C₈H₅F₃O₂, giving a monoisotopic mass of approximately 190.02 Da.

In a typical electrospray ionization (ESI) mass spectrum under negative ion mode, both isomers are expected to show a prominent pseudomolecular ion [M-H]⁻ at an m/z of approximately 189. A common fragmentation pathway involves the loss of the carboxyl group (–COOH, 45 Da), which would result in a fragment ion. The high-resolution mass spectrum can confirm the elemental composition, C₈H₅F₃O₂, with high accuracy. While the primary mass spectrum is identical for both isomers, subtle differences in fragmentation intensities might be observed in tandem MS (MS/MS) experiments, though this is not always sufficient for unambiguous differentiation.

Table 2: Comparison of Key Mass Spectrometry Data

Ion	3,4,5-Trifluorophenylacetic Acid (Predicted)	2,4,5-Trifluorophenylacetic Acid (Predicted)	Rationale for Structural Confirmation
Molecular Formula	C₈H₅F₃O₂	C₈H₅F₃O₂	---
Molecular Weight	190.12 g/mol	190.12 g/mol	---
[M-H]⁻ (ESI⁻)	m/z ≈ 189.01	m/z ≈ 189.01	Confirms the molecular weight and acidic nature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. The combination of ¹H, ¹³C, and ¹⁹F NMR provides a detailed picture of the carbon skeleton, the hydrogen environments, and the fluorine substitution pattern, which is crucial for distinguishing between the isomers.

¹H NMR Spectroscopy

The ¹H NMR spectrum gives information about the chemical environment and connectivity of protons.

• 3,4,5-Trifluorophenylacetic Acid (Predicted): Due to the C₂ symmetry of the aromatic ring, the two protons at positions 2 and 6 are chemically equivalent. They will appear as a single signal, likely a triplet, due to coupling with the two neighboring fluorine atoms at positions 3 and 5. The methylene (-CH₂-) protons will appear as a singlet further upfield.

• 2,4,5-Trifluorophenylacetic Acid (Predicted): This isomer lacks symmetry. Therefore, the two aromatic protons are in different chemical environments and will appear as two distinct signals. Each signal will have a complex splitting pattern (e.g., triplet of doublets) due to coupling to each other and to the neighboring fluorine atoms. The methylene protons will also give a singlet.

The difference in the aromatic region—one signal for the 3,4,5-isomer versus two signals for the 2,4,5-isomer—is a definitive differentiator.

Table 3: Comparison of Predicted ¹H NMR Data (in CDCl₃)

Protons	3,4,5-Trifluorophenylacetic Acid (Predicted)	2,4,5-Trifluorophenylacetic Acid (Predicted)	Rationale for Structural Confirmation
-COOH	~11-12 ppm (s, 1H, broad)	~11-12 ppm (s, 1H, broad)	Confirms carboxylic acid proton.
Ar-H	~7.0 ppm (t, 2H)	~7.2 ppm (m, 1H) and ~6.9 ppm (m, 1H)	Key Differentiator: One aromatic signal due to symmetry vs. two distinct signals due to asymmetry.
-CH₂-	~3.6 ppm (s, 2H)	~3.7 ppm (s, 2H)	Confirms the methylene group.

(s = singlet, t = triplet, m = multiplet)

¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the number of unique carbon environments.

• 3,4,5-Trifluorophenylacetic Acid (Predicted): The C₂ symmetry results in fewer signals. We expect to see 6 unique carbon signals: C=O, -CH₂, C1, C4, and the equivalent pairs C2/C6 and C3/C5.

• 2,4,5-Trifluorophenylacetic Acid (Predicted): The lack of symmetry means all 8 carbon atoms are chemically distinct, resulting in 8 signals in the spectrum.

The signal count (6 vs. 8) is a clear and unambiguous method to distinguish between the two isomers.

Table 4: Comparison of Predicted ¹³C NMR Data

Carbon Type	3,4,5-Trifluorophenylacetic Acid (Predicted)	2,4,5-Trifluorophenylacetic Acid (Predicted)	Rationale for Structural Confirmation
Total Signals	6	8	Key Differentiator: Symmetry in the 3,4,5-isomer reduces the number of unique carbon environments.
C=O	~175 ppm	~175 ppm	Confirms carbonyl carbon.
Aromatic C-F	3 signals (complex)	3 signals (complex)	Carbons directly bonded to fluorine, show large C-F coupling.
Aromatic C-H / C-C	1 signal	3 signals	Confirms the number of non-fluorinated aromatic carbons.
-CH₂-	~40 ppm	~40 ppm	Confirms methylene carbon.

¹⁹F NMR Spectroscopy

¹⁹F NMR is highly sensitive to the local electronic environment and is particularly useful for fluorinated compounds.

• 3,4,5-Trifluorophenylacetic Acid (Predicted): The C₂ symmetry makes the two fluorine atoms at C3 and C5 equivalent. They will produce a single signal that appears as a doublet, due to coupling with the F at C4. The F at C4 will appear as a triplet, due to coupling with the two equivalent F atoms at C3 and C5. Thus, two signals are expected.

• 2,4,5-Trifluorophenylacetic Acid (Predicted): All three fluorine atoms are in unique environments. Therefore, the spectrum will show three distinct signals, each with complex splitting due to coupling with the other fluorine atoms and nearby protons.

The number of signals in the ¹⁹F NMR spectrum (two vs. three) provides definitive proof of the substitution pattern.

Table 5: Comparison of Predicted ¹⁹F NMR Data

Fluorine Position	3,4,5-Trifluorophenylacetic Acid (Predicted)	2,4,5-Trifluorophenylacetic Acid (Predicted)	Rationale for Structural Confirmation
Total Signals	2	3	Key Differentiator: Symmetry dictates the number of unique fluorine environments.
F3, F5	1 signal (doublet)	N/A	Signal for the two equivalent ortho-fluorines.
F4	1 signal (triplet)	1 signal (multiplet)	Signal for the para-fluorine.
F2	N/A	1 signal (multiplet)	Unique fluorine signal for the 2,4,5-isomer.
F5	N/A	1 signal (multiplet)	Unique fluorine signal for the 2,4,5-isomer.

Experimental Protocols

Standard protocols for the spectroscopic analysis of solid organic acids are provided below.

FT-IR Spectroscopy (Thin Solid Film Method)

• Sample Preparation: Dissolve approximately 10-20 mg of the solid sample in a few drops of a volatile solvent (e.g., methylene chloride or acetone).

• Film Deposition: Place a drop of the resulting solution onto a single KBr or NaCl salt plate.

• Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin, even film of the solid compound on the plate.

• Data Acquisition: Place the salt plate into the spectrometer's sample holder. Collect a background spectrum of the empty instrument first, then collect the sample spectrum. A typical acquisition involves 16-32 scans at a resolution of 4 cm⁻¹.

Mass Spectrometry (LC-MS with ESI)

• Sample Preparation: Prepare a stock solution of the sample in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Dilution: Create a working solution by diluting the stock solution to a final concentration of 1-10 µg/mL using the mobile phase.

• Instrumentation: Use a liquid chromatography system coupled to a mass spectrometer equipped with an electrospray ionization (ESI) source.

• Data Acquisition: Infuse the sample directly or via a short column. Acquire data in negative ion mode, scanning a mass range that includes the expected m/z of the [M-H]⁻ ion (e.g., m/z 50-300). For high-resolution data, use a TOF or Orbitrap analyzer.

NMR Spectroscopy (¹H, ¹³C, ¹⁹F)

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in an NMR tube.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Ensure the spectral width covers the expected range (e.g., 0-12 ppm).

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required due to the low natural abundance of ¹³C.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F spectrum. Use an appropriate reference standard (e.g., external CFCl₃).

Visualization of Analytical Workflow

The following diagrams illustrate the logical workflow for sample analysis and data integration.

Caption: Experimental workflow for spectroscopic analysis.

Caption: Logical integration of data for structure confirmation.

Conclusion

The structural elucidation of 3,4,5-Trifluorophenylacetic acid and its differentiation from isomers like 2,4,5-Trifluorophenylacetic acid is a clear example of the synergistic power of modern spectroscopic techniques. While IR and MS confirm the presence of the correct functional groups and molecular weight, they are insufficient on their own to distinguish between the isomers. The definitive evidence comes from NMR spectroscopy. The unique symmetry of the 3,4,5-isomer results in a simplified set of signals in the ¹H, ¹³C, and ¹⁹F NMR spectra (specifically, 1 aromatic proton signal, 6 carbon signals, and 2 fluorine signals). This contrasts sharply with the higher number of signals expected for the asymmetric 2,4,5-isomer. By integrating the data from all these techniques, researchers can achieve an unambiguous and confident confirmation of the molecular structure.

A Comparative Study of 3,4,5- vs. 2,4,5-Trifluorophenylacetic Acid in Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the synthetic utility of 3,4,5-Trifluorophenylacetic acid and 2,4,5-Trifluorophenylacetic acid. The selection of a specific trifluorinated phenylacetic acid isomer can significantly impact reaction pathways, yields, and the properties of the final product. This document aims to furnish researchers with the necessary data to make informed decisions for their synthetic strategies.

Physicochemical Properties

A fundamental comparison of the physical and chemical properties of the two isomers is crucial for understanding their behavior in different reaction conditions.

Property	3,4,5-Trifluorophenylacetic Acid	2,4,5-Trifluorophenylacetic Acid
CAS Number	209991-62-8[1][2]	209995-38-0
Molecular Formula	C₈H₅F₃O₂[1][3]	C₈H₅F₃O₂
Molecular Weight	190.12 g/mol [1][3]	190.12 g/mol
Appearance	Colorless or white crystal[4]	White to off-white crystalline solid[5]
Melting Point	70-73 °C[4]	121-125 °C
Boiling Point	~196 °C[4]	Data not widely available
Solubility	Soluble in organic solvents like ethanol and ether; slightly soluble in water.[4]	Soluble in polar organic solvents like methanol, ethanol, and acetone; poorly soluble in water.[5]

Synthesis and Manufacturing

The synthetic routes to these isomers differ, which can be a key factor in their selection based on precursor availability and reaction conditions.

Synthesis of 2,4,5-Trifluorophenylacetic Acid

Several synthetic methods for 2,4,5-Trifluorophenylacetic acid have been reported, reflecting its industrial importance.

A common laboratory and potential industrial synthesis involves a multi-step process starting from 1,2,4-trifluorobenzene. One patented method describes the reaction of 1,2,4-trifluorobenzene with dichloromethane and sodium cyanide, followed by hydrolysis to yield the final product with high purity.[6] Another approach starts from 2,4,5-trifluoromandelic acid.[6]

Below is a generalized workflow for a common synthesis of 2,4,5-Trifluorophenylacetic Acid.

Caption: Generalized synthetic pathways for 2,4,5-Trifluorophenylacetic Acid.

Experimental Protocol for Synthesis of 2,4,5-Trifluorophenylacetic Acid from 2,4,5-Trifluoromandelic Acid

This protocol is based on a documented synthesis.[6]

• Reaction Setup: A 100 mL flask is charged with 10.0 g of 2,4,5-trifluoromandelic acid, 23.9 g of phosphorous acid (H₃PO₃), 0.73 g of sodium iodide (NaI), and 0.47 g of methanesulfonic acid (MSA).

• Reaction: The mixture is stirred at 95-105°C for 24 hours. Reaction completion is monitored by HPLC.

• Workup: After cooling to room temperature, 20 mL of methyl tert-butyl ether (MTBE) and 20 mL of water are added. The mixture is stirred, and the organic layer is separated. The aqueous layer is extracted again with 10 mL of MTBE.

• Isolation and Purification: The combined organic layers are concentrated under vacuum. The crude product is recrystallized from toluene.

• Yield and Purity: This method reportedly yields 6.4 g (69.5% molar yield) of 2,4,5-trifluorophenylacetic acid with a chemical purity of 99.47% as determined by HPLC.[6]

Synthesis of 3,4,5-Trifluorophenylacetic Acid

The general synthetic approach can be visualized as follows:

Caption: Conceptual workflow for the synthesis of 3,4,5-Trifluorophenylacetic Acid.

Comparative Applications in Synthesis

The distinct substitution patterns of the fluorine atoms on the phenyl ring of these two isomers lead to differences in their reactivity and, consequently, their applications.

2,4,5-Trifluorophenylacetic Acid

This isomer is a versatile building block with significant applications in both the pharmaceutical and materials science sectors.

• Pharmaceutical Synthesis: It is a key intermediate in the synthesis of Sitagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.[5] Its structure is crucial for the biological activity of the final drug molecule. It is also used in the synthesis of EGFR/ErbB-2-kinase inhibitors.

• Agrochemicals: It serves as a precursor for various crop protection agents.[7]

• Materials Science: 2,4,5-Trifluorophenylacetic acid is utilized as a bifunctional additive in the fabrication of perovskite solar cells, where it contributes to improved efficiency and stability.[8]

3,4,5-Trifluorophenylacetic Acid

The applications of 3,4,5-Trifluorophenylacetic acid are less extensively documented but show its utility in specialized areas of organic synthesis.

• Organic Synthesis Intermediate: It is used as an intermediate and catalyst in various organic reactions.[4]

• Surfactant Production: This compound can be a precursor in the manufacturing of surfactants and emulsifiers.[4]

• Preservatives: It has been mentioned for its potential use in preservatives for food, drugs, and cosmetics.[4]

Conclusion

The choice between 3,4,5- and 2,4,5-Trifluorophenylacetic acid in a synthetic context is largely dictated by the target molecule and the desired properties of the final product. 2,4,5-Trifluorophenylacetic acid is a well-established and commercially significant building block, particularly in the pharmaceutical industry, with multiple, well-documented, high-yielding synthetic routes. In contrast, while 3,4,5-Trifluorophenylacetic acid is commercially available and has reported applications, detailed and quantitative synthetic protocols are not as prevalent in the accessible literature. For researchers, the selection will depend on the specific electronic and steric effects imparted by the fluorine substitution pattern required for their target application.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. (3,4,5-Trifluorophenyl)acetic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. chembk.com [chembk.com]
• 5. Synthesis and Condensation Reaction of 2,4,5-Trifluorophenylacetic acid_Chemicalbook [chemicalbook.com]
• 6. 2,4,5-Trifluorophenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 7. helyspecialitychemicals.com [helyspecialitychemicals.com]
• 8. ossila.com [ossila.com]

Validating an HPLC-UV Assay for 3,4,5-Trifluorophenylacetic Acid Quantification: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate quantification of active pharmaceutical ingredients (APIs) and intermediates is paramount. This guide provides a comprehensive overview of a validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) assay for the quantification of 3,4,5-Trifluorophenylacetic acid. It further compares this method with alternative analytical techniques, offering supporting experimental data and detailed protocols to aid in selecting the most suitable method for specific research needs.

Illustrative HPLC-UV Method for 3,4,5-Trifluorophenylacetic Acid Quantification

A reliable HPLC-UV method for the quantification of 3,4,5-Trifluorophenylacetic acid would typically involve a reversed-phase separation. The following is a representative protocol:

Table 1: Illustrative Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile:Water (60:40, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detection	220 nm
Run Time	10 minutes

Method Validation Summary (Illustrative Data)

A comprehensive validation of this method would be performed according to ICH Q2(R1) guidelines. The following tables summarize the expected performance characteristics of this illustrative assay.

Table 2: Illustrative Linearity and Range

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Regression Equation	y = mx + c

Table 3: Illustrative Accuracy (Recovery)

Spiked Concentration (µg/mL)	Mean Recovery (%)	% RSD
5	99.5	1.2
50	100.2	0.8
90	99.8	0.9

Table 4: Illustrative Precision (Repeatability and Intermediate Precision)

Parameter	Concentration (µg/mL)	% RSD
Repeatability (n=6)	50	< 1.0
Intermediate Precision (n=6, different day, analyst, instrument)	50	< 2.0

Table 5: Illustrative Sensitivity

Parameter	Result (µg/mL)
Limit of Detection (LOD)	0.3
Limit of Quantitation (LOQ)	1.0

Forced Degradation Studies

To ensure the stability-indicating nature of the method, forced degradation studies are crucial. The drug substance would be subjected to stress conditions such as acid and base hydrolysis, oxidation, and photolytic and thermal stress. The method should be able to resolve the main peak of 3,4,5-Trifluorophenylacetic acid from any degradation products.

Experimental Protocols

1. Preparation of Standard Solutions:

• A stock solution of 3,4,5-Trifluorophenylacetic acid (1 mg/mL) is prepared in the mobile phase.

• Working standard solutions are prepared by serially diluting the stock solution to concentrations ranging from 1 to 100 µg/mL.

2. Linearity:

• Triplicate injections of each standard solution are performed.

• A calibration curve is constructed by plotting the mean peak area against the concentration.

• The correlation coefficient, y-intercept, and slope of the regression line are calculated.

3. Accuracy:

• Accuracy is determined by spiking a placebo matrix with known concentrations of 3,4,5-Trifluorophenylacetic acid at three levels (e.g., 5, 50, and 90 µg/mL).

• The recovery at each level is calculated.

4. Precision:

• Repeatability is assessed by analyzing six replicate preparations of the standard solution at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate precision is evaluated by repeating the repeatability study on a different day, with a different analyst, and on a different instrument.

5. Sensitivity:

• The Limit of Detection (LOD) and Limit of Quantitation (LOQ) are determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

6. Specificity (Forced Degradation):

• Acid Hydrolysis: 1 mL of stock solution is mixed with 1 mL of 0.1 N HCl and heated at 80°C for 2 hours.

• Base Hydrolysis: 1 mL of stock solution is mixed with 1 mL of 0.1 N NaOH and heated at 80°C for 2 hours.

• Oxidative Degradation: 1 mL of stock solution is mixed with 1 mL of 3% H₂O₂ and kept at room temperature for 24 hours.

• Thermal Degradation: The solid drug substance is kept in an oven at 105°C for 24 hours.

• Photolytic Degradation: The solid drug substance is exposed to UV light (254 nm) for 24 hours.

• All stressed samples are then diluted appropriately and analyzed by the HPLC-UV method.

Comparison with Alternative Analytical Methods

While HPLC-UV is a robust and widely used technique, other methods can also be employed for the quantification of 3,4,5-Trifluorophenylacetic acid.

Table 6: Comparison of Analytical Methods

Feature	HPLC-UV	LC-MS	GC-MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on polarity, detection by mass-to-charge ratio.	Separation based on volatility, detection by mass-to-charge ratio.
Sensitivity	Moderate (µg/mL to high ng/mL).	High to very high (low ng/mL to pg/mL).	High (ng/mL to pg/mL).
Selectivity	Good, but can be limited by co-eluting impurities with similar UV spectra.	Very high, provides structural information.	Very high, provides structural information.
Sample Derivatization	Not usually required.	Not usually required.	Often required to increase volatility.
Cost	Relatively low instrument and operational cost.	High instrument and operational cost.	Moderate to high instrument and operational cost.
Complexity	Relatively simple to operate and maintain.	More complex operation and data analysis.	Requires expertise in derivatization and thermal stability.

Liquid Chromatography-Mass Spectrometry (LC-MS): This technique offers significantly higher sensitivity and selectivity compared to HPLC-UV. It is particularly useful for analyzing complex matrices and for identifying unknown impurities and degradation products.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is suitable for volatile and thermally stable compounds. For non-volatile compounds like 3,4,5-Trifluorophenylacetic acid, a derivatization step is necessary to increase their volatility. This adds complexity to the sample preparation process.

Visualizations

Caption: Workflow for HPLC-UV Method Validation.

Caption: Comparison of Analytical Techniques.

The Impact of Halogenation on Phenylacetic Acid Derivatives in Drug Design: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, the strategic modification of lead compounds is paramount to optimizing their pharmacological profiles. Among the various chemical modifications, halogenation has emerged as a powerful tool to modulate the physicochemical and biological properties of drug candidates. This guide provides a comparative analysis of 3,4,5-trifluorophenylacetic acid and other halogenated phenylacetic acids, offering insights into their potential applications in drug design, supported by experimental data and detailed methodologies.

Physicochemical Properties: The Foundation of Drug Action

The acidity (pKa) and lipophilicity (logP) of a molecule are fundamental determinants of its absorption, distribution, metabolism, and excretion (ADME) properties. Halogenation can significantly influence these parameters. Fluorine, being highly electronegative, can lower the pKa of the carboxylic acid group, increasing its acidity. The lipophilicity is also affected by the type, number, and position of the halogen atoms on the phenyl ring.

Below is a summary of experimentally determined and calculated physicochemical properties for a selection of halogenated phenylacetic acids. It is important to note that experimental values can vary depending on the specific conditions under which they were measured.

Compound	Halogen Substitution	pKa	logP
Phenylacetic acid	None	4.31	1.41
4-Fluorophenylacetic acid	4-F	~4.1	~1.6
2,4-Dichlorophenylacetic acid	2,4-di-Cl	~3.8	~2.5
3,4,5-Trifluorophenylacetic acid	3,4,5-tri-F	Not widely reported	Not widely reported
4-Bromophenylacetic acid	4-Br	~4.0	~2.2
4-Chlorophenylacetic acid	4-Cl	~4.1	~2.0

Biological Activity: A Tale of Substitution Patterns

The introduction of halogens can profoundly impact the biological activity of phenylacetic acid derivatives, influencing their potency and selectivity for various biological targets. This is often due to altered electronic properties, steric effects, and the ability to form halogen bonds with target proteins.

Anti-inflammatory Activity: Targeting Cyclooxygenase (COX)

Phenylacetic acid derivatives are known to exhibit anti-inflammatory properties, often through the inhibition of cyclooxygenase (COX) enzymes. The degree of inhibition can be modulated by the nature and position of the halogen substituents. While specific comparative data for 3,4,5-trifluorophenylacetic acid is limited, studies on related compounds suggest that halogenation can enhance COX inhibitory activity.

Compound	Target	IC50 (µM)
Ibuprofen (reference)	COX-1	~15
Ibuprofen (reference)	COX-2	~25
Halogenated Phenylacetic Acid Derivative 1	COX-1	Varies
Halogenated Phenylacetic Acid Derivative 1	COX-2	Varies
Halogenated Phenylacetic Acid Derivative 2	COX-1	Varies
Halogenated Phenylacetic Acid Derivative 2	COX-2	Varies

Note: IC50 values are highly dependent on the specific assay conditions and the nature of the derivative. The table illustrates the principle of comparison; specific data for a range of halogenated phenylacetic acids would need to be generated through dedicated screening.

The following diagram illustrates the cyclooxygenase pathway and the point of inhibition by NSAIDs, including phenylacetic acid derivatives.

Cyclooxygenase pathway and inhibition by NSAIDs.

Progesterone Receptor Antagonism

Halogenated phenylacetic acid moieties have been incorporated into progesterone derivatives to act as progesterone receptor (PR) antagonists. The position of the halogen on the phenyl ring has been shown to be crucial for binding affinity. For instance, studies have indicated that a meta-fluorine substitution on the phenylacetic acid portion of a progesterone derivative can improve binding activity to the PR.

Compound	Target	Relative Binding Affinity (RBA %)	IC50 (nM)
Progesterone (reference)	Progesterone Receptor	100	Varies
Steroid with meta-F-phenylacetate	Progesterone Receptor	High	Varies
Steroid with ortho-F-phenylacetate	Progesterone Receptor	Moderate	Varies
Steroid with para-F-phenylacetate	Progesterone Receptor	Lower	Varies

Note: This table illustrates the structure-activity relationship observed in studies with progesterone derivatives containing halogenated phenylacetic acid side chains. Specific values are highly dependent on the overall steroid scaffold.

Experimental Protocols

To enable researchers to conduct their own comparative studies, this section provides detailed methodologies for key experiments.

Determination of pKa by UV-Vis Spectrophotometry

Principle: This method relies on the change in the ultraviolet-visible absorption spectrum of a compound as its ionization state changes with pH.

Protocol:

• Prepare a stock solution of the test compound (e.g., 10 mM in a suitable solvent like DMSO).

• Prepare a series of buffer solutions with known pH values, covering a range of at least 2 pH units above and below the expected pKa.

• Add a small, constant volume of the stock solution to each buffer solution to achieve a final concentration suitable for UV-Vis analysis.

• Measure the UV-Vis spectrum of each solution over a relevant wavelength range.

• Plot the absorbance at a specific wavelength (where the difference in absorbance between the ionized and non-ionized forms is maximal) against the pH.

• The pKa is the pH at the inflection point of the resulting sigmoidal curve.

The following diagram outlines the experimental workflow for pKa determination.

Workflow for pKa determination by UV-Vis spectrophotometry.

Determination of logP by Shake-Flask Method

Principle: This classic method determines the partition coefficient of a compound between two immiscible liquids, typically n-octanol and water, representing lipid and aqueous environments, respectively.

Protocol:

• Pre-saturate n-octanol with water and water with n-octanol.

• Prepare a stock solution of the test compound in one of the phases (usually the one in which it is more soluble).

• Add a known volume of the stock solution to a mixture of the two pre-saturated phases in a flask.

• Shake the flask for a sufficient time to allow for equilibrium to be reached (e.g., 24 hours).

• Centrifuge the mixture to ensure complete separation of the two phases.

• Carefully withdraw an aliquot from each phase.

• Determine the concentration of the compound in each aliquot using a suitable analytical method (e.g., HPLC-UV).

• Calculate logP as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

In Vitro Cyclooxygenase (COX) Inhibitory Assay

Principle: This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes, typically by monitoring the production of prostaglandins or the consumption of a substrate.

Protocol (Colorimetric Method):

• Prepare assay buffer, heme, and the COX-1 or COX-2 enzyme solution.

• Add the test compound at various concentrations to the wells of a microplate.

• Add the enzyme solution to the wells and incubate.

• Initiate the reaction by adding arachidonic acid (the substrate).

• Add a colorimetric substrate that changes color upon reaction with the peroxidase component of the COX enzyme.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

Progesterone Receptor Competitive Binding Assay

Principle: This assay determines the ability of a test compound to compete with a radiolabeled or fluorescently labeled ligand for binding to the progesterone receptor.

Protocol (Radioligand Assay):

• Prepare a source of progesterone receptors (e.g., cytosol from rabbit uterus).

• Incubate the receptor preparation with a constant concentration of a radiolabeled progesterone agonist (e.g., [³H]-progesterone) and varying concentrations of the test compound.

• Separate the receptor-bound radioligand from the unbound radioligand (e.g., by charcoal-dextran adsorption or filtration).

• Measure the radioactivity of the bound fraction using a scintillation counter.

• Plot the percentage of specific binding against the concentration of the test compound.

• Determine the IC50 value , which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

Conclusion

The strategic placement of halogens on the phenylacetic acid scaffold offers a versatile approach to fine-tune the physicochemical and biological properties of drug candidates. While 3,4,5-trifluorophenylacetic acid presents an interesting case due to its multiple fluorine substitutions, a comprehensive understanding of its advantages over other halogenated analogs requires direct comparative studies. The experimental protocols provided in this guide offer a framework for researchers to generate the necessary data to make informed decisions in their drug design and development endeavors. The interplay between the type of halogen, its position, and the overall molecular structure is complex, and empirical data remains crucial for successful drug discovery.

Comparing the efficacy of different catalysts for 3,4,5-Trifluorophenylacetic acid synthesis

The synthesis of 3,4,5-Trifluorophenylacetic acid, a crucial intermediate in the production of various pharmaceuticals, notably Sitagliptin, has been approached through several catalytic methodologies. This guide provides a comparative analysis of different catalytic systems, offering insights into their efficacy, reaction conditions, and yields. The information presented is intended for researchers, scientists, and professionals in drug development to facilitate the selection of an optimal synthetic route.

Comparison of Catalytic Efficacy

The choice of catalyst significantly influences the efficiency and scalability of 3,4,5-Trifluorophenylacetic acid synthesis. Below is a summary of quantitative data from various catalytic methods.

Catalyst System	Starting Material	Key Reagents	Reaction Conditions	Yield	Purity	Reference
Ruthenium Chloride (RuCl₃)	1-Bromo-2,4,5-trifluorobenzene	iPrMgCl, Allyl bromide, NaIO₄	-20 to 40°C	High	High	[1]
Copper(I) Salt	Not specified in abstract	Not specified in abstract	Not specified in abstract	Not specified in abstract	Not specified in abstract	[2]
Zinc Chloride on Zeolite	1,2,4-Trifluorobenzene	Sodium cyanide, Nitrobenzene	6 to 142°C, 3 to 7 atm	99.2% (molar)	98.7% (GC)	[3]
Palladium on Carbon (5% Pd/C)	2,5-Difluoro-4-nitrophenylmalonate diethyl ester	H₂	Room temperature and pressure	Not specified	Not specified	[4]
Copper Powder	(2,5-Dicarboxy-3,4,6-trifluoro)phenylacetic acid	-	Not specified	92% (decarboxylation step)	Not specified	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and evaluation of synthetic routes. The following are protocols for the key catalytic experiments identified.

1. Ruthenium-Catalyzed Oxidative Cleavage [1]

This two-step process begins with the formation of an olefin intermediate followed by oxidative cleavage.

• Step 1: Allylation: 1-Bromo-2,4,5-trifluorobenzene is reacted with isopropylmagnesium chloride (iPrMgCl) in tetrahydrofuran (THF) at a temperature of -21 to 1.5°C. Allyl bromide is then added to form 1-(2-propenyl)-2,4,5-trifluorobenzene.

• Step 2: Oxidative Cleavage: The resulting olefin is then treated with ruthenium chloride (RuCl₃) as the catalyst and sodium periodate (NaIO₄) as a co-oxidant in an aqueous acetonitrile environment. This reaction is conducted at a temperature range of -20 to 40°C to yield 2,4,5-trifluorophenylacetic acid. The process is noted for its high purity and yields, making it suitable for large-scale synthesis.

2. Zinc Chloride/Zeolite Catalyzed Cyanation and Hydrolysis [3]

This multi-stage process utilizes a supported zinc chloride catalyst.

• Catalyst Preparation: HY-98 zeolite and zinc chloride are soaked in a 5% aqueous hydrochloric acid solution, followed by concentration and activation by baking at 200°C for 7 hours.

• Reaction: Under an argon atmosphere, the catalyst is mixed with nitrobenzene. 1,2,4-Trifluorobenzene and dichloromethane are then added. The reaction proceeds through several stages with varying temperatures (6 to 142°C) and pressures (3 to 7 atmospheres). The intermediate is then reacted with a mixture of sodium cyanide, sodium hydroxide, and sodium stearate in deionized water.

• Hydrolysis: The resulting mixture undergoes hydrolysis with hydrochloric acid in the presence of tetrabutylammonium chloride to produce 2,4,5-trifluorophenylacetic acid with a reported molar yield of 99.2%.

3. Palladium-Catalyzed Hydrogenation [4]

This method involves the reduction of a nitro group as a key step in a multi-step synthesis.

• Synthesis of Precursor: 2,4,5-Trifluoronitrobenzene is condensed with diethyl malonate.

• Reduction: The resulting diethyl 2,5-difluoro-4-nitrophenylmalonate is then reduced via catalytic hydrogenation using 5% palladium on carbon (Pd/C) as the catalyst in an ethanol or isopropanol solvent at room temperature and atmospheric pressure. This step yields diethyl 2,5-difluoro-4-aminophenylmalonate, which is then converted to 2,4,5-trifluorophenylacetic acid in subsequent steps.

4. Copper-Catalyzed Decarboxylation [5]

This approach involves a hydrolysis and decarboxylation sequence.

• Hydrolysis: Methyl 2-(2,5-dicyano-3,4,6-trifluorophenyl)cyanoacetate is hydrolyzed using 60% sulfuric acid and a Lewis acid catalyst (ferric chloride) to yield (2,5-dicarboxy-3,4,6-trifluoro)phenylacetic acid.

• Decarboxylation: The resulting dicarboxylic acid is then decarboxylated using copper powder as a catalyst to produce 2,4,5-trifluorophenylacetic acid. The yield for this specific decarboxylation step is reported to be 92%.

Visualizing the Synthetic Workflow

To better understand the logical flow of comparing these catalytic methods, the following diagram illustrates the general experimental workflow.

Caption: A flowchart illustrating the comparative experimental workflow for evaluating different catalysts in the synthesis of 3,4,5-Trifluorophenylacetic acid.

References

• 1. US6870067B2 - Process for the synthesis of trifluorophenylacetic acids - Google Patents [patents.google.com]
• 2. US20040068141A1 - Process for the synthesis of trifluorophenylacetic acids - Google Patents [patents.google.com]
• 3. 2,4,5-Trifluorophenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 4. CN103012111A - Preparation method 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 5. Synthesis and Condensation Reaction of 2,4,5-Trifluorophenylacetic acid_Chemicalbook [chemicalbook.com]

A Comparative Guide to the NMR Spectra of 3,4,5-Trifluorophenylacetic Acid and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Nuclear Magnetic Resonance (NMR) spectra of 3,4,5-Trifluorophenylacetic acid and its various isomers. Understanding the distinct NMR spectral features of these compounds is crucial for their unambiguous identification, characterization, and use in synthetic chemistry and drug development. This document summarizes available experimental data, outlines a detailed protocol for spectral acquisition, and presents a logical workflow for isomeric differentiation.

Data Presentation: A Comparative Analysis of NMR Spectral Data

Table 1: ¹H NMR Spectral Data for Trifluorophenylacetic Acid Isomers

Isomer	Aromatic Protons (δ, ppm)	Methylene Protons (δ, ppm)	Key Coupling Constants (J, Hz)
2,3,4-Trifluorophenylacetic acid	Data not readily available. Expected: Two coupled aromatic protons, likely appearing as complex multiplets.	Data not readily available. Expected: A singlet or a multiplet depending on coupling with fluorine.	Data not readily available. Expected: ³J(H,H), ³J(H,F), ⁴J(H,F), and ⁵J(H,F) couplings.
2,3,5-Trifluorophenylacetic acid	Data not readily available. Expected: Two coupled aromatic protons, likely appearing as complex multiplets.	Data not readily available. Expected: A singlet or a multiplet depending on coupling with fluorine.	Data not readily available. Expected: ³J(H,H), ³J(H,F), ⁴J(H,F), and ⁵J(H,F) couplings.
2,3,6-Trifluorophenylacetic acid	Data not readily available. Expected: Two coupled aromatic protons, likely appearing as complex multiplets.	Data not readily available. Expected: A singlet or a multiplet depending on coupling with fluorine.	Data not readily available. Expected: ³J(H,H), ³J(H,F), ⁴J(H,F), and ⁵J(H,F) couplings.
2,4,5-Trifluorophenylacetic acid	Data not readily available. Expected: Two aromatic protons, likely appearing as doublets of doublets of doublets or more complex multiplets.	Data not readily available. Expected: A singlet or a multiplet depending on coupling with fluorine.	Data not readily available. Expected: ³J(H,H), ³J(H,F), ⁴J(H,F), and ⁵J(H,F) couplings.
2,4,6-Trifluorophenylacetic acid	Data not readily available. Expected: One aromatic proton, likely appearing as a triplet of triplets.	Data not readily available. Expected: A singlet or a multiplet depending on coupling with fluorine.	Data not readily available. Expected: ⁴J(H,F) couplings.
3,4,5-Trifluorophenylacetic acid	~7.0 ppm (t)	~3.6 ppm (s)	³J(H,F) ≈ 8-10 Hz

Table 2: ¹⁹F NMR Spectral Data for Trifluorophenylacetic Acid Isomers

Isomer	Fluorine Nuclei (δ, ppm)	Key Coupling Constants (J, Hz)
2,3,4-Trifluorophenylacetic acid	Data not readily available. Expected: Three distinct fluorine signals, each showing coupling to the other two fluorines and to the aromatic protons.	Data not readily available. Expected: ³J(F,F), ⁴J(F,F), ³J(H,F), ⁴J(H,F), and ⁵J(H,F) couplings.
2,3,5-Trifluorophenylacetic acid	Data not readily available. Expected: Three distinct fluorine signals, each showing coupling to the other two fluorines and to the aromatic protons.	Data not readily available. Expected: ³J(F,F), ⁴J(F,F), ⁵J(F,F), ³J(H,F), ⁴J(H,F), and ⁵J(H,F) couplings.
2,3,6-Trifluorophenylacetic acid	Data not readily available. Expected: Three distinct fluorine signals, each showing coupling to the other two fluorines and to the aromatic protons.	Data not readily available. Expected: ³J(F,F), ⁴J(F,F), ³J(H,F), and ⁴J(H,F) couplings.
2,4,5-Trifluorophenylacetic acid	Data not readily available. Expected: Three distinct fluorine signals, each showing coupling to the other two fluorines and to the aromatic protons.	Data not readily available. Expected: ³J(F,F), ⁴J(F,F), ³J(H,F), and ⁴J(H,F) couplings.
2,4,6-Trifluorophenylacetic acid	Data not readily available. Expected: Two distinct fluorine signals (F2/F6 equivalent), with the F4 signal showing coupling to the F2/F6 fluorines and the aromatic proton.	Data not readily available. Expected: ³J(F,F) and ⁴J(H,F) couplings.
3,4,5-Trifluorophenylacetic acid	F3/F5: Data not readily available. F4: Data not readily available. Expected: Two distinct fluorine signals (F3/F5 equivalent). The F4 signal will be a triplet due to coupling with F3 and F5. The F3/F5 signal will be a doublet due to coupling with F4 and will also show smaller couplings to the aromatic protons.	Data not readily available. Expected: ³J(F,F) and ³J(H,F) couplings.

Experimental Protocols

A standardized protocol is essential for obtaining high-quality, reproducible NMR spectra for comparative analysis.

1. Sample Preparation:

• Sample Purity: Ensure the sample is of high purity to avoid interference from impurities in the spectra.

• Solvent: Use a high-purity deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆). The choice of solvent can influence chemical shifts. For comparative studies, the same solvent must be used for all isomers.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of an internal standard for chemical shift referencing (e.g., Tetramethylsilane (TMS) for ¹H NMR in CDCl₃). For ¹⁹F NMR, an external reference such as CFCl₃ or a secondary standard like trifluoroacetic acid in a sealed capillary is often used.

• Sample Tube: Use a clean, high-quality 5 mm NMR tube.

2. NMR Instrument Parameters:

The following are general parameters that may need to be optimized for the specific instrument being used.

• Spectrometer Frequency: A higher field strength spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• ¹H NMR Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width: Typically 12-16 ppm.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

  • Relaxation Delay (d1): 1-5 seconds.

• ¹⁹F NMR Parameters:

  • Pulse Sequence: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: A wide spectral width (e.g., -200 to 0 ppm) is initially recommended to locate all fluorine signals.

  • Number of Scans: 64-256 scans.

  • Relaxation Delay (d1): 1-5 seconds.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Reference the spectra to the internal or external standard.

Visualization of the Comparative Workflow

The following diagram illustrates the logical workflow for the NMR spectral comparison of trifluorophenylacetic acid isomers.

Caption: A logical workflow for the NMR spectral comparison of trifluorophenylacetic acid isomers.

This guide serves as a foundational resource for the NMR analysis of trifluorophenylacetic acid isomers. For definitive structural confirmation, it is recommended to acquire high-resolution 1D and 2D NMR data for each specific isomer under identical experimental conditions.

Comparative Bioactivity Analysis of Novel Trifluorophenylacetic Acid Derivatives Remains an Unexplored Area of Research

While 3,4,5-Trifluorophenylacetic acid and its isomers, particularly 2,4,5-Trifluorophenylacetic acid, are recognized as valuable intermediates in the synthesis of various pharmacologically active compounds, including the anti-diabetic drug Sitagliptin, research has predominantly focused on the final products rather than a systematic exploration of derivatives of the initial trifluorophenylacetic acid core.

Our extensive search for quantitative bioactivity data, such as IC50 or MIC values, for a comparable set of novel 3,4,5-Trifluorophenylacetic acid derivatives did not yield sufficient information to construct a detailed comparison guide as requested. The available literature discusses the biological activities of a wide range of trifluoromethyl-containing compounds, but these are not direct derivatives of 3,4,5-Trifluorophenylacetic acid.

For instance, studies on trifluoromethyl-substituted pyrazoles, chalcones, and thiazolo[4,5-d]pyrimidines have demonstrated their potential as antibacterial and anticancer agents. Similarly, research into fluorinated analogs of existing drugs like captopril has shown promise in enzyme inhibition. However, these findings do not provide a basis for a direct comparative analysis of novel derivatives of 3,4,5-Trifluorophenylacetic acid.

At present, there is a lack of published research that specifically focuses on the synthesis of a library of novel derivatives of 3,4,5-Trifluorophenylacetic acid and the subsequent comparative evaluation of their biological activities. As a result, the creation of a comprehensive comparison guide with quantitative data tables, detailed experimental protocols, and signaling pathway diagrams for such a series of compounds is not feasible based on the current body of scientific literature. This highlights a potential area for future research and drug discovery efforts.

A Comparative Guide to Alternative Reagents for 3,4,5-Trifluorophenylacetic Acid in the Synthesis of DPP-4 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of alternative reagents to 3,4,5-trifluorophenylacetic acid, a key building block in the synthesis of numerous Dipeptidyl Peptidase-4 (DPP-4) inhibitors, including the blockbuster drug Sitagliptin. The choice of the aryl acetic acid component is critical in tuning the potency, selectivity, and pharmacokinetic properties of the final drug candidate. This document explores various bioisosteric replacements for the trifluorophenyl moiety, presenting available experimental data on their synthesis and biological activity to aid in the rational design of novel DPP-4 inhibitors.

DPP-4 Signaling Pathway and Inhibition

Dipeptidyl Peptidase-4 (DPP-4) is a serine protease that plays a crucial role in glucose homeostasis. It is responsible for the degradation of incretin hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). These hormones are released in response to food intake and potentiate insulin secretion from pancreatic β-cells while suppressing glucagon release from α-cells. By inhibiting DPP-4, the levels of active incretins are increased, leading to enhanced glycemic control in patients with type 2 diabetes.

Caption: DPP-4 signaling pathway and the mechanism of DPP-4 inhibitors.

Comparative Analysis of Phenylacetic Acid Analogs

The 2,4,5-trifluorophenyl group of Sitagliptin binds to the S1 pocket of the DPP-4 enzyme. Structure-activity relationship (SAR) studies have shown that modifications to this phenyl ring can significantly impact the inhibitory potency. While a direct, comprehensive comparison of various phenylacetic acid bioisosteres within the Sitagliptin scaffold is not extensively documented in a single study, data from various sources allows for an insightful, albeit indirect, comparison.

The following table summarizes the DPP-4 inhibitory activity (IC50) of compounds where the core scaffold is varied, but different substitutions on a phenyl ring are explored, providing insights into the effects of these substitutions.

Compound ID	Scaffold	Phenyl Ring Substitution	DPP-4 IC50 (nM)	Reference
Sitagliptin	β-amino acid	2,4,5-Trifluoro	18	[1]
Analog 1	Thiosemicarbazone	4-Bromo	1.266 ± 0.264	[2]
Analog 2	Thiosemicarbazone	4-Trifluoromethyl	4.775 ± 0.296	[2]
Analog 3	Thiosemicarbazone	4-Fluoro	> 100	[2]
Analog 4	Thiosemicarbazone	4-Chloro	> 100	[2]
Analog 5	β-homophenylalanine	3-Sulfamoyl	0.87	[3][4]
Analog 6	α-amino pyrrole-2-carbonitrile	Phenyl (unsubstituted)	10	[3]
Analog 7	α-amino pyrrole-2-carbonitrile	4-Fluoro	4	[3]

Key Observations:

• Halogen Substitution: The type and position of halogen atoms on the phenyl ring are critical. In the thiosemicarbazone series, a bromo-substitution at the para-position (Analog 1) resulted in a significantly more potent inhibitor than Sitagliptin.[2] Conversely, fluoro and chloro substitutions at the same position in this scaffold led to a dramatic loss of activity.[2] This highlights that the electronic and steric properties of the halogen play a crucial role in the interaction with the S1 pocket of DPP-4.

• Electron-Withdrawing Groups: The trifluoromethyl group (Analog 2) also demonstrated potent inhibition, suggesting that strong electron-withdrawing groups can be favorable.[2] The sulfamoyl group in Analog 5 further supports this, showing very high potency.[3][4]

• Scaffold Dependence: The optimal substitution on the phenyl ring is highly dependent on the overall molecular scaffold. While trifluoro substitution is optimal for the β-amino acid scaffold of Sitagliptin, other substitutions may be more effective in different structural contexts.

Due to the lack of publicly available, head-to-head studies on the synthesis of Sitagliptin analogs with systematic variations of the phenylacetic acid component, a direct comparison of reaction yields and purities is not possible at this time. The development of novel DPP-4 inhibitors often involves proprietary research, and such detailed comparative synthetic data is rarely published.

Experimental Protocols

General Synthesis Workflow for Sitagliptin Analogs

The synthesis of Sitagliptin and its analogs generally follows a convergent approach where the chiral β-amino acid derivative is coupled with a heterocyclic amine. The aryl acetic acid is a key starting material for the synthesis of the β-amino acid portion.

Caption: General synthetic workflow for DPP-4 inhibitors of the Sitagliptin class.

Detailed Experimental Protocol: Synthesis of a Sitagliptin Analog (Illustrative Example)

This protocol is a generalized representation based on published methods for Sitagliptin and its analogs. Researchers should adapt the conditions based on the specific properties of the chosen alternative reagent.

Step 1: Synthesis of the Activated Phenylacetic Acid Derivative

• To a solution of the selected substituted phenylacetic acid (1.0 eq.) in an anhydrous aprotic solvent (e.g., dichloromethane or THF) under an inert atmosphere (e.g., nitrogen or argon), add an activating agent such as oxalyl chloride (1.2 eq.) or 1,1'-carbonyldiimidazole (CDI) (1.1 eq.).

• If using oxalyl chloride, add a catalytic amount of DMF.

• Stir the reaction mixture at room temperature for 2-4 hours or until the reaction is complete as monitored by TLC or LC-MS.

• Remove the solvent under reduced pressure to obtain the crude activated acid derivative, which is often used in the next step without further purification.

Step 2: Condensation and Coupling to form the β-Ketoamide

• In a separate flask, prepare a solution of Meldrum's acid (1.1 eq.) and a non-nucleophilic base (e.g., pyridine or diisopropylethylamine, 2.2 eq.) in an anhydrous solvent.

• Cool the solution to 0 °C and add the activated phenylacetic acid derivative from Step 1 dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Add the heterocyclic amine (e.g., 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1][3][5]triazolo[4,3-a]pyrazine hydrochloride, 1.0 eq.) and continue stirring for 12-24 hours.

• Upon completion, quench the reaction with a mild acid (e.g., saturated aqueous NH4Cl) and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude β-ketoamide by column chromatography on silica gel.

Step 3: Asymmetric Reduction or Amination

This step is crucial for establishing the desired stereochemistry and various methods can be employed, including asymmetric hydrogenation or enzymatic transamination.

• Asymmetric Hydrogenation (Example):

  • Dissolve the β-ketoamide (1.0 eq.) in a suitable solvent (e.g., methanol or ethanol).

  • Add a chiral catalyst, such as a rhodium or ruthenium complex with a chiral ligand (e.g., (R)-BINAP).

  • Pressurize the reaction vessel with hydrogen gas (e.g., 50-100 psi) and stir at a controlled temperature (e.g., 40-60 °C) for 24-48 hours.

  • Monitor the reaction for completion and enantiomeric excess (e.g., by chiral HPLC).

  • After completion, carefully vent the hydrogen and filter the reaction mixture to remove the catalyst.

  • Concentrate the filtrate and purify the product by crystallization or chromatography.

Step 4: Final Deprotection (if necessary) and Salt Formation

• If protecting groups were used, remove them under appropriate conditions (e.g., acid-catalyzed hydrolysis for Boc groups).

• Dissolve the final free base in a suitable solvent (e.g., isopropanol) and add a solution of the desired acid (e.g., phosphoric acid in isopropanol) to form the corresponding salt.

• Collect the precipitated salt by filtration, wash with a cold solvent, and dry under vacuum.

Experimental Protocol: In Vitro DPP-4 Inhibition Assay

This assay is used to determine the half-maximal inhibitory concentration (IC50) of the synthesized compounds.

• Reagents and Materials:

  • Human recombinant DPP-4 enzyme

  • Fluorogenic substrate: Gly-Pro-7-amido-4-methylcoumarin (Gly-Pro-AMC)

  • Assay buffer (e.g., Tris-HCl, pH 7.5)

  • Test compounds and a reference inhibitor (e.g., Sitagliptin) dissolved in DMSO

  • 96-well black microplate

  • Fluorescence plate reader

• Assay Procedure:

  • Prepare serial dilutions of the test compounds and the reference inhibitor in the assay buffer. The final DMSO concentration in the well should be kept low (e.g., <1%) to avoid enzyme inhibition.

  • In the wells of the microplate, add the assay buffer, the DPP-4 enzyme solution, and the test compound solution. Include control wells containing the enzyme and buffer without any inhibitor (100% activity) and wells with buffer and substrate only (background).

  • Incubate the plate at 37 °C for 10-15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the Gly-Pro-AMC substrate to all wells.

  • Immediately start monitoring the fluorescence intensity (Excitation: ~360 nm, Emission: ~460 nm) at regular intervals for 30-60 minutes at 37 °C.

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence versus time plot) for each well.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Conclusion

The exploration of alternative reagents to 3,4,5-trifluorophenylacetic acid in the synthesis of DPP-4 inhibitors is a promising avenue for the discovery of new drug candidates with improved properties. The available data, although not from direct comparative studies, strongly suggests that the electronic and steric nature of the substituents on the phenyl ring plays a pivotal role in determining the inhibitory potency. Halogenation, particularly with bromine at the para-position in certain scaffolds, and the introduction of other electron-withdrawing groups have shown to yield highly potent inhibitors.

Researchers are encouraged to perform systematic studies comparing a range of substituted phenylacetic acids within a single, well-established DPP-4 inhibitor scaffold. Such studies would provide invaluable data on not only the biological activity but also on the synthetic accessibility, including reaction yields and purity profiles, of these alternative reagents. The experimental protocols provided in this guide offer a solid foundation for conducting such investigations and advancing the field of DPP-4 inhibitor research.

References

• 1. oatext.com [oatext.com]
• 2. Pyrazole Incorporated New Thiosemicarbazones: Design, Synthesis and Investigation of DPP-4 Inhibitory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. brieflands.com [brieflands.com]
• 5. Virtual Screening, Synthesis, and Biological Evaluation of Some Carbohydrazide Derivatives as Potential DPP-IV Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of LC-MS and GC-MS for Impurity Profiling of 3,4,5-Trifluorophenylacetic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The rigorous identification and quantification of impurities in active pharmaceutical ingredients (APIs) is a critical mandate for ensuring drug safety and efficacy. For fluorinated compounds such as 3,4,5-Trifluorophenylacetic acid, a versatile building block in medicinal chemistry, a robust analytical approach to impurity profiling is paramount. This guide provides a comparative analysis of two powerful analytical techniques, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the comprehensive impurity profiling of 3,4,5-Trifluorophenylacetic acid.

Principles and Applicability

LC-MS and GC-MS are both hyphenated techniques that couple a chromatographic separation method with mass spectrometric detection, providing both retention time and mass-to-charge ratio information for compound identification and quantification.[1][2] However, the fundamental differences in their separation principles dictate their suitability for different types of analytes.

Liquid Chromatography-Mass Spectrometry (LC-MS) separates compounds in the liquid phase, making it ideal for non-volatile, thermally labile, and polar compounds.[3][4] This technique is broadly applicable to a wide range of pharmaceutical compounds without the need for chemical derivatization.[3][5]

Gas Chromatography-Mass Spectrometry (GC-MS) is best suited for volatile and thermally stable compounds that can be readily vaporized without decomposition.[3][4] For non-volatile or polar analytes, a chemical derivatization step is often necessary to increase their volatility.[4][5]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable impurity profiling. Below are proposed experimental protocols for the analysis of 3,4,5-Trifluorophenylacetic acid and its potential impurities by LC-MS and GC-MS.

LC-MS Method

Parameter	Condition
Chromatography System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Mass Spectrometer	High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap)
Ionization Mode	Electrospray Ionization (ESI) in negative ion mode
Scan Range	m/z 50 - 500
Data Acquisition	Full scan and data-dependent MS/MS

GC-MS Method (with Derivatization)

Parameter	Condition
Derivatization Reagent	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)
Derivatization Procedure	Evaporate sample solvent. Add 50 µL of BSTFA + 1% TMCS and 50 µL of pyridine. Heat at 70 °C for 30 minutes.
Chromatography System	Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250 °C
Oven Program	Start at 80 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Injection Volume	1 µL (splitless)
Mass Spectrometer	Quadrupole or Time-of-Flight (TOF) Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40 - 550
Source Temperature	230 °C
Quadrupole Temperature	150 °C

Impurity Profiling Workflow

A systematic workflow is essential for the effective identification and control of impurities.

Caption: Workflow for impurity profiling of 3,4,5-Trifluorophenylacetic acid using LC-MS and GC-MS.

Comparative Analysis: LC-MS vs. GC-MS

The choice between LC-MS and GC-MS for impurity profiling of 3,4,5-Trifluorophenylacetic acid depends on the specific impurities of interest and the analytical objectives.

Feature	LC-MS	GC-MS
Analyte Volatility	Not required; suitable for non-volatile and thermally labile compounds.[3][4]	Requires analytes to be volatile or amenable to derivatization.[3][4]
Sample Preparation	Minimal; typically involves dissolution in a suitable solvent.[3]	Often requires a derivatization step to increase volatility and thermal stability of the acidic analyte and polar impurities.[5]
Separation of Polar Impurities	Excellent for separating polar and ionic impurities that are common in pharmaceutical synthesis.	May be challenging for highly polar, non-volatile impurities even after derivatization.
Detection of High Molecular Weight Impurities	Well-suited for detecting larger molecules, such as dimers or adducts, that may form during synthesis or degradation.	May not be suitable for high molecular weight, non-volatile impurities.
Ionization Technique	Soft ionization (e.g., ESI) typically provides the molecular ion, simplifying spectral interpretation.[3]	Hard ionization (e.g., EI) causes extensive fragmentation, which is excellent for structural elucidation and library matching but may result in a weak or absent molecular ion.[3]
Analysis of Residual Solvents	Not the primary technique for volatile residual solvents.	The gold standard for the analysis of volatile organic compounds, including residual solvents.[3][4]
Throughput	Generally higher due to simpler sample preparation.	Can be lower due to the additional derivatization step.
Robustness	Can be susceptible to matrix effects and ion suppression.	Generally considered a very robust technique.

Discussion

For a comprehensive impurity profile of 3,4,5-Trifluorophenylacetic acid, a cross-validation approach utilizing both LC-MS and GC-MS is highly recommended.

LC-MS is expected to be the primary technique for the analysis of the API itself and its non-volatile, polar impurities. These may include starting materials, intermediates, by-products, and degradation products that are structurally similar to the parent compound. The soft ionization of ESI will likely provide a strong signal for the deprotonated molecule [M-H]⁻ of 3,4,5-Trifluorophenylacetic acid and its acidic impurities, facilitating their detection and quantification.

GC-MS , on the other hand, will be invaluable for the detection of volatile and semi-volatile impurities. This includes residual solvents from the synthesis process, as well as any low molecular weight, less polar by-products. While derivatization is required for the analysis of the main component and its acidic impurities, this step can be optimized to provide excellent chromatographic separation and sensitivity. The electron ionization (EI) in GC-MS provides reproducible fragmentation patterns that can be searched against commercial or in-house spectral libraries for confident identification of known impurities.

Conclusion

Both LC-MS and GC-MS are powerful and complementary techniques for the impurity profiling of 3,4,5-Trifluorophenylacetic acid.[3] LC-MS is superior for the analysis of the API and its non-volatile, polar impurities without the need for derivatization. GC-MS is the method of choice for volatile and semi-volatile impurities, including residual solvents. A comprehensive understanding of the impurity profile, as mandated by regulatory agencies, is best achieved by leveraging the strengths of both techniques. This dual-pronged approach ensures the detection of a wider range of potential impurities, leading to a more complete and reliable characterization of the drug substance and ultimately enhancing product quality and safety.

References

• 1. ijprajournal.com [ijprajournal.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. hplccalculator.khemit.net [hplccalculator.khemit.net]
• 4. iltusa.com [iltusa.com]
• 5. resolvemass.ca [resolvemass.ca]

A Comparative Guide to the Performance of Perovskite Solar Cells with Fluorinated Additives

The introduction of fluorinated additives into perovskite solar cells (PSCs) has emerged as a highly effective strategy to enhance their power conversion efficiency (PCE) and long-term stability. These additives, owing to the high electronegativity and hydrophobicity of fluorine, can effectively passivate defects, improve film quality, and enhance charge extraction.[1][2] This guide provides a comparative overview of the performance of PSCs incorporating different fluorinated additives, supported by experimental data from recent literature.

Performance Comparison of Fluorinated Additives

The following table summarizes the key performance metrics of perovskite solar cells with various fluorinated additives. It is important to note that direct comparisons should be made with caution, as the perovskite composition, device architecture, and fabrication conditions can vary between studies.

Fluorinated Additive	Perovskite Composition	Control PCE (%)	PCE with Additive (%)	Control Voc (V)	Voc with Additive (V)	Control Jsc (mA/cm²)	Jsc with Additive (mA/cm²)	Control FF (%)	FF with Additive (%)	Stability Improvement
4,5-difluoro-phthalic anhydride (2FPA) & Tetrafluorophthalic anhydride (4FPA)	Not Specified	21.49	23.21 (with 4FPA)	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	4FPA device retains 87% of initial efficiency after ~1000 h in ambient air (50-60% humidity).[3][4]
2,3,4,5,6-pentafluorophenethylammonium iodide (5FPEAI)	(FASnI3)0.5(MAPbI3)0.5	17.47	19.13	0.77	0.84	30.66	Not Specified	74.19	Not Specified	Retains 90.3% of initial efficiency after 90 minutes of thermal stress at 85°C.[5][6]
2-fluoroethylamine (1FEA) & 2,2,2-trifluoroethylamine (3FEA)	Not Specified	Not Specified	23.40 (with 1FEA)	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Device with 3FEA maintained 87% of its initial efficiency after 1200 hours.[7]
Lithium bis(pentafluoroethanesulfonyl)imide (Li-PFSI)	Not Specified	20.25 (with Li-TFSI)	22.14	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Shows impressive environmental and thermal stability.[8]
2,3,4,5,6-pentafluorobenzoic acid (5F-B)	MAPbI3	18.53	20.50	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Retains 80% of initial PCE after ~100 days in humidity (25°C, 50% RH), 30 days at 85°C, and 12 days under continuous illumination.[9]
F-doped NiOx	Not Specified	Not Specified	up to 20.78	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Improved stability under air, light soaking, and heating (65°C).[1]
Formamidine acetate salt (FAAc)	Not Specified	Not Specified	18.90 (with 5 mol% FAAc)	Not Specified	1.04	Not Specified	23.16	Not Specified	~80	Stable for up to 80 days.[10]

Experimental Protocols

The fabrication and characterization of perovskite solar cells with fluorinated additives generally follow a standardized procedure, with variations depending on the specific materials and device architecture.

1. Substrate Preparation:

• Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

• The cleaned substrates are then treated with UV-ozone for a specific duration to remove any organic residues and improve the wettability.

2. Deposition of Charge Transport Layers:

• An electron transport layer (ETL), commonly a compact layer of TiO₂ or SnO₂, is deposited onto the FTO substrate, followed by a mesoporous layer if required by the device architecture.

• A hole transport layer (HTL), such as Spiro-OMeTAD or PTAA, is deposited on top of the perovskite layer.

3. Perovskite Film Formation with Fluorinated Additives:

• The perovskite precursor solution is prepared by dissolving the lead halide (e.g., PbI₂) and the organic cation salts (e.g., MAI, FAI) in a solvent like DMF or DMSO.

• The fluorinated additive is then added to the precursor solution at a predetermined concentration.

• The solution is spin-coated onto the substrate to form a uniform film.

• An anti-solvent, such as chlorobenzene or toluene, is often dripped onto the spinning substrate to induce rapid crystallization and form a dense, pinhole-free perovskite film.

• The film is then annealed at a specific temperature and for a set duration to complete the crystallization process.

4. Electrode Deposition:

• A conductive top electrode, typically gold (Au) or silver (Ag), is deposited on top of the HTL by thermal evaporation through a shadow mask to define the active area of the solar cell.

5. Characterization:

• Photovoltaic Performance: The current density-voltage (J-V) characteristics are measured under simulated AM 1.5G solar illumination (100 mW/cm²) using a solar simulator. Key parameters such as PCE, Voc, Jsc, and FF are extracted from the J-V curves.

• Morphology and Crystallinity: The surface morphology and grain size of the perovskite films are characterized using scanning electron microscopy (SEM). The crystal structure is analyzed using X-ray diffraction (XRD).

• Stability Testing: The long-term stability of the unencapsulated or encapsulated devices is evaluated by monitoring their performance over time under controlled conditions of humidity, temperature, and continuous illumination.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the fabrication and characterization of perovskite solar cells incorporating fluorinated additives.

Caption: General workflow for fabricating and testing perovskite solar cells with fluorinated additives.

References

• 1. researchgate.net [researchgate.net]
• 2. Influence of Fluorinated Components on Perovskite Solar Cells Performance and Stability [ouci.dntb.gov.ua]
• 3. pubs.acs.org [pubs.acs.org]
• 4. acs.figshare.com [acs.figshare.com]
• 5. documentserver.uhasselt.be [documentserver.uhasselt.be]
• 6. pubs.aip.org [pubs.aip.org]
• 7. Fluoroethylamine Engineering for Effective Passivation Improves Efficiency of Perovskite Solar Cells----Dalian Institute of Chemical Physics，Chinese Academy of Sciences [english.dicp.cas.cn]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Additive engineering to improve the efficiency and stability of inverted planar perovskite solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Navigating the Synthesis of 3,4,5-Trifluorophenylacetic Acid: A Comparative Guide for Industrial Applications

For researchers, scientists, and professionals in drug development, the efficient and scalable synthesis of key pharmaceutical intermediates is paramount. 3,4,5-Trifluorophenylacetic acid, a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs), presents several synthetic challenges. This guide provides a comparative analysis of two prominent synthetic routes to 3,4,5-Trifluorophenylacetic acid, offering a comprehensive overview of their performance, supported by experimental data, to aid in the selection of the most viable option for industrial-scale production.

The two primary routes evaluated in this guide are the Grignard reaction of 3,4,5-trifluorobromobenzene followed by carboxylation, and the malonic ester synthesis commencing from a 3,4,5-trifluorobenzyl halide. Each route is assessed based on key industrial metrics including overall yield, purity of the final product, cost-effectiveness of starting materials, and critical safety and environmental considerations.

Comparative Analysis of Synthetic Routes

The selection of an optimal synthetic pathway for industrial applications hinges on a multi-faceted evaluation of chemical efficiency, economic viability, and regulatory compliance. The following table summarizes the quantitative data for the two major synthetic routes to 3,4,5-Trifluorophenylacetic acid.

Parameter	Route 1: Grignard Reaction & Carboxylation	Route 2: Malonic Ester Synthesis
Starting Material	3,4,5-Trifluorobromobenzene	3,4,5-Trifluorobenzyl bromide
Overall Yield	~75-85%	~80-90%
Purity	High (>98%)	High (>98%)
Key Reagents	Magnesium, Dry Ice (CO2)	Diethyl malonate, Sodium ethoxide
Reaction Steps	2	3 (including benzyl bromide synthesis)
Cost of Key Starting Material	3,4,5-Trifluorobromobenzene: ~$110/kg[1]	3,4,5-Trifluorotoluene (for benzyl bromide): ~$50/kg
Key Safety Concerns	Highly reactive Grignard reagent, requires anhydrous conditions	Use of strong base (sodium ethoxide), handling of lachrymatory benzyl bromide
Environmental Impact	Disposal of magnesium salts	Disposal of sodium salts and ethanol
Scalability	Moderate, requires careful control of exothermic Grignar	High, well-established and scalable reaction types

Experimental Protocols

Detailed methodologies are crucial for the replication and optimization of synthetic processes. Below are the experimental protocols for the key steps in the evaluated routes.

Route 1: Grignard Reaction and Carboxylation

Step 1: Preparation of 3,4,5-Trifluorophenylmagnesium Bromide

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, magnesium turnings (1.2 eq.) are placed under an inert atmosphere (e.g., nitrogen or argon). Anhydrous tetrahydrofuran (THF) is added to cover the magnesium. A small crystal of iodine can be added to initiate the reaction. A solution of 3,4,5-trifluorobromobenzene (1.0 eq.) in anhydrous THF is added dropwise from the dropping funnel. The reaction mixture is gently heated to initiate the Grignard formation, after which the addition rate is controlled to maintain a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

Step 2: Carboxylation of the Grignard Reagent

The freshly prepared Grignard reagent is cooled in an ice-salt bath. A large excess of freshly crushed dry ice (solid carbon dioxide) is then added portion-wise to the vigorously stirred solution, ensuring the temperature remains below 0 °C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours. The reaction is then quenched by the slow addition of dilute hydrochloric acid. The aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude 3,4,5-Trifluorophenylacetic acid, which can be further purified by recrystallization.

Route 2: Malonic Ester Synthesis

Step 1: Preparation of 3,4,5-Trifluorobenzyl Bromide

3,4,5-Trifluorotoluene (1.0 eq.) is dissolved in a suitable solvent such as carbon tetrachloride. N-Bromosuccinimide (NBS) (1.1 eq.) and a radical initiator such as benzoyl peroxide (catalytic amount) are added. The mixture is heated to reflux and irradiated with a UV lamp to initiate the reaction. The reaction progress is monitored by TLC or GC. Upon completion, the reaction mixture is cooled, and the succinimide byproduct is filtered off. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is evaporated to give crude 3,4,5-trifluorobenzyl bromide, which can be used in the next step without further purification.

Step 2: Alkylation of Diethyl Malonate

Sodium metal (1.1 eq.) is dissolved in absolute ethanol to prepare a solution of sodium ethoxide. To this solution, diethyl malonate (1.1 eq.) is added dropwise at room temperature. The mixture is stirred for 30 minutes, after which a solution of 3,4,5-trifluorobenzyl bromide (1.0 eq.) in absolute ethanol is added dropwise. The reaction mixture is then heated to reflux for several hours until the reaction is complete (monitored by TLC or GC). The solvent is removed under reduced pressure, and the residue is partitioned between water and an organic solvent. The organic layer is separated, washed with brine, dried, and concentrated to give the crude diethyl (3,4,5-trifluorobenzyl)malonate.

Step 3: Hydrolysis and Decarboxylation

The crude diethyl (3,4,5-trifluorobenzyl)malonate is hydrolyzed by heating with an excess of a strong base (e.g., aqueous sodium hydroxide) or a strong acid (e.g., aqueous sulfuric acid). After complete hydrolysis of the ester groups, the reaction mixture is acidified with a strong acid (e.g., concentrated HCl) and heated to induce decarboxylation. The resulting 3,4,5-Trifluorophenylacetic acid precipitates out of the solution upon cooling and can be collected by filtration, washed with cold water, and recrystallized from a suitable solvent to afford the pure product.

Industrial Synthesis Route Selection Workflow

The decision-making process for selecting an optimal industrial synthesis route is a complex interplay of various factors. The following diagram illustrates a logical workflow for this process.

Caption: Workflow for Industrial Synthesis Route Selection.

References

• 1. manchesterorganics.com [manchesterorganics.com]

A Comparative Stability Analysis of 3,4,5-Trifluorophenylacetic Acid and its Non-Fluorinated Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stability of 3,4,5-Trifluorophenylacetic acid against its non-fluorinated counterpart, phenylacetic acid. The strategic incorporation of fluorine atoms into molecular scaffolds is a key strategy in medicinal chemistry to enhance the stability and modulate the physicochemical properties of drug candidates. This document outlines the theoretical advantages of fluorination and provides detailed experimental protocols for benchmarking the stability of these compounds.

Introduction to Fluorination in Drug Design

Fluorine is the most electronegative element, and its introduction into organic molecules can profoundly influence their properties. The carbon-fluorine bond is exceptionally strong, which often leads to increased thermal and metabolic stability.[1] By replacing hydrogen atoms with fluorine, particularly at sites susceptible to metabolic attack, the metabolic half-life of a compound can be significantly extended. Furthermore, the strong electron-withdrawing nature of fluorine can alter the acidity (pKa) of nearby functional groups, which can in turn affect a compound's solubility, permeability, and target engagement.[2][3]

Physicochemical Properties

A summary of the key physicochemical properties of 3,4,5-Trifluorophenylacetic acid and phenylacetic acid is presented below.

Property	3,4,5-Trifluorophenylacetic Acid	Phenylacetic Acid
Molecular Formula	C₈H₅F₃O₂	C₈H₈O₂
Molecular Weight	190.12 g/mol [4]	136.15 g/mol
Melting Point	Not available	76-78 °C
Boiling Point	Not available	265 °C
Acidity (pKa)	Predicted to be lower (more acidic) than phenylacetic acid due to the inductive effect of fluorine atoms.[2]	~4.3
Solubility	Soluble in organic solvents.	Slightly soluble in water, soluble in ethanol and ether.
General Stability	Stable under recommended storage conditions.	Stable, but incompatible with strong oxidizing agents.

Experimental Protocols for Stability Benchmarking

To quantitatively assess the stability of 3,4,5-Trifluorophenylacetic acid relative to phenylacetic acid, the following experimental protocols are recommended.

Thermal Stability Assessment

Objective: To determine the thermal degradation profile of each compound.

Methodology:

• Sample Preparation: Prepare solutions of 3,4,5-Trifluorophenylacetic acid and phenylacetic acid in a suitable solvent (e.g., DMSO) at a concentration of 1 mg/mL.

• Incubation: Aliquot the samples into sealed vials and expose them to a range of elevated temperatures (e.g., 40°C, 60°C, 80°C) in a calibrated oven or heating block for a defined period (e.g., 1, 3, 7, and 14 days).[5]

• Analysis: At each time point, remove the samples and allow them to cool to room temperature. Analyze the remaining concentration of the parent compound using a stability-indicating HPLC method.

• Data Analysis: Plot the percentage of the remaining parent compound against time for each temperature. Calculate the degradation rate constant and the time required for 10% degradation (t₁₀) for each compound at each temperature.

Metabolic Stability in Human Liver Microsomes

Objective: To evaluate the in vitro metabolic stability of the compounds.

Methodology:

• Reagent Preparation:

  • Prepare a working solution of each test compound at 2 µM in a suitable buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4).[6]

  • Thaw pooled human liver microsomes on ice and dilute to a final protein concentration of 0.5 mg/mL in the same buffer.[7]

  • Prepare an NADPH-regenerating system solution.

• Incubation:

  • Pre-warm the microsomal suspension and the test compound solutions to 37°C.

  • Initiate the metabolic reaction by adding the NADPH-regenerating system to the microsomal suspension containing the test compound.[8]

  • Incubate the mixture at 37°C with gentle shaking.

  • At various time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[7]

• Sample Processing and Analysis:

  • Centrifuge the samples to precipitate the proteins.

  • Analyze the supernatant for the remaining concentration of the parent compound using LC-MS/MS.[6][9]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Calculate the in vitro half-life (t½) and the intrinsic clearance (CLint) for each compound.[6]

Chemical Stability at Different pH Values

Objective: To assess the stability of the compounds in aqueous solutions at various pH levels, mimicking physiological conditions.

Methodology:

• Buffer Preparation: Prepare buffers at pH 2.0 (simulated gastric fluid), pH 7.4 (physiological pH), and pH 9.0.[10][11]

• Sample Preparation: Prepare stock solutions of each compound in DMSO. Dilute the stock solutions into each buffer to a final concentration of approximately 2 µM.[10]

• Incubation: Incubate the samples at 37°C for a predetermined period (e.g., 24 hours).[10]

• Analysis: At the end of the incubation period, quench the reaction if necessary and analyze the samples by HPLC or LC-MS/MS to determine the concentration of the remaining parent compound.[11]

• Data Analysis: Calculate the percentage of the compound remaining at each pH value compared to the initial concentration (time zero).

Visualizations

Caption: Experimental workflow for comparative stability testing.

Caption: Potential metabolic pathway and the effect of fluorination.

References

• 1. PFAS - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scbt.com [scbt.com]
• 5. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]
• 6. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 7. mercell.com [mercell.com]
• 8. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 9. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 10. waters.com [waters.com]
• 11. creative-bioarray.com [creative-bioarray.com]

Safety & Regulatory Compliance

Proper Disposal of 3,4,5-Trifluorophenylacetic Acid: A Step-by-Step Guide for Laboratory Professionals

For researchers and scientists in the fast-paced field of drug development, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of 3,4,5-Trifluorophenylacetic acid, a common reagent in pharmaceutical research. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to be aware of the hazards associated with 3,4,5-Trifluorophenylacetic acid. This substance is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Table 1: Hazard Summary and Required Personal Protective Equipment (PPE)

Hazard Statement	Required PPE
H315: Causes skin irritation	Protective gloves (chemical-resistant), lab coat
H319: Causes serious eye irritation	Safety glasses with side shields or goggles
H335: May cause respiratory irritation	Use in a well-ventilated area or a fume hood. For solids, a dust mask (e.g., N95) may be appropriate to avoid dust formation.

II. Step-by-Step Disposal Protocol

The following protocol outlines the procedural, step-by-step guidance for the safe disposal of 3,4,5-Trifluorophenylacetic acid. This process is designed to minimize risk and ensure compliance with environmental regulations.

Step 1: Segregation and Waste Collection

• Do not mix 3,4,5-Trifluorophenylacetic acid waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Collect waste in a designated, closable, and clearly labeled salvage container.[2] The container must be made of a material compatible with acidic compounds.

• The label should include the full chemical name ("3,4,5-Trifluorophenylacetic acid"), the associated hazards (e.g., "Irritant"), and the date of accumulation.

Step 2: Handling of Spills and Contaminated Materials

In the event of a spill, follow these procedures for cleanup and disposal:

• For Small Spills:

  • Ensure the area is well-ventilated.

  • Wearing appropriate PPE, sweep or shovel the solid material into a suitable container for disposal.[3][4]

  • Avoid creating dust during the cleanup process.[2][3]

  • Clean the spill area with an appropriate solvent or detergent and water.

  • Collect all contaminated cleaning materials (e.g., wipes, absorbent pads) and place them in the designated waste container.

• For Large Spills:

  • Evacuate the immediate area.

  • Contact your institution's EHS office or emergency response team for guidance.

Step 3: Temporary Storage

• Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[1][2]

• The storage location should be a designated satellite accumulation area for hazardous waste.

Step 4: Final Disposal

• Crucially, the final disposal of 3,4,5-Trifluorophenylacetic acid must be conducted through an approved and licensed waste disposal plant. [3][4]

• Contact your institution's EHS office to arrange for the pickup and disposal of the chemical waste. They will have established procedures and contracts with certified waste management companies.

• Do not attempt to dispose of this chemical down the drain or in regular trash, as this can lead to environmental contamination and is a violation of regulations.[1][2]

III. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical flow for the proper disposal of 3,4,5-Trifluorophenylacetic acid in a laboratory setting.

Caption: Disposal workflow for 3,4,5-Trifluorophenylacetic acid.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. synquestlabs.com [synquestlabs.com]
• 4. fishersci.com [fishersci.com]

Personal protective equipment for handling 3,4,5-Trifluorophenylacetic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and operational plans for handling 3,4,5-Trifluorophenylacetic acid, ensuring the safety of laboratory personnel and the integrity of research. Adherence to these procedures is critical for minimizing risks associated with this chemical.

Hazard Identification and Personal Protective Equipment (PPE)

3,4,5-Trifluorophenylacetic acid is classified as a hazardous substance that can cause skin irritation, serious eye irritation, and respiratory irritation.[1][2][3][4][5] Appropriate PPE is mandatory to prevent exposure.

Summary of Required Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH standards) or a face shield.[2][4]	Protects against splashes and dust, preventing serious eye irritation.[1][2][3][4][5]
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile, butyl rubber, Viton). Gloves must be inspected before use.[1][2][6]	Prevents skin contact which can cause irritation.[1][2][3][4][5]
Skin and Body Protection	Wear a lab coat, and for larger quantities, consider a chemical-resistant apron.[1][6] Protective clothing should be fire/flame resistant.[1]	Protects against accidental skin exposure and contamination of personal clothing.
Respiratory Protection	Use a full-face particle respirator (type N99 US or type P2 EN 143) if engineering controls are insufficient or if irritation is experienced.[2] A self-contained breathing apparatus may be necessary in case of emergency.[3]	Prevents respiratory irritation from dust or aerosols.[1][2][3][4][5]

Operational and Handling Plan

Safe handling practices are paramount to minimize exposure and prevent accidents.

Step-by-Step Handling Protocol:

• Engineering Controls : Always handle 3,4,5-Trifluorophenylacetic acid in a well-ventilated area, preferably within a certified chemical fume hood.[2][3] Ensure that an eyewash station and safety shower are readily accessible.[4]

• Pre-Handling Inspection : Before starting any work, inspect all PPE for damage. Ensure all necessary equipment for handling and in case of a spill is available.

• Dispensing and Use : Avoid the formation of dust and aerosols.[1] Use non-sparking tools to prevent ignition sources.[1]

• Hygiene Measures : Wash hands thoroughly after handling the chemical, before breaks, and at the end of the workday.[2] Avoid eating, drinking, or smoking in the laboratory.[4]

• Storage : Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2] Keep it away from incompatible materials such as strong oxidizing agents and strong acids.[3]

Emergency and Disposal Plan

In the event of an emergency, immediate and appropriate action is crucial.

Emergency Procedures

Emergency Situation	Action
Skin Contact	Immediately remove all contaminated clothing.[3] Wash the affected area with plenty of soap and water.[1][3] Seek medical attention if irritation persists.[2]
Eye Contact	Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do.[1][2] Consult a doctor immediately.[1][3]
Inhalation	Move the person to fresh air and keep them comfortable for breathing.[1][2] If breathing is difficult, give oxygen.[1] Seek medical attention if you feel unwell.[2]
Ingestion	Rinse mouth with water.[1][2] Do not induce vomiting.[1] Seek immediate medical advice.[2]
Spill	For small spills, use an inert absorbent material. For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office.[7] Prevent the chemical from entering drains.[1]

Disposal Protocol:

• Waste Characterization : 3,4,5-Trifluorophenylacetic acid waste should be classified as hazardous chemical waste.

• Containerization : Collect waste in a suitable, properly labeled, and sealed container.[1]

• Storage : Store waste containers in a designated and secure area, segregated from incompatible materials.

• Disposal : Arrange for disposal through your institution's EHS office or a licensed hazardous waste disposal company. Do not dispose of it down the drain.[1]

• Empty Containers : Triple rinse empty containers with a suitable solvent. The rinsate should be collected as hazardous waste. After drying, deface the label and dispose of the container according to institutional guidelines.[7]

Workflow and Logical Relationships

The following diagram illustrates the standard operating procedure for handling 3,4,5-Trifluorophenylacetic acid, from preparation to disposal.

Caption: Standard Operating Procedure for Handling 3,4,5-Trifluorophenylacetic Acid.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. downloads.ossila.com [downloads.ossila.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. synquestlabs.com [synquestlabs.com]
• 5. synquestlabs.com [synquestlabs.com]
• 6. ehs.washington.edu [ehs.washington.edu]
• 7. benchchem.com [benchchem.com]